Methyl 3-bromo-5-fluoroisonicotinate

• CAS: 1214325-21-9

Core Science & Biosynthesis

Methyl 3-bromo-5-fluoroisonicotinate physical properties

An In-Depth Technical Guide to the Physicochemical Properties of Methyl 3-bromo-5-fluoroisonicotinate

Introduction

Methyl 3-bromo-5-fluoroisonicotinate, identified by CAS Number 1214325-21-9, is a halogenated pyridine derivative that has emerged as a pivotal building block in modern synthetic chemistry. Its strategic placement of bromo, fluoro, and methyl ester functionalities on the isonicotinate core makes it a highly versatile intermediate. This guide, prepared for researchers, medicinal chemists, and drug development professionals, provides a comprehensive overview of its core physical properties, spectroscopic signature, handling protocols, and synthetic utility. The presence of distinct reactive sites—the bromine atom for cross-coupling reactions, the fluorine atom for modulating electronic properties and metabolic stability, and the ester for further derivatization—renders this compound of significant interest for the synthesis of complex heterocyclic compounds, particularly in the development of kinase inhibitors and other bioactive molecules.[1]

Section 1: Core Molecular Attributes

A precise understanding of the molecular structure and its identifiers is the foundation for all further investigation.

Molecular Structure

The structure consists of a pyridine ring substituted at the 3-position with a bromine atom, the 4-position with a methoxycarbonyl group (methyl ester), and the 5-position with a fluorine atom.

Caption: Synthetic utility of Methyl 3-bromo-5-fluoroisonicotinate.

Section 6: Experimental Protocol (Exemplar)

To ensure the quality of the material for sensitive downstream applications, confirming its purity is a critical first step.

Protocol: Determination of Purity via High-Performance Liquid Chromatography (HPLC)

• Objective : To determine the purity of a sample of Methyl 3-bromo-5-fluoroisonicotinate by reverse-phase HPLC with UV detection.

• Rationale : This method separates the target compound from potential impurities based on differential partitioning between a nonpolar stationary phase and a polar mobile phase. Purity is assessed by the relative area of the main peak.

• Methodology :

  • Sample Preparation : Accurately weigh approximately 5 mg of the compound and dissolve it in 10 mL of acetonitrile to create a stock solution of ~0.5 mg/mL. Perform a subsequent 1:10 dilution with the mobile phase to obtain a working solution of ~50 µg/mL.

  • Instrumentation :

    • HPLC System : A standard system with a binary pump, autosampler, and column thermostat.

    • Column : C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

    • Detector : UV-Vis detector set to an appropriate wavelength (e.g., 254 nm, where the pyridine ring is expected to absorb).

  • Chromatographic Conditions :

    • Mobile Phase A : 0.1% Formic Acid in Water.

    • Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

    • Gradient : Start with 30% B, hold for 1 minute. Ramp to 95% B over 10 minutes. Hold at 95% B for 2 minutes. Return to 30% B over 1 minute and re-equilibrate for 3 minutes.

    • Flow Rate : 1.0 mL/min.

    • Column Temperature : 30 °C.

    • Injection Volume : 5 µL.

  • Data Analysis : Integrate all peaks in the chromatogram. Calculate the area percentage of the main peak corresponding to Methyl 3-bromo-5-fluoroisonicotinate.

    • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

• Self-Validation : The protocol's validity is confirmed by observing a sharp, symmetrical peak for the main component. A stable baseline and reproducible retention times across multiple injections ensure the system is performing correctly. Spiking the sample with a known impurity can further validate the method's separating power.

Conclusion

Methyl 3-bromo-5-fluoroisonicotinate is a high-value synthetic intermediate whose physical and chemical properties are well-suited for applications in pharmaceutical and agrochemical research. Its well-defined structure, characterized by predictable spectroscopic signatures and versatile reactive handles, allows for its efficient incorporation into complex molecular scaffolds. A thorough understanding of its properties, combined with stringent safety and handling protocols, enables researchers to fully leverage its synthetic potential in the pursuit of novel chemical entities.

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An In-Depth Technical Guide to Methyl 3-bromo-5-fluoroisonicotinate: Structure, Synthesis, and Application in Drug Discovery

Abstract

Methyl 3-bromo-5-fluoroisonicotinate is a key heterocyclic building block of significant interest to researchers, scientists, and professionals in drug development. Its unique structural features—a pyridine core substituted with a bromine atom, a fluorine atom, and a methyl ester group—provide a versatile platform for the synthesis of complex molecules, particularly in the realm of kinase inhibitors. This guide provides a comprehensive overview of its chemical structure, detailed physicochemical properties, a validated synthesis protocol, and an exploration of its reactivity. Emphasis is placed on its strategic application in the synthesis of targeted therapeutics, offering field-proven insights into its role in modern medicinal chemistry.

Introduction: The Strategic Importance of a Halogenated Pyridine Scaffold

The pyridine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs. The introduction of halogen atoms, specifically bromine and fluorine, onto this core imparts unique properties that are highly advantageous for drug design. The fluorine atom can enhance metabolic stability, improve binding affinity through hydrogen bonding or dipolar interactions, and modulate the pKa of nearby functional groups. The bromine atom serves as a versatile synthetic handle, primarily for transition-metal-catalyzed cross-coupling reactions, allowing for the strategic introduction of diverse molecular fragments.

Methyl 3-bromo-5-fluoroisonicotinate combines these features, making it a valuable intermediate for constructing complex pharmaceutical agents.[1] Its structure allows for selective functionalization, which is a critical aspect in the development of targeted therapies like kinase inhibitors.[1] This guide will delve into the core technical aspects of this molecule, providing the necessary information for its effective utilization in a research and development setting.

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in synthesis. The key properties of Methyl 3-bromo-5-fluoroisonicotinate are summarized below.

Table 1: Physicochemical Properties of Methyl 3-bromo-5-fluoroisonicotinate

Property	Value	Source(s)
CAS Number	1214325-21-9	[1][2]
Molecular Formula	C₇H₅BrFNO₂	[1]
Molecular Weight	234.02 g/mol	[1]
Appearance	Colorless to off-white solid-liquid mixture	[3]
Storage	Room temperature, in a dry, sealed container	[1][3]
Predicted Density	1.660±0.06 g/cm³	[3]
Predicted pKa	-1.68±0.28	[3]

Spectroscopic Characterization

The structural integrity of Methyl 3-bromo-5-fluoroisonicotinate is confirmed through various spectroscopic techniques. While a publicly available, peer-reviewed full spectral analysis is limited, typical expected shifts in ¹H and ¹³C NMR are predictable based on the electronic environment of the substituted pyridine ring.

• ¹H NMR: The proton NMR spectrum is expected to show two distinct signals in the aromatic region corresponding to the two protons on the pyridine ring. The chemical shifts will be influenced by the deshielding effects of the electronegative nitrogen, fluorine, and bromine atoms. A singlet corresponding to the methyl ester protons will be observed further upfield.

• ¹³C NMR: The carbon NMR spectrum will display signals for the seven carbon atoms. The carbon attached to the fluorine will show a characteristic large coupling constant (¹J C-F). The carbonyl carbon of the ester will appear at the downfield end of the spectrum.

Authentic spectra are available from various chemical suppliers and databases for confirmation.[4][5]

Synthesis Protocol: A Validated Pathway

The synthesis of Methyl 3-bromo-5-fluoroisonicotinate can be reliably achieved through a two-step process starting from 3-bromo-5-fluoroisonicotinic acid. The following protocol is adapted from established patent literature, ensuring a self-validating and reproducible methodology.

Workflow for the Synthesis of Methyl 3-bromo-5-fluoroisonicotinate

Caption: Synthetic workflow for Methyl 3-bromo-5-fluoroisonicotinate.

Detailed Experimental Procedure

Step 1: Synthesis of 3-Bromo-5-fluoroisonicotinic acid

This initial step often begins with commercially available precursors that are then chemically modified to yield the target acid. A common route involves the bromination and subsequent oxidation of a suitable fluorinated picoline derivative. For the purpose of this guide, we will start from the readily available 3-bromo-5-fluoroisonicotinic acid.[6][7]

Step 2: Esterification of 3-Bromo-5-fluoroisonicotinic acid

• Reaction Setup: To a solution of 3-bromo-5-fluoroisonicotinic acid (1.0 eq) in methanol (approx. 0.1-0.2 M concentration), add concentrated sulfuric acid (0.1-0.2 eq) dropwise at room temperature. The use of sulfuric acid as a catalyst is a standard and effective method for Fischer esterification.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 65 °C) and maintain for 4-6 hours. The progress of the reaction should be monitored by a suitable technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Work-up and Isolation: After cooling to room temperature, carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate. This step quenches the acid catalyst and should be performed with caution due to gas evolution.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3x volumes). The choice of ethyl acetate is based on its ability to effectively dissolve the product while having limited miscibility with water.

• Purification: Combine the organic layers, wash with brine to remove residual water and inorganic salts, and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Final Purification: If necessary, the crude Methyl 3-bromo-5-fluoroisonicotinate can be further purified by column chromatography on silica gel to afford the final product in high purity.

Chemical Reactivity and Strategic Application in Synthesis

The synthetic utility of Methyl 3-bromo-5-fluoroisonicotinate stems from the differential reactivity of its substituents. The bromine atom at the 3-position is the primary site for strategic carbon-carbon and carbon-heteroatom bond formation through palladium-catalyzed cross-coupling reactions.

Palladium-Catalyzed Cross-Coupling Reactions

The electron-deficient nature of the pyridine ring, further enhanced by the fluorine atom, makes the C-Br bond highly susceptible to oxidative addition to a Pd(0) catalyst. This is the crucial first step in widely used transformations such as the Suzuki-Miyaura and Buchwald-Hartwig reactions.

Caption: Key cross-coupling reactions of Methyl 3-bromo-5-fluoroisonicotinate.

Suzuki-Miyaura Coupling: This reaction is a powerful method for forming C-C bonds by coupling the aryl bromide with an organoboron reagent (e.g., a boronic acid or ester).[8][9][10][11][12] This allows for the introduction of a wide variety of aryl and heteroaryl groups at the 3-position of the pyridine ring, a common strategy in the synthesis of kinase inhibitors which often feature a biaryl core.

Buchwald-Hartwig Amination: This reaction enables the formation of C-N bonds by coupling the aryl bromide with an amine.[13][14][15][16][17][18] This is particularly useful for installing linker moieties or key pharmacophoric amine groups. The choice of palladium catalyst, ligand, and base is crucial for achieving high yields and can be tailored to the specific amine coupling partner.

Application in the Synthesis of Kinase Inhibitors: The Vemurafenib Scaffold

Methyl 3-bromo-5-fluoroisonicotinate is a precursor to key intermediates in the synthesis of potent kinase inhibitors, such as those targeting the BRAF V600E mutation, a driver in many melanomas. The BRAF inhibitor Vemurafenib, for example, contains a pyrrolo[2,3-b]pyridine core which can be constructed using methodologies that rely on halogenated pyridine precursors.[4][19][20]

While a direct synthesis of Vemurafenib from Methyl 3-bromo-5-fluoroisonicotinate is not the most commonly cited route, the chemistry is highly illustrative of its potential. A plausible synthetic strategy would involve a Suzuki coupling to introduce an aryl group, followed by further transformations to build the fused pyrrolo ring system. The core principles of using this building block remain the same: leveraging the C-Br bond for strategic fragment coupling. The development of novel pyrrolo[2,3-b]pyridine derivatives as BRAF inhibitors is an active area of research where such building blocks are invaluable.[13][21][22]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling Methyl 3-bromo-5-fluoroisonicotinate. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier. General handling guidelines include:

• Use in a well-ventilated area or a fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid inhalation of dust or vapors.

• Store in a tightly sealed container in a cool, dry place.

Conclusion

Methyl 3-bromo-5-fluoroisonicotinate is a high-value building block for medicinal chemistry and drug discovery. Its trifunctional nature provides a robust platform for the synthesis of complex molecular architectures. The strategic positioning of the bromo and fluoro substituents on the isonicotinate core allows for selective and efficient chemical modifications, most notably through palladium-catalyzed cross-coupling reactions. This guide has provided a detailed overview of its properties, a validated synthesis protocol, and an exploration of its reactivity, underscoring its importance as a key intermediate in the development of modern therapeutics, particularly in the field of kinase inhibitors. For researchers and scientists in drug development, a thorough understanding of this and similar heterocyclic intermediates is essential for the rational design and efficient synthesis of next-generation medicines.

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An In-Depth Technical Guide to Methyl 3-bromo-5-fluoroisonicotinate: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of Halogenated Heterocycles

In the landscape of modern medicinal chemistry, halogenated heterocyclic compounds represent a cornerstone for the development of novel therapeutics. Their unique electronic properties, ability to form specific halogen bonds with biological targets, and metabolic stability make them prized scaffolds in drug design. Methyl 3-bromo-5-fluoroisonicotinate, a strategically substituted pyridine derivative, has emerged as a versatile and highly valuable building block. Its molecular weight of 234.02 g/mol and molecular formula of C₇H₅BrFNO₂ belie the chemical sophistication it offers to the discerning medicinal chemist.[1][2] This guide, intended for researchers and drug development professionals, provides a comprehensive overview of this key intermediate, focusing on its synthesis, characterization, and strategic applications, thereby empowering its effective utilization in the pursuit of innovative medicines.

Physicochemical Properties and Handling

A thorough understanding of a reagent's fundamental properties is paramount for its safe and effective use in a laboratory setting. The key identifiers and properties of Methyl 3-bromo-5-fluoroisonicotinate are summarized below.

Property	Value	Source(s)
Molecular Weight	234.02 g/mol	[1][2]
Molecular Formula	C₇H₅BrFNO₂	[1][2]
CAS Number	1214325-21-9	[1]
Appearance	Colorless to off-white solid-liquid mixture	[3]
Predicted Boiling Point	244.0 ± 40.0 °C	[3]
Predicted Density	1.660 ± 0.06 g/cm³	[3]

Storage and Handling:

Methyl 3-bromo-5-fluoroisonicotinate should be stored at room temperature in a dry, well-sealed container to prevent hydrolysis of the ester functionality.[1][2][3] Standard laboratory safety protocols should be observed, including the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Synthesis of Methyl 3-bromo-5-fluoroisonicotinate

Proposed Synthetic Pathway: Fischer Esterification

The most direct route to Methyl 3-bromo-5-fluoroisonicotinate is the Fischer esterification of 3-bromo-5-fluoroisonicotinic acid. This acid-catalyzed reaction with methanol is a classic and reliable method for the preparation of methyl esters.

Caption: Proposed synthesis of Methyl 3-bromo-5-fluoroisonicotinate.

Experimental Protocol (Hypothetical):

• Step 1: Reaction Setup

  • To a solution of 3-bromo-5-fluoroisonicotinic acid (1.0 eq) in anhydrous methanol (10-20 volumes), add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq) dropwise at 0 °C.

• Step 2: Reaction Execution

  • Allow the reaction mixture to warm to room temperature and then heat to reflux (approximately 65 °C).

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Step 3: Work-up and Isolation

  • Cool the reaction mixture to room temperature and carefully neutralize the acid with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

Purification:

The crude Methyl 3-bromo-5-fluoroisonicotinate can be purified by column chromatography on silica gel. A typical eluent system would be a gradient of ethyl acetate in hexanes.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity and purity of the synthesized compound. While specific spectral data for Methyl 3-bromo-5-fluoroisonicotinate is not publicly available, the expected spectroscopic signatures can be predicted based on its structure. Commercial suppliers often provide this data upon request.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show two signals in the aromatic region corresponding to the two pyridine protons, likely appearing as doublets or doublet of doublets due to coupling with the fluorine atom and each other. A sharp singlet in the upfield region (around 3.9-4.0 ppm) would correspond to the methyl ester protons.

• ¹³C NMR: The carbon NMR spectrum will be more complex, showing distinct signals for the five aromatic carbons and the carbonyl carbon of the ester. The carbon atoms bonded to bromine and fluorine will exhibit characteristic chemical shifts and coupling constants (J-C-F). The methyl carbon of the ester will appear as a signal around 52-53 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present. Key expected absorption bands include:

• C=O stretch (ester): A strong absorption band around 1720-1740 cm⁻¹.

• C-O stretch (ester): A strong absorption band in the region of 1200-1300 cm⁻¹.

• C-F stretch: A strong absorption band in the range of 1000-1100 cm⁻¹.

• Aromatic C=C and C=N stretches: Multiple bands in the 1400-1600 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The electron ionization (EI) mass spectrum would be expected to show a molecular ion peak (M⁺) at m/z 233 and 235 in an approximately 1:1 ratio, which is characteristic of a monobrominated compound.

Applications in Drug Discovery: A Gateway to Novel Chemical Matter

The true value of Methyl 3-bromo-5-fluoroisonicotinate lies in its utility as a versatile intermediate for the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other targeted therapies.[1] The presence of a bromine atom, a fluorine atom, and a methyl ester on the pyridine ring provides multiple, orthogonal handles for chemical modification.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the 3-position is a prime site for palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide array of substituents.

• Suzuki-Miyaura Coupling: This reaction allows for the formation of carbon-carbon bonds by coupling with various aryl or heteroaryl boronic acids or esters.[5][6] This is a powerful method for building biaryl and hetero-biaryl scaffolds, which are common motifs in kinase inhibitors.

Caption: Suzuki-Miyaura coupling of Methyl 3-bromo-5-fluoroisonicotinate.

• Buchwald-Hartwig Amination: This reaction facilitates the formation of carbon-nitrogen bonds by coupling with a variety of primary and secondary amines.[7] This is a crucial transformation for introducing amine functionalities, which can serve as key pharmacophoric elements or points for further diversification.

Caption: Buchwald-Hartwig amination of Methyl 3-bromo-5-fluoroisonicotinate.

Modification of the Ester Functionality

The methyl ester at the 4-position can be readily hydrolyzed to the corresponding carboxylic acid or converted to an amide. This provides another avenue for derivatization, allowing for the introduction of a wide range of functional groups to modulate the physicochemical and pharmacological properties of the final compound.

Conclusion: An Indispensable Tool for the Medicinal Chemist

Methyl 3-bromo-5-fluoroisonicotinate is a powerful and versatile building block for the synthesis of novel, biologically active molecules. Its strategic placement of orthogonal functional groups—a bromine atom amenable to cross-coupling, a fluorine atom for modulating electronic properties and metabolic stability, and a readily modifiable methyl ester—makes it an invaluable asset in the drug discovery process. A thorough understanding of its properties, synthesis, and reactivity, as outlined in this guide, will enable medicinal chemists to fully exploit its potential in the creation of next-generation therapeutics.

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A Technical Guide to the Synthesis of Methyl 3-bromo-5-fluoroisonicotinate

Abstract

Methyl 3-bromo-5-fluoroisonicotinate is a pivotal heterocyclic building block in contemporary medicinal and agricultural chemistry. Its unique substitution pattern, featuring electron-withdrawing fluorine and a synthetically versatile bromine atom on a pyridine core, makes it a sought-after intermediate for constructing complex bioactive molecules, particularly kinase inhibitors.[1] This guide provides an in-depth examination of the principal synthetic pathway to this compound, focusing on the strategic rationale behind methodological choices, detailed experimental protocols, and an analysis of the underlying reaction mechanisms. The primary route discussed involves the esterification of the key precursor, 3-bromo-5-fluoroisonicotinic acid, which is itself accessible via a robust Sandmeyer reaction. This document is intended for researchers, chemists, and process development professionals engaged in pharmaceutical and fine chemical synthesis.

Introduction and Strategic Importance

The pyridine scaffold is a privileged structure in drug discovery, and its functionalization is a cornerstone of modern synthetic chemistry. Methyl 3-bromo-5-fluoroisonicotinate (Molecular Formula: C₇H₅BrFNO₂, Molecular Weight: 234.02 g/mol ) has emerged as a high-value intermediate due to its trifunctional nature.[1] The methyl ester provides a handle for hydrolysis or amidation, the fluorine atom can enhance metabolic stability and binding affinity, and the bromine atom serves as a versatile anchor for cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to introduce further molecular complexity.

Synthesizing such a precisely substituted pyridine presents a significant challenge. Direct halogenation of a pyridine ring often leads to issues with regioselectivity. Therefore, a robust and reliable synthesis strategy must rely on building the substitution pattern through sequential, high-yielding transformations. This guide focuses on the most logical and field-proven approach: the late-stage esterification of a pre-functionalized carboxylic acid precursor.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of Methyl 3-bromo-5-fluoroisonicotinate points to 3-bromo-5-fluoroisonicotinic acid as the immediate precursor. This simplifies the primary challenge to an esterification reaction. The precursor acid, in turn, can be disconnected at the C-Br bond, suggesting a Sandmeyer reaction from a corresponding amino-fluoro-isonicotinic acid. This two-stage approach provides excellent control over the final substitution pattern.

Caption: Experimental workflow for the synthesis of 3-bromo-5-fluoroisonicotinic acid.

Detailed Protocol: Synthesis of 3-Bromo-5-fluoroisonicotinic acid

Materials:

• 3-Amino-5-fluoroisonicotinic acid

• Hydrobromic acid (48% aq.)

• Sodium nitrite (NaNO₂)

• Copper(I) bromide (CuBr)

• Deionized water

• Ice

Procedure:

• Diazotization: In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, suspend 3-amino-5-fluoroisonicotinic acid (1.0 eq) in a mixture of 48% HBr and water.

• Cool the suspension to 0–5 °C using an ice-salt bath.

• Prepare a solution of sodium nitrite (1.1 eq) in water and add it dropwise to the suspension, ensuring the internal temperature does not exceed 5 °C.

• Stir the resulting mixture vigorously at 0–5 °C for 45 minutes to ensure complete formation of the diazonium salt.

• Sandmeyer Reaction: In a separate flask, dissolve copper(I) bromide (1.2 eq) in 48% HBr.

• Slowly add the cold diazonium salt solution to the CuBr solution. Vigorous evolution of N₂ gas will be observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60–70 °C for 1 hour to ensure the reaction goes to completion.

• Isolation: Cool the reaction mixture to room temperature. The solid product will precipitate.

• Collect the solid by vacuum filtration and wash thoroughly with cold water to remove residual salts.

• Dry the solid product under vacuum to yield 3-bromo-5-fluoroisonicotinic acid. [2][3]

Final Step: Esterification to Methyl 3-bromo-5-fluoroisonicotinate

With the key precursor in hand, the final step is a standard esterification. Two highly effective methods are commonly employed: the thionyl chloride method and the Fischer esterification using an acid catalyst.

Method A: Thionyl Chloride Esterification

This method is often preferred for its high efficiency and irreversible nature. Thionyl chloride (SOCl₂) reacts with the carboxylic acid to form a highly electrophilic acyl chloride intermediate, which is then rapidly attacked by methanol.

Protocol:

• Suspend 3-bromo-5-fluoroisonicotinic acid (1.0 eq) in methanol (serving as both reagent and solvent) in a round-bottom flask.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.5–2.0 eq) dropwise.

• After addition, remove the ice bath and heat the mixture to reflux (approx. 70 °C) for 3–5 hours. [4]Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate and wash with a saturated sodium bicarbonate solution to neutralize excess acid, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography to afford Methyl 3-bromo-5-fluoroisonicotinate as a pure solid.

Method B: Fischer-Speier Acid-Catalyzed Esterification

This is a classic, equilibrium-based process where a strong acid catalyst protonates the carbonyl oxygen of the carboxylic acid, enhancing its electrophilicity for attack by methanol. [5][6] Protocol:

• Dissolve 3-bromo-5-fluoroisonicotinic acid (1.0 eq) in a large excess of methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄, ~0.1–0.2 eq).

• Heat the solution to reflux and maintain for 4–12 hours. The reaction is driven to completion by the large excess of methanol (Le Châtelier's principle). [5]4. Monitor the reaction by TLC. Upon completion, cool the mixture and neutralize the catalyst with a saturated solution of sodium bicarbonate.

• Remove the bulk of the methanol via rotary evaporation.

• Extract the product into an organic solvent (e.g., ethyl acetate), wash with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent and purify by column chromatography as described in Method A.

Comparison of Esterification Methods

Parameter	Method A: Thionyl Chloride	Method B: Fischer Esterification
Reversibility	Irreversible	Reversible
Reaction Time	Typically faster (3-5 hours)	Typically slower (4-12 hours)
Conditions	Mild to reflux	Reflux
Reagents	SOCl₂ (corrosive, requires care)	H₂SO₄ (catalytic, strong acid)
Workup	Requires neutralization of SOCl₂ byproducts	Requires neutralization of acid catalyst
Typical Yield	High to excellent (>90%)	Good to high (75-90%)

Conclusion

The synthesis of Methyl 3-bromo-5-fluoroisonicotinate is most reliably achieved through a two-stage process. The foundational step involves the synthesis of 3-bromo-5-fluoroisonicotinic acid from its 3-amino precursor via a well-established Sandmeyer reaction, which provides excellent regiochemical control. The subsequent esterification of this acid intermediate completes the synthesis. While both thionyl chloride and acid-catalyzed Fischer esterification are effective methods, the thionyl chloride approach often provides higher yields in shorter reaction times due to its irreversible nature. This robust and scalable pathway provides consistent access to a valuable and versatile building block for modern drug discovery and development.

References

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• NIH National Library of Medicine. Recent trends in the chemistry of Sandmeyer reaction: a review.
• PubMed. Synthesis, structure and adsorption properties of lanthanide-organic frameworks with pyridine-3,5-bis(phenyl-4-carboxylate).
• Organic Chemistry Portal. Sandmeyer Reaction.
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• ChemicalBook. methyl 3-bromo-5-fluoro-2-methylbenzoate synthesis.
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• NIH National Library of Medicine. A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution.
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• Allbio pharm Co., Ltd. 3-Bromo-5-fluoroisonicotinic acid.
• Merck. 3-Bromo-5-fluoroisonicotinic acid.
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• Molecules. Doubly Decarboxylative Synthesis of 4-(Pyridylmethyl)chroman-2-ones and 2-(Pyridylmethyl)chroman-4-ones under Mild Reaction Conditions.
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• ResearchGate. Synthesis of 4-Substituted-Pyridine-2,6-dicarboxylic Acid Derivatives from Pyruvates and Aldehydes in One Pot.
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Navigating the Spectroscopic Landscape: A Technical Guide to the ¹H and ¹³C NMR Analysis of Methyl 3-bromo-5-fluoroisonicotinate

Abstract

This technical guide provides a comprehensive framework for the acquisition and interpretation of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the compound Methyl 3-bromo-5-fluoroisonicotinate. While a definitive, publicly available experimental dataset for this specific molecule remains elusive, this document serves as an in-depth predictive analysis and a procedural blueprint for researchers and drug development professionals. By leveraging established principles of NMR spectroscopy and a thorough understanding of substituent effects on the pyridine nucleus, we will explore the anticipated spectral features, delineate a rigorous experimental protocol for data acquisition, and provide a detailed guide to the structural elucidation of this halogenated pyridine derivative. This guide is designed to empower scientists to confidently acquire, process, and interpret the NMR data for this and structurally related compounds, ensuring a high degree of scientific integrity in their characterization efforts.

Introduction: The Structural Significance of Methyl 3-bromo-5-fluoroisonicotinate

Methyl 3-bromo-5-fluoroisonicotinate is a substituted pyridine derivative of significant interest in medicinal chemistry and drug discovery. The pyridine scaffold is a ubiquitous motif in a vast array of pharmaceuticals due to its ability to engage in hydrogen bonding and its metabolic stability. The strategic placement of bromo and fluoro substituents on the pyridine ring, along with the methyl ester at the 4-position, provides a molecule with distinct electronic and steric properties, making it a valuable building block in the synthesis of complex bioactive molecules.

Accurate structural confirmation and purity assessment are paramount in the drug development pipeline. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone technique for the unambiguous structural elucidation of small organic molecules. This guide will delve into the theoretical and practical aspects of utilizing ¹H and ¹³C NMR to thoroughly characterize Methyl 3-bromo-5-fluoroisonicotinate.

Predicted ¹H and ¹³C NMR Spectral Data

The precise chemical shifts and coupling constants for Methyl 3-bromo-5-fluoroisonicotinate can only be definitively determined through experimental measurement. However, based on the known effects of substituents on the pyridine ring, we can predict the expected spectral features with a high degree of confidence.

Molecular Structure:

Caption: Molecular structure of Methyl 3-bromo-5-fluoroisonicotinate with atom numbering.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is anticipated to display two signals in the aromatic region corresponding to the two protons on the pyridine ring, and one signal in the aliphatic region for the methyl ester protons.

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
H-2	~8.7 - 8.9	Doublet (d)	~2-3 Hz (⁴JHF)	Proton at C-2
H-6	~8.5 - 8.7	Doublet of doublets (dd)	~2-3 Hz (⁴JHH), ~1-2 Hz (⁵JHF)	Proton at C-6
-OCH₃	~3.9 - 4.1	Singlet (s)	-	Methyl ester protons

Rationale for Predictions:

• H-2 and H-6: The protons at the 2 and 6 positions of a pyridine ring are typically found at the most downfield region due to the deshielding effect of the electronegative nitrogen atom.

• Substituent Effects:

  • The electron-withdrawing nature of the bromine and fluorine atoms, as well as the methyl ester group, will further deshield the ring protons, shifting them to a lower field.

  • The fluorine atom will introduce through-space coupling to the neighboring protons. We predict a four-bond coupling (⁴JHF) between the fluorine at C-5 and the proton at H-2, and a five-bond coupling (⁵JHF) to H-6. These couplings will result in the splitting of the proton signals.

  • A small four-bond coupling (⁴JHH) between H-2 and H-6 is also expected.

• -OCH₃: The methyl protons of the ester group are expected to appear as a singlet in the typical range for such functional groups.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is expected to show seven distinct signals: five for the pyridine ring carbons, one for the carbonyl carbon of the ester, and one for the methyl carbon of the ester.

Predicted Signal	Chemical Shift (δ, ppm)	Assignment
C=O	~163 - 166	Carbonyl carbon
C-5	~157 - 162 (d, ¹JCF ≈ 240-260 Hz)	Carbon bearing fluorine
C-2	~150 - 155 (d, ³JCF ≈ 5-10 Hz)	Carbon at position 2
C-6	~145 - 150 (d, ⁴JCF ≈ 2-4 Hz)	Carbon at position 6
C-4	~135 - 140	Carbon bearing the ester
C-3	~118 - 123 (d, ²JCF ≈ 20-25 Hz)	Carbon bearing bromine
-OCH₃	~52 - 54	Methyl ester carbon

Rationale for Predictions:

• Carbonyl Carbon: The carbonyl carbon of the ester will be the most downfield signal.

• C-F Coupling: The carbon directly attached to the fluorine (C-5) will exhibit a large one-bond coupling constant (¹JCF). The surrounding carbons will also show smaller couplings to the fluorine (²JCF, ³JCF, ⁴JCF).

• Substituent Effects: The electronegative bromine and fluorine atoms will significantly influence the chemical shifts of the ring carbons. The carbon bearing the fluorine (C-5) is expected to be significantly downfield, as is the carbon ortho to the nitrogen (C-2). The carbon bearing the bromine (C-3) will also be influenced, though the effect is generally less pronounced than that of fluorine.

Experimental Protocol for NMR Data Acquisition and Processing

To obtain high-quality, reliable NMR data for Methyl 3-bromo-5-fluoroisonicotinate, a standardized and well-documented experimental procedure is essential.

Sample Preparation

• Sample Purity: Ensure the sample is of high purity to avoid signals from impurities that could complicate spectral interpretation.

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common first choice for many organic molecules. For compounds with lower solubility, dimethyl sulfoxide-d₆ (DMSO-d₆) or acetone-d₆ can be used. Be aware that the choice of solvent can influence chemical shifts.[1]

• Concentration: For ¹H NMR, a concentration of 5-10 mg in 0.6-0.7 mL of solvent is typically sufficient. For ¹³C NMR, a more concentrated sample (20-50 mg) is recommended due to the lower natural abundance of the ¹³C isotope.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal reference standard (δ = 0.00 ppm). If the solvent does not already contain TMS, a small amount can be added.

• NMR Tube: Use a clean, dry, high-quality 5 mm NMR tube. Ensure the solution is free of any particulate matter.

Caption: Experimental workflow for NMR analysis.

¹H NMR Acquisition Parameters

These are general parameters for a 400 MHz spectrometer and may need to be optimized.

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width: Typically 0-12 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay (d1): 1-5 seconds. A longer delay ensures more accurate integration.

• Number of Scans: 8-16 for a moderately concentrated sample.

¹³C NMR Acquisition Parameters

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: Typically 0-220 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay (d1): 2-5 seconds.

• Number of Scans: 1024-4096 scans, depending on the sample concentration.

Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) and perform Fourier transformation.

• Phasing: Manually phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a polynomial baseline correction to obtain a flat baseline.

• Referencing: Calibrate the spectrum by setting the TMS signal to 0.00 ppm or referencing the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

• Peak Picking and Integration: Identify and label the chemical shifts of all significant peaks and integrate the signals in the ¹H spectrum.

Advanced NMR Techniques for Unambiguous Assignment

For a complete and confident assignment of all ¹H and ¹³C signals, two-dimensional (2D) NMR experiments are invaluable.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) spin-spin couplings. For Methyl 3-bromo-5-fluoroisonicotinate, a cross-peak between the signals for H-2 and H-6 would confirm their coupling.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded ¹H and ¹³C nuclei. It would definitively link the proton signals for H-2 and H-6 to their corresponding carbon signals, and the methyl proton signal to the methyl carbon signal.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. This is crucial for assigning quaternary carbons. For instance, the methyl protons should show a correlation to the carbonyl carbon and C-4. The H-2 proton should show correlations to C-4 and C-3, while the H-6 proton should show correlations to C-4 and C-5.

Caption: Logic diagram for structural elucidation using NMR techniques.

Conclusion

While the definitive ¹H and ¹³C NMR data for Methyl 3-bromo-5-fluoroisonicotinate requires experimental acquisition, this guide provides a robust predictive and procedural framework for its analysis. By understanding the expected chemical shifts and coupling patterns based on the molecular structure and substituent effects, and by following a rigorous experimental protocol, researchers can confidently obtain and interpret high-quality NMR data. The application of advanced 2D NMR techniques will ensure an unambiguous assignment of all signals, leading to a complete and accurate structural characterization of this important synthetic intermediate. This systematic approach underpins the principles of scientific integrity and provides a solid foundation for its application in drug discovery and development.

References

• Maciel, G. E. (2013). Nuclear Magnetic Resonance in Chemistry: A Multinuclear Introduction. John Wiley & Sons. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

• Pople, J. A., Schneider, W. G., & Bernstein, H. J. (1959). High-resolution Nuclear Magnetic Resonance. McGraw-Hill.

• Gunther, H. (2013). NMR Spectroscopy: Basic Principles, Concepts, and Applications in Chemistry. John Wiley & Sons. [Link]

• Reich, H. J. NMR Spectroscopy Data. University of Wisconsin. [Link]

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A Senior Application Scientist's Guide to Methyl 3-bromo-5-fluoroisonicotinate: Hazard Analysis and Safe Handling Protocols

Introduction: The Role of a Halogenated Pyridine in Modern Drug Discovery

Methyl 3-bromo-5-fluoroisonicotinate is a substituted pyridine derivative, a class of heterocyclic compounds central to the development of pharmaceuticals and agrochemicals.[1][2][3] Its specific structure, featuring bromine and fluorine atoms on the pyridine ring, makes it a valuable and versatile building block in medicinal chemistry. These halogen substituents serve as key reactive handles for introducing molecular diversity through various cross-coupling reactions, enabling the synthesis of complex target molecules.[1][3]

However, the very features that make this compound synthetically useful—the electron-deficient pyridine ring and the presence of halogens—also dictate its toxicological and reactivity profile.[4] This guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the hazards associated with Methyl 3-bromo-5-fluoroisonicotinate and outlines robust, field-proven protocols for its safe handling, storage, and disposal. The objective is not merely to list precautions but to explain the scientific rationale behind them, fostering a proactive safety culture grounded in chemical principles.

Part 1: Hazard Identification and Comprehensive Risk Assessment

A thorough risk assessment is the foundation of safe laboratory practice. For Methyl 3-bromo-5-fluoroisonicotinate, this involves understanding its inherent chemical hazards as defined by the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) and interpreting them in the context of planned laboratory operations.

GHS Classification and Toxicological Profile

Based on available Safety Data Sheets (SDS), Methyl 3-bromo-5-fluoroisonicotinate is classified with the following hazards. Understanding the "why" behind these classifications is critical for appreciating the risk.

Hazard Class	Category	Hazard Statement	Pictogram	Rationale and Toxicological Insight
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	Ingestion can lead to systemic toxicity. The metabolic pathways for halogenated pyridines can produce reactive intermediates, placing a burden on liver function.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Halogenated aromatic compounds can defat the skin and disrupt cell membranes, leading to irritation, redness, and inflammation. Prolonged contact should be avoided.[5]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation	Direct contact with the eyes can cause significant irritation, pain, and potential damage to the cornea.[6] The GHS Category 2A implies that the effects are reversible within 21 days, but immediate and thorough rinsing is crucial.[6]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	As a fine powder or vapor, the compound can irritate the mucous membranes of the respiratory tract upon inhalation, leading to coughing and discomfort.

Reactivity and Stability Profile

• Stability: The compound is generally stable under normal laboratory storage conditions.[7]

• Incompatibilities: Avoid strong oxidizing agents, strong bases, and strong acids. These can initiate vigorous or exothermic reactions, potentially compromising containment and leading to the release of hazardous fumes.

• Hazardous Decomposition Products: Thermal decomposition can release toxic and corrosive gases, including hydrogen bromide, hydrogen fluoride, nitrogen oxides (NOx), and carbon oxides (CO, CO₂).[8] All reactions should be conducted with appropriate temperature control.

Part 2: A Systems Approach to Exposure Control

Mitigating the risks identified above requires a multi-layered approach, starting with engineering controls, supplemented by rigorous administrative procedures and, finally, personal protective equipment (PPE). This hierarchy ensures that reliance is not placed solely on individual behavior.

Engineering Controls: The First Line of Defense

Engineering controls are designed to physically isolate the researcher from the chemical hazard. For a potent compound like Methyl 3-bromo-5-fluoroisonicotinate, their use is non-negotiable.

• Chemical Fume Hood: All manipulations of the solid compound or its solutions—including weighing, transferring, and reaction setup—must be performed inside a properly functioning chemical fume hood.[9][10] This is the primary method for controlling inhalation exposure.

• Ventilated Cabinets: For storage, a ventilated chemical cabinet is recommended to prevent the accumulation of any potential vapors over time.[9]

Personal Protective Equipment (PPE): The Final Barrier

PPE is essential but should be considered the last line of defense after engineering controls have been implemented.

• Eye and Face Protection: Chemical safety goggles are mandatory.[10] A face shield should also be worn over the goggles during procedures with a higher risk of splashing, such as during transfers of solutions or work-up of reactions.[11]

• Hand Protection: Chemically resistant gloves, such as nitrile gloves, must be worn.[10][11] It is critical to check the manufacturer's glove compatibility data. Always inspect gloves for tears or pinholes before use and change them immediately if contamination is suspected.

• Body Protection: A flame-resistant lab coat must be worn and kept fully fastened.[10][11] Do not wear shorts or open-toed shoes in the laboratory.[10]

• Respiratory Protection: If for any reason work must be conducted outside of a fume hood where there is a risk of aerosol generation, a NIOSH-approved respirator with an organic vapor cartridge is required.[7] This should be a rare exception, and the circumstances must be evaluated by safety personnel.

Part 3: Field-Proven Laboratory Protocols

The following protocols are designed as self-validating systems. Each step is included to ensure the process is conducted safely from start to finish.

Risk Assessment and Handling Workflow

This workflow diagram illustrates the decision-making process that should precede any work with this compound.

Caption: A workflow for safe handling, from preparation to documentation.

Protocol for Weighing and Dispensing Solid Compound

• Preparation: Don all required PPE (goggles, face shield, lab coat, nitrile gloves). Confirm the fume hood is operational (check airflow monitor).

• Staging: Place a plastic-backed absorbent liner on the fume hood work surface to contain any minor spills. Place all necessary equipment (spatula, weigh boat, container) inside the hood.

• Dispensing: Open the stock container inside the hood. Use a dedicated spatula to carefully transfer the desired amount of solid to the weigh boat on the balance. Work slowly to avoid creating airborne dust.

• Closure: Securely close the stock container immediately after dispensing.

• Cleanup: Wipe the spatula clean with a solvent-dampened wipe (e.g., isopropanol). Dispose of the wipe and the weigh boat into a designated solid halogenated waste container located inside the hood.

• Final Decontamination: Wipe down the work surface with the same solvent-dampened wipe before removing the absorbent liner for disposal.

Emergency Procedures: A Chemical-Specific Response Plan

Rapid and correct response during an emergency is critical. All lab personnel must be familiar with the location and operation of safety showers and eyewash stations.[9]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[7][11] Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[11] Remove all contaminated clothing while under a safety shower. Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air immediately.[7][11] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water and seek immediate medical attention. Provide the attending physician with the Safety Data Sheet.

• Minor Spill (in fume hood): Contain the spill on an absorbent pad. Gently wipe up the material, working from the outside in. Place all contaminated materials in a sealed, labeled hazardous waste bag. Decontaminate the area with soap and water.

• Major Spill: Evacuate the laboratory immediately. Alert others in the area and contact your institution's Environmental Health and Safety (EHS) department.

Caption: Decision flowchart for responding to a chemical spill.

Part 4: Waste Management and Disposal

Proper waste segregation is a critical component of laboratory safety and environmental responsibility. Halogenated organic compounds require specific disposal procedures.[12][13]

• Waste Segregation: All waste contaminated with Methyl 3-bromo-5-fluoroisonicotinate, including disposable labware, gloves, absorbent pads, and reaction residues, must be collected in a dedicated, clearly labeled "Halogenated Organic Waste" container.[13]

• Container Management: Waste containers must be kept closed when not in use.[12] They should be stored in a designated satellite accumulation area within the lab, preferably in secondary containment.

• Disposal: Disposal must be handled by the institution's EHS department or a licensed hazardous waste contractor.[11] Halogenated wastes are typically disposed of via high-temperature incineration.[14][15] Under no circumstances should this chemical or its waste be poured down the drain.

Conclusion

Methyl 3-bromo-5-fluoroisonicotinate is a powerful tool for chemical innovation. Like any powerful tool, it demands respect and careful handling. By integrating a deep understanding of its chemical hazards with robust engineering controls, appropriate PPE, and meticulous laboratory protocols, researchers can safely harness its synthetic potential. This guide serves as a framework for developing a culture of safety where every experimental choice is informed by a commitment to personal, collective, and environmental well-being.

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• Selective Halogenation of Pyridines Using Designed Phosphine Reagents. (n.d.). Request PDF. [Link]

• 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. (n.d.). ChemRxiv. [Link]

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Substituted Isonicotinic Acid Esters: A Synthetic and Pharmacological Review

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Isonicotinic acid, a simple pyridine-based scaffold, is the foundational core for a vast array of pharmacologically significant molecules, most notably the frontline anti-tuberculosis drug, isoniazid. The esterification of its carboxylic acid group and substitution on the pyridine ring represent critical strategies in modern medicinal chemistry. These modifications are employed to modulate pharmacokinetic properties, overcome drug resistance, and explore novel therapeutic applications beyond mycobacterial infections. This technical guide provides an in-depth exploration of the synthesis, characterization, and biological evaluation of substituted isonicotinic acid esters. We will delve into the causality behind synthetic choices, present detailed experimental protocols, and analyze structure-activity relationships that govern the efficacy of these compounds. This document is intended to serve as a comprehensive resource for professionals engaged in the discovery and development of next-generation therapeutics derived from this versatile chemical backbone.

The Isonicotinic Acid Core: A Privileged Scaffold in Drug Discovery

Isonicotinic acid, or pyridine-4-carboxylic acid, is an isomer of vitamin B3 (nicotinic acid) and serves as a fundamental building block in medicinal chemistry.[1][2] Its true prominence arose from the discovery of its hydrazide derivative, isoniazid (INH), a cornerstone in the treatment of tuberculosis (TB) for over six decades.[3][4][5] INH is a prodrug that, upon activation by the mycobacterial enzyme catalase-peroxidase (KatG), inhibits the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall.[6]

The rise of drug-resistant Mycobacterium tuberculosis strains has necessitated the development of new agents that can bypass these resistance mechanisms.[4][7] Structural modification of the isonicotinic acid core is a primary strategy to achieve this. Converting the carboxylic acid to an ester and introducing various substituents onto the pyridine ring can profoundly alter a molecule's properties:

• Lipophilicity: Increasing lipophilicity can enhance permeation across the waxy mycobacterial cell wall, a significant barrier to drug entry.[4][7]

• Pharmacokinetics: Esterification can create prodrugs that are metabolized in vivo to release the active agent, potentially improving bioavailability and duration of action.

• Target Engagement: Substituents on the pyridine ring can introduce new interactions with the biological target or even shift the molecule's activity towards entirely new targets.

• Overcoming Resistance: Derivatives may not require activation by KatG or may inhibit alternative targets, rendering them effective against INH-resistant strains.[6][8]

Beyond tuberculosis, isonicotinic acid derivatives have been investigated for a range of other biological activities, including anticancer, antihyperlipidemic, and antioxidant effects.[9][10]

Synthetic Strategies for Substituted Isonicotinic Acid Esters

The synthesis of these target molecules can be approached in several ways, depending on the desired substitution pattern and the nature of the ester group. The choice of methodology is critical and is often guided by the need to avoid side reactions and achieve high yields.

Esterification of the Carboxylic Acid

The most direct approach involves the esterification of isonicotinic acid or a pre-substituted analogue.

• Fischer Esterification: This classic method involves refluxing the carboxylic acid with an excess of the desired alcohol under acidic catalysis (e.g., concentrated H₂SO₄).[11] While straightforward for simple alcohols, it is often too harsh for complex or sensitive substrates.

• Thionyl Chloride (SOCl₂) Method: A more reactive approach involves converting the carboxylic acid to an intermediate acid chloride using SOCl₂, which then readily reacts with the alcohol.[12] This method is highly effective but requires careful handling of the corrosive and moisture-sensitive reagents.

The "Active Ester" Approach: A Rationale for Enhanced Reactivity

For complex or valuable alcohols, direct esterification methods can be inefficient. A superior strategy is the formation of an "active ester." This involves converting the carboxylic acid into a more reactive form that can undergo nucleophilic substitution with an alcohol under mild conditions. This approach is favored because it minimizes side reactions and often proceeds in high yield at room temperature.[13]

A common method is to first prepare the isonicotinoyl chloride hydrochloride, which is then reacted with reagents like N-hydroxysuccinimide or pentafluorophenol in the presence of a base (e.g., triethylamine) to yield the corresponding active esters.[13] These activated esters are stable enough to be isolated but highly susceptible to nucleophilic attack by the desired alcohol.

Caption: Workflow for the synthesis of isonicotinic acid esters via an active ester intermediate.

Synthesis via Ring Construction and Modification

In some cases, the entire substituted pyridine ring is constructed, or a pre-existing ring is modified.

• Hydrogenolysis of Dihalopyridines: An industrial method involves the palladium-catalyzed hydrogenolysis of lower alkyl esters of 2,6-dihalopyridine-4-carboxylic acid. This process efficiently removes the halogen atoms to yield the desired isonicotinic acid ester.[14]

• One-Pot Condensation Reactions: Advanced methods allow for the concise synthesis of highly substituted rings. For example, 2-amino isonicotinic acids can be prepared from 2,4-dioxo-carboxylic acid ethyl esters in a one-pot protocol reminiscent of the Guareschi-Thorpe Condensation.[15]

Physicochemical and Spectroscopic Characterization

Unambiguous characterization of newly synthesized compounds is essential for establishing their identity, purity, and structure. A combination of spectroscopic and chromatographic techniques is employed.

Standard Analytical Techniques

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are the most powerful tools for structural elucidation. The aromatic protons on the pyridine ring typically appear as distinct doublets in the δ 7.5-9.0 ppm range in the ¹H NMR spectrum.[13]

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the expected molecular formula.[13]

• Infrared (IR) Spectroscopy: Useful for identifying key functional groups. A strong absorption band around 1700-1750 cm⁻¹ is characteristic of the ester carbonyl (C=O) stretch.[6][13]

• Chromatography: Thin-Layer Chromatography (TLC) is used to monitor reaction progress, while High-Performance Liquid Chromatography (HPLC) is used to determine the final purity of the compound.[11][16]

Table 1: Representative Spectroscopic Data for Isonicotinic Acid Active Esters[13]

Compound Name	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	Key IR Bands (cm⁻¹)
Isonicotinic acid N-hydroxysuccinimidyl ester	8.81 (m, 2H), 7.87 (m, 2H), 2.88 (s, 4H)	168.5, 160.6, 150.8, 132.4, 123.0, 25.5	1806, 1779, 1736 (C=O)
Isonicotinic acid pentafluorophenyl ester	8.93 (m, 2H), 8.01 (m, 2H)	161.2, 150.9, 142.3-136.6 (m, C-F), 123.3	1760 (approx., C=O)
Isonicotinic acid 4-nitrophenyl ester	8.88 (m, 2H), 8.35 (m, 2H), 7.99 (m, 2H), 7.44 (m, 2H)	162.8, 154.9, 150.9, 146.0, 135.8, 125.3	1746 (C=O), 1525, 1357 (NO₂)

Biological Activity and Structure-Activity Relationships (SAR)

The primary driver for synthesizing substituted isonicotinic acid esters is the pursuit of enhanced or novel biological activity.

Antitubercular Activity

This remains the most explored application. Many derivatives are designed as isonicotinoyl hydrazones, formed by condensing an ester or the acid itself with a substituted hydrazine.

• Mechanism of Action: The prevailing hypothesis is that many active derivatives still function similarly to INH, requiring activation to inhibit mycolic acid synthesis.[17] However, the goal is often to create compounds that can bypass resistance mechanisms, for instance, by not requiring KatG activation or by inhibiting the target enzyme, InhA, directly.[6]

• Key SAR Observations:

  • The Pyridine Ring: This moiety is generally considered indispensable for antitubercular activity.[3]

  • The Hydrazone Linker (-C=N-NH-): This linker is a critical pharmacophore in many of the most potent derivatives.[3]

  • Lipophilicity: There is a strong correlation between increased lipophilicity and enhanced anti-TB activity, likely due to improved cell wall penetration.[4][7] Incorporating lipophilic groups is a common and effective strategy.

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A Senior Application Scientist's Guide to Key Intermediates in Kinase Inhibitor Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Centrality of the Scaffold

In the landscape of modern oncology and immunology, protein kinase inhibitors represent a cornerstone of targeted therapy. Their mechanism, often involving competitive binding at the ATP pocket of a target kinase, has revolutionized treatment paradigms for numerous diseases. The journey from a conceptual target to a clinical drug is a complex symphony of biology, pharmacology, and synthetic chemistry. At the heart of this synthesis lies the concept of the "privileged scaffold"—a core molecular architecture that serves as a foundational template for building potent and selective inhibitors.[1]

These scaffolds are not merely starting points; they are the key intermediates that establish the critical hydrogen-bonding interactions with the kinase hinge region, anchoring the inhibitor in place.[1] Mastering the efficient, robust, and scalable synthesis of these core structures is paramount for any drug discovery program. This guide eschews a simple recitation of facts, instead offering a field-proven perspective on the synthesis of the most vital kinase inhibitor intermediates, explaining the causality behind experimental choices and providing validated, step-by-step methodologies.

Part 1: The Privileged Scaffolds - Foundational Intermediates & Synthetic Master Keys

We will dissect the synthesis of three of the most influential scaffolds in the kinase inhibitor armamentarium: the 4-anilinoquinazoline, the 2-aminopyrimidine, and the pyrrolo[2,3-d]pyrimidine.

The 4-Anilinoquinazoline Core: The Bedrock of EGFR Inhibitors

The 4-anilinoquinazoline scaffold is synonymous with the first generation of Epidermal Growth Factor Receptor (EGFR) inhibitors, including blockbuster drugs like Gefitinib (Iressa) and Erlotinib (Tarceva).[2][3] This framework is exquisitely designed to place a substituted aniline ring into the hydrophobic pocket of the kinase, while the quinazoline nitrogen atoms (N1 and N3) form crucial hydrogen bonds with the hinge region backbone.[4]

The strategic linchpin for synthesizing this class of compounds is the 4-chloroquinazoline intermediate . Its preparation and subsequent reaction are critical milestones in the overall synthetic route.

The synthesis typically begins with a substituted anthranilic acid and proceeds through a cyclization to form the quinazolinone, followed by chlorination.

Sources

• 1. Scaffold mining of kinase hinge binders in crystal structure database - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, synthesis and characterization of “clickable” 4-anilinoquinazolinekinase inhibitors - Molecular BioSystems (RSC Publishing) [pubs.rsc.org]
• 3. 6,7-Disubstituted-4-anilinoquinazoline: Design, Synthesis and Anticancer Activity as a Novel Series of Potent Anticancer Agents - ProQuest [proquest.com]
• 4. Synthesis, characterization, screening and docking analysis of 4-anilinoquinazoline derivatives as tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Methyl 3-bromo-5-fluoroisonicotinate for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Methyl 3-bromo-5-fluoroisonicotinate

Methyl 3-bromo-5-fluoroisonicotinate (CAS No. 1214325-21-9) is a strategically important heterocyclic building block in the fields of medicinal chemistry and agrochemical synthesis. Its unique trifunctionalized pyridine scaffold, featuring a bromine atom, a fluorine atom, and a methyl ester group at the 3, 5, and 4 positions respectively, offers medicinal chemists a versatile platform for molecular elaboration. The presence of orthogonal reactive sites—the bromine atom for cross-coupling reactions and the ester for amide bond formation—allows for the sequential and controlled introduction of molecular diversity. This makes it a key intermediate in the synthesis of complex molecules, particularly kinase inhibitors and other targeted therapeutics.[1]

This guide provides an in-depth overview of commercially available Methyl 3-bromo-5-fluoroisonicotinate, including supplier specifications, quality control considerations, and detailed experimental protocols for its use.

Commercial Suppliers and Specifications

A reliable supply of high-purity starting materials is the cornerstone of successful research and development. Several chemical suppliers offer Methyl 3-bromo-5-fluoroisonicotinate, typically with a purity of 97% or higher. When selecting a supplier, it is crucial to consider not only the purity but also the availability of comprehensive analytical data and responsive technical support.

Supplier	CAS Number	Molecular Formula	Molecular Weight	Purity	Additional Information
AK Scientific, Inc.	1214325-21-9	C₇H₅BrFNO₂	234.02 g/mol	Not specified, but product is for research and development	Provides a comprehensive Safety Data Sheet (SDS).[2]
Amadis Chemical	1214325-21-9	C₇H₅BrFNO₂	234.02 g/mol	≥97%	Offers various pack sizes.[3]
MySkinRecipes	1214325-21-9	C₇H₅BrFNO₂	234.02 g/mol	97%	Provides information on applications and storage conditions.[1]
ChemScene	1214325-21-9	C₇H₅BrFNO₂	234.02 g/mol	Not specified, but provides CoA for other products	Offers a range of analytical testing for their products.[4][5][6][7][8]
BLD Pharmatech Ltd.	1214325-21-9	C₇H₅BrFNO₂	234.02 g/mol	Not specified	A leading supplier of research chemicals.[9]

Quality Control and Analytical Validation: A Commitment to Trustworthiness

For any research application, but especially in drug discovery, the purity and identity of starting materials are non-negotiable. A supplier's commitment to quality is demonstrated through the provision of a detailed Certificate of Analysis (CoA). While a specific CoA for Methyl 3-bromo-5-fluoroisonicotinate was not publicly available, a representative CoA from a reputable supplier like ChemScene typically includes the following information, ensuring a self-validating system of quality.[4][5][6][7][8]

Key Components of a Certificate of Analysis:

• Product Identification: Includes the product name, catalog number, CAS number, and batch number.

• Physical and Chemical Properties: Details such as molecular formula, molecular weight, and appearance.

• Analytical Data:

  • Purity: Determined by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

  • Identity Confirmation: Confirmed by ¹H NMR and Mass Spectrometry (MS) to ensure the correct chemical structure.

  • Water Content: Measured by Karl Fischer titration.

  • Residual Solvents: Analyzed by GC.

Researchers should always request and scrutinize the CoA for the specific lot they are purchasing to ensure it meets the requirements of their intended application.

Safety, Handling, and Storage

As a Senior Application Scientist, I must emphasize the importance of safe handling of all laboratory chemicals. The Safety Data Sheet (SDS) is the primary source of this information. According to the SDS for Methyl 3-bromo-5-fluoroisonicotinate provided by AK Scientific, this compound is classified as a warning-level hazard.[2]

Hazard Statements:

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

Precautionary Measures:

• Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[2]

• Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling.[2]

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container. Recommended storage is at room temperature.[1]

Synthesis of Methyl 3-bromo-5-fluoroisonicotinate: A Plausible Two-Step Approach

Step 1: Synthesis of 3-bromo-5-fluoroisonicotinic acid

The synthesis of the carboxylic acid intermediate is a critical first step. This can be achieved through various methods, with one plausible route being the selective bromination of a fluorinated isonicotinic acid precursor.

Step 2: Fischer Esterification to Yield the Final Product

Once the 3-bromo-5-fluoroisonicotinic acid is obtained and purified, the final product can be synthesized via a classic Fischer esterification reaction. This acid-catalyzed reaction with methanol is a robust and well-established method for the preparation of methyl esters.

Experimental Protocol: Fischer Esterification

This protocol is a general procedure for the esterification of a carboxylic acid and should be adapted and optimized for the specific substrate.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-bromo-5-fluoroisonicotinic acid (1.0 equivalent) in an excess of anhydrous methanol (e.g., 10-20 equivalents).

• Acid Catalyst: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid (e.g., 0.1-0.2 equivalents), to the stirred solution.

• Reaction: Heat the reaction mixture to reflux (approximately 65 °C for methanol) and maintain for several hours (typically 4-24 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully neutralize the excess acid with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield pure Methyl 3-bromo-5-fluoroisonicotinate.

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• 9. BLDpharm - Bulk Product Details [bldpharm.com]

The Strategic Utility of Methyl 3-bromo-5-fluoroisonicotinate and its Analogs in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of highly functionalized heterocyclic scaffolds is paramount to the development of novel therapeutics with enhanced potency, selectivity, and favorable pharmacokinetic profiles. Among these, the pyridine nucleus, and specifically its substituted isonicotinate derivatives, has emerged as a privileged structure. This guide provides a comprehensive technical overview of Methyl 3-bromo-5-fluoroisonicotinate, a key building block, and its expanding family of analogs. We will delve into its synthesis, chemical reactivity, and burgeoning applications, particularly in the design of next-generation kinase inhibitors, offering field-proven insights for professionals in drug discovery and development.

The Core Moiety: Physicochemical Properties and Spectroscopic Profile of Methyl 3-bromo-5-fluoroisonicotinate

Methyl 3-bromo-5-fluoroisonicotinate (CAS No. 1214325-21-9) is a crystalline solid at room temperature, valued for its unique electronic and steric properties imparted by the bromo and fluoro substituents on the pyridine ring.[1][2] These halogens not only influence the molecule's reactivity but also provide strategic vectors for diversification.

Table 1: Physicochemical Properties of Methyl 3-bromo-5-fluoroisonicotinate

Property	Value	Source
CAS Number	1214325-21-9	[2]
Molecular Formula	C₇H₅BrFNO₂	[1]
Molecular Weight	234.02 g/mol	[1]
Appearance	Colorless to off-white solid-liquid mixture	ChemicalBook
Boiling Point	244.0±40.0 °C (Predicted)	ChemicalBook
Density	1.660±0.06 g/cm³ (Predicted)	ChemicalBook
Storage	Sealed in dry, Room Temperature	[1]

A thorough understanding of the spectroscopic signature of this key intermediate is crucial for reaction monitoring and quality control.

Table 2: Spectroscopic Data for Methyl 3-bromo-5-fluoroisonicotinate

Spectroscopy	Data	Source
¹H NMR	Available	[3]
¹³C NMR	Available	[3]
Mass Spec	Available	[3]
IR	Available	[3]

Synthesis of the Core Scaffold: A Practical Approach

While multiple synthetic routes to functionalized isonicotinates exist, a common and reliable strategy for the preparation of Methyl 3-bromo-5-fluoroisonicotinate involves the bromination of a suitable fluorinated precursor followed by esterification. The following protocol is a representative example adapted from established methodologies for the synthesis of related halo-pyridines.

Experimental Protocol: Synthesis of Methyl 3-bromo-5-fluoroisonicotinate

This protocol is based on analogous preparations of similar compounds and should be optimized for specific laboratory conditions.

Step 1: Bromination of 3-Fluoroisonicotinic Acid

• To a solution of 3-fluoroisonicotinic acid (1.0 eq) in concentrated sulfuric acid, add N-bromosuccinimide (NBS) (1.1 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated aqueous solution of sodium bicarbonate.

• The resulting precipitate, 3-bromo-5-fluoroisonicotinic acid, is collected by filtration, washed with cold water, and dried under vacuum.

Step 2: Esterification to Methyl 3-bromo-5-fluoroisonicotinate

• Suspend the crude 3-bromo-5-fluoroisonicotinic acid (1.0 eq) in methanol.

• Add thionyl chloride (1.5 eq) dropwise at 0 °C.

• Heat the reaction mixture to reflux and stir for 4-6 hours, monitoring by TLC.

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• The residue is then taken up in ethyl acetate and washed with a saturated aqueous solution of sodium bicarbonate and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude product.

• Purification by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) affords pure Methyl 3-bromo-5-fluoroisonicotinate.

Gateway to Complexity: Cross-Coupling Reactions

The true synthetic power of Methyl 3-bromo-5-fluoroisonicotinate lies in its ability to serve as a versatile substrate in palladium-catalyzed cross-coupling reactions. The differential reactivity of the C-Br bond allows for selective functionalization, making it an ideal starting point for the synthesis of a diverse library of analogs.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust method for the formation of carbon-carbon bonds, and it is widely employed to couple aryl and heteroaryl halides with boronic acids or their esters.

Diagram 1: Suzuki-Miyaura Coupling Workflow

Caption: A generalized workflow for the Suzuki-Miyaura coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of Methyl 3-bromo-5-fluoroisonicotinate with Phenylboronic Acid

• To a Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Methyl 3-bromo-5-fluoroisonicotinate (1.0 eq), phenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Add the palladium catalyst, for instance, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

• Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Heat the reaction mixture to 90-100 °C and stir for 8-12 hours, monitoring completion by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield Methyl 3-phenyl-5-fluoroisonicotinate.[4][5]

Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination is a powerful tool for the formation of carbon-nitrogen bonds, enabling the synthesis of a wide range of aryl and heteroaryl amines.[6]

Diagram 2: Buchwald-Hartwig Amination Catalytic Cycle

Caption: A simplified representation of the Buchwald-Hartwig amination catalytic cycle.

Experimental Protocol: Buchwald-Hartwig Amination of Methyl 3-bromo-5-fluoroisonicotinate with Aniline

• In an oven-dried Schlenk flask under an inert atmosphere, combine Methyl 3-bromo-5-fluoroisonicotinate (1.0 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), and a suitable phosphine ligand (e.g., XPhos, 4 mol%).

• Add a strong, non-nucleophilic base such as sodium tert-butoxide (NaOt-Bu, 1.4 eq).

• Add anhydrous, degassed toluene, followed by aniline (1.2 eq).

• Heat the reaction mixture to 100-110 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• After filtration and concentration, purify the crude product by flash column chromatography to afford Methyl 3-(phenylamino)-5-fluoroisonicotinate.[7][8]

The Analog Landscape: Applications in Kinase Inhibition

The 3,5-disubstituted pyridine scaffold, readily accessible from Methyl 3-bromo-5-fluoroisonicotinate, is a cornerstone in the design of various kinase inhibitors. The strategic placement of substituents allows for fine-tuning of interactions within the ATP-binding pocket of these enzymes.

Janus Kinase (JAK) Inhibitors

The Janus kinases (JAKs) are a family of intracellular, non-receptor tyrosine kinases that play a critical role in cytokine signaling. Dysregulation of the JAK-STAT pathway is implicated in a variety of autoimmune diseases and cancers. Several approved and investigational JAK inhibitors feature a functionalized pyridine core.

Diagram 3: General Structure of a Pyridine-Based JAK Inhibitor

Caption: Key pharmacophoric elements of a pyridine-based JAK inhibitor.

Spleen Tyrosine Kinase (SYK) Inhibitors

Spleen tyrosine kinase (SYK) is another non-receptor tyrosine kinase that is a key mediator of immunoreceptor signaling in various hematopoietic cells. SYK inhibitors are being investigated for the treatment of inflammatory diseases and certain cancers. The 3,5-disubstituted pyridine motif can be effectively utilized to target the active site of SYK.

Table 3: Representative Kinase Inhibitor Scaffolds Derived from Functionalized Pyridines

Kinase Target	Core Scaffold	Key Interactions	Representative Compound Class
JAK1/3	Aminopyrrolopyrimidine	Hinge-binding via pyrimidine N	Tofacitinib analogs
SYK	Aminopyrimidine	Hinge-binding, hydrophobic pocket interactions	Fostamatinib analogs
ROCK	Aminopyridine	H-bonds with hinge region	Rho-kinase inhibitors

Future Outlook and Conclusion

Methyl 3-bromo-5-fluoroisonicotinate and its analogs represent a versatile and increasingly important class of building blocks in contemporary drug discovery. The synthetic tractability of the core scaffold, coupled with the strategic importance of the 3,5-disubstituted pyridine motif in kinase inhibition, ensures their continued relevance. Future research will likely focus on the development of more efficient and sustainable synthetic methodologies, the expansion of the analog library through innovative cross-coupling strategies, and the exploration of this scaffold against a broader range of biological targets. This in-depth guide serves as a foundational resource for researchers aiming to leverage the unique chemical properties of Methyl 3-bromo-5-fluoroisonicotinate to accelerate the discovery of novel and impactful therapeutics.

References

• MySkinRecipes. Methyl 3-bromo-5-fluoroisonicotinate. Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). Wiley.

• Gao, C., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 17937-17949. Available at: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

• Trzoss, M., et al. (2013). Synthesis and biological evaluation of fluoro analogues of antimitotic phenstatin. European Journal of Medicinal Chemistry, 64, 334-343. Available at: [Link]

• Reich, H. J. 13C NMR Chemical Shifts. Organic Chemistry Data. Available at: [Link]

• Aldawood, A., & Farag, A. (2018). Suzuki coupling of p-bromoacetophenone (5) with arylboronic acids using the catalyst 4. ResearchGate. Available at: [Link]

• NFDI4Chem. 13C nuclear magnetic resonance spectroscopy (13C NMR). Available at: [Link]

• Isobe, T., et al. (2001). Development of specific Rho-kinase inhibitors and their clinical application. International Journal of Urology, 8(10), 527-535. Available at: [Link]

• Vantourout, J. C., et al. (2017). Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines. ACS Catalysis, 7(10), 6839-6844. Available at: [Link]

• Li, G., et al. (2021). Design and Synthesis of 1,3,5-Triazines or Pyrimidines Containing Dithiocarbamate Moiety as PI3Kα Selective Inhibitors. Molecules, 26(21), 6498. Available at: [Link]

• Goudreau, N., et al. (2023). Synthesis and Biological Evaluation of Novel Peptidomimetic Inhibitors of the Coronavirus 3C-like Protease. ACS Medicinal Chemistry Letters, 14(11), 1625-1632. Available at: [Link]

• Trzoss, M., et al. (2013). Synthesis and biological evaluation of fluoro analogues of antimitotic phenstatin. ResearchGate. Available at: [Link]

• Littke, A. F., Dai, C., & Fu, G. C. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Journal of the American Chemical Society, 122(17), 4020-4028. Available at: [Link]

• Kumar, A., et al. (2024). Synthesis, characterization, quantum chemical modelling, molecular docking, in silico and in vitro assessment of 3-(2-bromo-5-fluorophenyl))-1-(thiophen-2-yl)prop-2-en-1-one. Scientific Reports, 14(1), 1-17. Available at: [Link]

• Organic Syntheses. Synthesis of Methyl 2‐Bromo‐3‐oxocyclopent‐1‐ene‐1‐carboxylate. Available at: [Link]

• Al-Tel, T. H., et al. (2009). Buchwald—Hartwig Amination of β-Chloroacroleins by Lactams and Heteroarylamines. Letters in Organic Chemistry, 6(4), 304-307. Available at: [Link]

• Thomas, A. A., et al. (2021). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. The Journal of Organic Chemistry, 86(20), 14125-14136. Available at: [Link]

• Wobst, R., et al. (2023). Design, Synthesis, and Biological Evaluation of Novel Spiro Imidazobenzodiazepines to Identify Improved Inhaled Bronchodilators. Journal of Medicinal Chemistry, 66(1), 430-449. Available at: [Link]

• Kim, S., & Kim, S. (2017). Pd(PPh3)4-Catalyzed Buchwald-Hartwig Amination ofAryl Fluorosulfonates with Aryl Amines. ResearchGate. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of Methyl 3-bromo-5-fluoroisonicotinate

Introduction: The Strategic Importance of Fluorinated Pyridines

In the landscape of modern drug discovery and materials science, the pyridine scaffold remains a cornerstone of molecular design. Its utility is significantly enhanced through strategic functionalization, particularly with the incorporation of fluorine atoms. Fluorine's unique properties—high electronegativity, small size, and ability to form strong C-F bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] Methyl 3-bromo-5-fluoroisonicotinate is a valuable building block that combines these features, offering a versatile platform for introducing a fluorinated pyridine moiety into complex molecules. The Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and widely used methods for forming carbon-carbon bonds, prized for its mild conditions and broad functional group tolerance.[2] This guide provides a detailed exploration of the application of Methyl 3-bromo-5-fluoroisonicotinate in Suzuki coupling reactions, offering both mechanistic insights and practical, field-tested protocols for researchers, scientists, and professionals in drug development.

Mechanistic Considerations: The Palladium Catalytic Cycle

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that joins an organoboron species with an organic halide or triflate.[3] The catalytic cycle is a well-established sequence of three primary steps: oxidative addition, transmetalation, and reductive elimination.[3]

• Oxidative Addition: The cycle begins with a low-valent Palladium(0) complex, which inserts into the carbon-bromine bond of Methyl 3-bromo-5-fluoroisonicotinate. This is often the rate-determining step, particularly with electron-deficient heteroaryl halides.[4] The presence of both a fluorine and a carboxylate ester group makes the pyridine ring electron-deficient, which can facilitate this step.[3][5]

• Transmetalation: The aryl or vinyl group from the organoboron reagent (e.g., a boronic acid) is transferred to the Palladium(II) center. This step requires activation of the boronic acid by a base to form a more nucleophilic boronate species.[6] The choice of base is critical to ensure efficient transmetalation without promoting side reactions.

• Reductive Elimination: The two organic partners on the palladium center couple, forming the new C-C bond and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocols

The electron-deficient nature of the Methyl 3-bromo-5-fluoroisonicotinate substrate requires a highly active catalyst system to ensure efficient oxidative addition. The following protocols are designed to provide robust starting points for the Suzuki coupling of this substrate with various aryl and heteroaryl boronic acids.

Protocol 1: Standard Conditions with a Biarylphosphine Ligand

This protocol is recommended for a broad range of arylboronic acids and is a reliable starting point for optimization.

Materials:

• Methyl 3-bromo-5-fluoroisonicotinate (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Inert atmosphere reaction vessel (e.g., Schlenk tube)

Caption: General experimental workflow for Suzuki coupling.

Procedure:

• To a flame-dried Schlenk tube, add Methyl 3-bromo-5-fluoroisonicotinate, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Seal the tube with a septum, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

• Under a positive pressure of inert gas, add anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 5:1 ratio) via syringe.

• Place the reaction vessel in a preheated oil bath and stir vigorously at 80-110 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Reaction Conditions

The optimal conditions for Suzuki coupling can vary depending on the specific boronic acid used. The following table provides a starting point based on literature for similar electron-deficient bromopyridines.

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent System	Temp (°C)	Time (h)	Typical Yield (%)
1	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2.0)	Dioxane/H₂O (4:1)	100	12-18	75-90
2	Pd(dppf)Cl₂ (3)	-	Cs₂CO₃ (2.5)	Toluene/H₂O (5:1)	90	16	70-85
3	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2.0)	DMF/H₂O (4:1)	95	24	60-80

Optimization and Troubleshooting

Achieving high yields with electron-deficient heteroaryl bromides can be challenging. Below are common issues and field-proven solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst or inappropriate ligand. 2. Insufficient reaction temperature.	1. Use a more electron-rich and bulky ligand (e.g., XPhos, RuPhos).[7] 2. Increase temperature in 10 °C increments (up to the solvent's boiling point).
Significant Protodeboronation	1. Excess water in the reaction. 2. Base is too strong or reaction time is too long.	1. Use anhydrous solvents and a carefully controlled amount of water. 2. Switch to a milder base (e.g., K₂CO₃) or use boronic esters, which are less prone to this side reaction.[4]
Homocoupling of Boronic Acid	Presence of oxygen in the reaction vessel.	Rigorously degas all solvents and ensure a positive pressure of inert gas is maintained throughout the reaction.[4]
Hydrolysis of the Ester	Strongly basic conditions and prolonged heating.	Use a milder base such as KF or CsF.[6] If hydrolysis persists, consider performing the coupling on the corresponding acid and esterifying post-coupling.

Case Study: Synthesis of a Kinase Inhibitor Precursor

The 3-aryl-5-fluoroisonicotinate scaffold is a key component in various kinase inhibitors. A hypothetical synthesis of a precursor molecule is presented below, demonstrating the application of the developed protocol.

Caption: Synthesis of a biaryl precursor via Suzuki coupling.

In this transformation, Methyl 3-bromo-5-fluoroisonicotinate is coupled with 4-methoxyphenylboronic acid using the conditions outlined in Protocol 1. The resulting product, Methyl 3-(4-methoxyphenyl)-5-fluoroisonicotinate, serves as a key intermediate for further elaboration into a final drug candidate. The electron-donating methoxy group on the boronic acid generally leads to efficient coupling.

Conclusion

Methyl 3-bromo-5-fluoroisonicotinate is a highly valuable and versatile building block for the synthesis of complex, biologically active molecules. The Suzuki-Miyaura cross-coupling reaction provides a powerful and reliable method for its functionalization. By understanding the reaction mechanism and carefully selecting the catalyst system, base, and solvent, researchers can overcome the challenges associated with this electron-deficient substrate. The protocols and troubleshooting guide presented herein offer a solid foundation for the successful application of this important reaction in research and development.

References

• BenchChem. (2025). Troubleshooting low yield in Suzuki coupling of 3-Bromo-2-chloropyridine.
• ResearchGate. (2014). Which conditions are favorable for the efficient Suzuki coupling?.
• BenchChem. (2025). Technical Support Center: Suzuki Coupling Reactions of 1-(3-Bromopyridin-2-yl)ethanone.
• LibreTexts Chemistry. (2019). 2.6: Suzuki-Miyaura Coupling.
• Hussain, A., et al. (2025). Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview.
• BenchChem. (2025). Troubleshooting failed Suzuki coupling with electron-rich aryl halides.
• ResearchGate. (n.d.). Optimizations of the Suzuki coupling of 3‐bromopyridine with potassium....
• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros.
• ResearchGate. (n.d.). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene.
• BenchChem. (2025). Technical Support Center: Suzuki Coupling with 2-Bromopyridines.
• Molander, G. A., & Biolatto, B. (2003).
• Hartwig, J. F., et al. (n.d.). Palladium-Catalyzed Arylation of Fluoroalkylamines. The Hartwig Group.
• PubMed. (2013). Palladium-Catalyzed C-H Arylation Using Aryltrifluoroborates in Conjunction with a MnIII Oxidant under Mild Conditions.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• National Center for Biotechnology Information. (n.d.). Palladium-Catalyzed Esterification of Aryl Fluorosulfates with Aryl Formates.
• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction.
• National Center for Biotechnology Information. (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters.
• Ali, S., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules.
• ResearchGate. (n.d.). Suzuki coupling reaction for the solid-phase preparation of 5-substituted nicotinic acid derivatives.
• PubMed. (2013). Palladium-catalyzed direct α-arylation of methyl sulfones with aryl bromides.
• PubMed. (2013). Palladium-catalyzed direct arylation of methyl sulfoxides with aryl halides.
• Royal Society of Chemistry. (n.d.). Recyclable LaF3·Pd nanocatalyst in Suzuki coupling: green synthesis of biaryls from haloarenes and phenylboronic acids.
• Organic & Biomolecular Chemistry. (n.d.). Palladium-Catalyzed Suzuki–Miyaura Coupling of Aryl Esters.
• Organic & Biomolecular Chemistry. (n.d.). Novel synthesis of an [18F]aryl boronic acid ester as a reagent for 18F-labeling via Suzuki coupling.

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Palladium-catalyzed cross-coupling with Methyl 3-bromo-5-fluoroisonicotinate

An Application Guide to Palladium-Catalyzed Cross-Coupling Reactions with Methyl 3-bromo-5-fluoroisonicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Functionalized Pyridine Core

The pyridine scaffold is a cornerstone of modern medicinal chemistry, appearing in a vast portfolio of pharmaceuticals and biologically active compounds. Its unique electronic properties, hydrogen bonding capabilities, and metabolic stability make it a privileged structure in drug design. Methyl 3-bromo-5-fluoroisonicotinate is a particularly valuable building block, offering a trifecta of functional handles for molecular elaboration.[1] The bromine atom serves as an excellent leaving group for palladium-catalyzed cross-coupling, the fluorine atom can enhance binding affinity and modulate physicochemical properties like pKa and lipophilicity, and the methyl ester provides a site for further derivatization, such as amidation.

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex molecules, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and functional group tolerance.[2][3] This guide provides an in-depth analysis and detailed protocols for leveraging these powerful transformations on Methyl 3-bromo-5-fluoroisonicotinate, empowering chemists to rapidly access diverse libraries of novel compounds.

Understanding the Substrate: Reactivity and Electronic Landscape

The success of any cross-coupling reaction hinges on a fundamental understanding of the substrate's reactivity. In Methyl 3-bromo-5-fluoroisonicotinate, the pyridine ring is rendered significantly electron-deficient by the synergistic electron-withdrawing effects of the ring nitrogen, the fluorine atom at C-5, and the methyl ester at C-4.

This electron-deficient nature has two primary consequences for palladium catalysis:

• Facilitated Oxidative Addition: While extreme electron deficiency can sometimes hinder this step, the C-Br bond is inherently reactive, more so than a C-Cl bond, ensuring that oxidative addition of the palladium(0) catalyst proceeds efficiently under appropriate conditions.[4][5] The key is to use a sufficiently electron-rich palladium catalyst to initiate the cycle.

• Need for Electron-Rich Ligands: To counteract the substrate's electron-poor character and accelerate the catalytic cycle, particularly the oxidative addition and the final reductive elimination steps, the use of sterically bulky and highly electron-donating phosphine ligands is critical.[6][7] These ligands increase the electron density on the palladium center, enhancing its nucleophilicity for the oxidative addition and promoting the product-releasing reductive elimination.[7]

The Palladium Catalytic Cycle: A Universal Mechanism

Most palladium-catalyzed cross-coupling reactions proceed through a common catalytic cycle, which is essential for understanding reaction design and troubleshooting.[2][5][6] The cycle involves the palladium center shuttling between the Pd(0) and Pd(II) oxidation states.

The general catalytic cycle for palladium-catalyzed cross-coupling reactions.

Application 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is arguably the most widely used cross-coupling reaction, forming C(sp²)-C(sp²) bonds by reacting an organohalide with an organoboron species, typically a boronic acid or ester.[8]

Principle & Key Considerations

For Methyl 3-bromo-5-fluoroisonicotinate, the reaction couples the C-Br position with a boronic acid or ester in the presence of a palladium catalyst and a base.

• Catalyst & Ligand: Pre-formed catalysts like Pd(PPh₃)₄ can be used, but systems generated in situ from a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a specialized ligand often provide superior results.[3][5] For this electron-deficient substrate, bulky, electron-rich biarylphosphine ligands such as SPhos or XPhos are highly recommended to promote efficient catalysis.[9]

• Base: A base is required to activate the organoboron reagent, facilitating the transmetalation step.[3][10] Inorganic bases like potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), or cesium carbonate (Cs₂CO₃) are commonly used. The choice of base can significantly impact yield and should be screened for optimal performance.

• Solvent: Aprotic polar solvents are typical. Mixtures of solvents like 1,4-dioxane/water or toluene/water are common, as the presence of water can sometimes accelerate the reaction.[8][11] Anhydrous conditions can also be effective, depending on the specific substrates and base used.

Protocol 1: Suzuki-Miyaura Coupling with an Arylboronic Acid

This protocol provides a general starting point for the coupling of Methyl 3-bromo-5-fluoroisonicotinate with a typical arylboronic acid.

Materials:

• Methyl 3-bromo-5-fluoroisonicotinate (1.0 equiv)

• Arylboronic acid (1.2–1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0–3.0 equiv)

• Anhydrous, degassed 1,4-dioxane and water (e.g., 4:1 v/v)

• Schlenk tube or microwave vial, magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere, add Methyl 3-bromo-5-fluoroisonicotinate, the arylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.

• Inert Atmosphere: Seal the vessel, then evacuate and backfill with inert gas. Repeat this cycle three times to ensure all oxygen is removed.

• Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.

• Reaction: Place the vessel in a preheated oil bath at 80–110 °C and stir vigorously. For microwave-assisted reactions, irradiate at 120-150 °C for 10-30 minutes.[8]

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed (typically 4–16 hours for conventional heating).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers and extract the aqueous phase with ethyl acetate (2x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Coupling Partner	Catalyst / Ligand	Base	Solvent	Temp (°C)
Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	100
4-Methoxyphenylboronic acid	Pd₂(dba)₃ / XPhos	Cs₂CO₃	Toluene	110
3-Thienylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90
4-Cyanophenylboronic acid	PdCl₂(dppf)	K₂CO₃	DMF	120

Table 1: Representative starting conditions for Suzuki-Miyaura coupling.

Application 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a premier method for constructing C-N bonds, coupling aryl halides with primary or secondary amines.[12][13] This reaction is indispensable for synthesizing the arylamine motifs prevalent in pharmaceuticals.

Principle & Key Considerations

This reaction couples the C-Br bond of the substrate with a primary or secondary amine, catalyzed by palladium in the presence of a strong base.

• Catalyst & Ligand: As with the Suzuki coupling, catalyst systems featuring bulky, electron-rich phosphine ligands are essential for success with this substrate.[14] Ligands like Xantphos or Josiphos are excellent choices. Palladium precatalysts (e.g., XPhos Pd G3) are often used to ensure the consistent generation of the active Pd(0) species.[15]

• Base: A strong, non-nucleophilic base is crucial for deprotonating the amine (or the N-H bond in the intermediate Pd-amine complex), which is a key step in the catalytic cycle.[12][13] Sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LiHMDS), or cesium carbonate (Cs₂CO₃) are common choices. NaOtBu is often effective but is incompatible with base-sensitive functional groups.[16]

• Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or tert-butanol are required to prevent quenching of the strong base and interference with the catalyst.

Protocol 2: Buchwald-Hartwig Amination with a Secondary Amine

This protocol describes a general procedure for the amination of Methyl 3-bromo-5-fluoroisonicotinate.

Materials:

• Methyl 3-bromo-5-fluoroisonicotinate (1.0 equiv)

• Secondary amine (e.g., morpholine) (1.2–1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• Xantphos (4-6 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous, degassed toluene

• Schlenk tube, magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a glovebox or under a strong flow of inert gas, add NaOtBu, Pd₂(dba)₃, and Xantphos to a dry Schlenk tube.

• Inert Atmosphere: Seal the vessel, remove from the glovebox (if used), and establish an inert atmosphere by evacuating and backfilling with argon (3x).

• Reagent Addition: Add Methyl 3-bromo-5-fluoroisonicotinate, followed by the anhydrous, degassed toluene via syringe. Finally, add the amine substrate via syringe.

• Reaction: Heat the reaction mixture to 80–110 °C with vigorous stirring.[15]

• Monitoring: Monitor the reaction by LC-MS. The reaction is typically complete within 2–18 hours.

• Workup: After cooling to room temperature, carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).[4]

• Purification: Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Amine Partner	Catalyst / Ligand	Base	Solvent	Temp (°C)
Morpholine	Pd₂(dba)₃ / Xantphos	NaOtBu	Toluene	110
Aniline	Pd(OAc)₂ / XPhos	Cs₂CO₃	Dioxane	100
n-Butylamine	XPhos Pd G3	K₃PO₄	t-BuOH	90
Dimethylamine (2M in THF)	Pd(OAc)₂ / BINAP	NaOtBu	Toluene	80

Table 2: Representative starting conditions for Buchwald-Hartwig amination.

Workflow & Troubleshooting

A successful cross-coupling experiment relies on meticulous technique, particularly the exclusion of oxygen and moisture.

General experimental workflow for palladium-catalyzed cross-coupling.

Common Troubleshooting Issues:

• No or Low Conversion:

  • Cause: Inactive catalyst due to oxygen exposure; insufficient heating; poor quality reagents (wet solvent, weak base).

  • Solution: Ensure a rigorously inert atmosphere. Use freshly dried and degassed solvents. Screen different bases, ligands, or higher temperatures.[15] Consider using a palladium precatalyst for more reliable results.[15]

• Formation of Side Products:

  • Cause (Suzuki): Homocoupling of the boronic acid. Proto-deboronation can also occur.

  • Solution: Ensure the reaction is truly anaerobic. Use a slight excess of the boronic acid.

  • Cause (General): Hydro-dehalogenation (replacement of Br with H).

  • Solution: This can arise from moisture or side reactions with the base/solvent. Ensure anhydrous conditions. A change in ligand or solvent may be necessary.

Other Potential Coupling Reactions

While Suzuki and Buchwald-Hartwig reactions are the most common, other palladium-catalyzed transformations can also be applied to Methyl 3-bromo-5-fluoroisonicotinate:

• Sonogashira Coupling: For the synthesis of alkynes by coupling with a terminal alkyne, typically using a Pd/Cu co-catalyst system.[17][18][19]

• Heck Coupling: For the synthesis of alkenes by coupling with an olefin in the presence of a base.[20][21][22] The electron-deficient nature of the substrate is generally favorable for this reaction.[23][24]

• Stille Coupling: For C-C bond formation using an organostannane reagent. While powerful and highly tolerant of functional groups, the toxicity of tin reagents has made it less popular than the Suzuki coupling.[25][26][27][28]

References

• Fiveable. Palladium-catalyzed cross-coupling reactions. Organic Chemistry II Class Notes. Available at: [Link]

• Guram, A. S., et al. (2015). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. National Institutes of Health. Available at: [Link]

• Jadhav, G. R., et al. (2012). A Review on Palladium Catalyzed Coupling Reactions. International Journal of Pharmaceutical and Chemical Sciences.

• Anctil, E. J. G., et al. Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions. ResearchGate. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.

• Chemistry LibreTexts. (2023). Pd-Catalyzed Cross Coupling Reactions. Available at: [Link]

• Heller, M., & Schubert, U. S. (2002). Functionalized 2,2'-Bipyridines and 2,2':6',2''-Terpyridines via Stille-Type Cross-Coupling Procedures. The Journal of Organic Chemistry. Available at: [Link]

• Heller, M., & Schubert, U. S. (2002). Functionalized 2,2'-bipyridines and 2,2':6',2''-terpyridines via stille-type cross-coupling procedures. PubMed. Available at: [Link]

• Chen, B., et al. (2012). Theoretical Analysis of the Mechanism of Palladium(II) Acetate-Catalyzed Oxidative Heck Coupling of Electron-Deficient Arenes with Alkenes. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. Suzuki coupling of different chloropyridines with phenylboronic acids. Available at: [Link]

• Bruno, N. C., Tudge, M. T., & Buchwald, S. L. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. PubMed. Available at: [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scirp.org. Available at: [Link]

• ResearchGate. (2025). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. Available at: [Link]

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Application Notes and Protocols for the Synthesis of Bioactive Fentanyl Analogs from 4-Anilinopiperidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 4-anilinopiperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous bioactive molecules.[1][2][3][4] Its rigid framework allows for precise orientation of functional groups, making it an ideal starting point for the development of potent and selective ligands for various biological targets. Among the most prominent and impactful molecules derived from this scaffold are fentanyl and its analogs.[5][6] First synthesized by Paul Janssen in 1960, fentanyl is a potent synthetic opioid analgesic that is 50 to 100 times more potent than morphine.[5][7] This high potency has made it an invaluable tool in clinical settings for managing severe pain, particularly in anesthesia and for cancer patients.[8][9]

Fentanyl analogs, a class of molecules with chemical structures similar to fentanyl, exhibit a wide range of potencies and are of significant interest in drug discovery for the development of novel analgesics.[5][10] The design and synthesis of these analogs are often aimed at improving the therapeutic index, altering the pharmacokinetic profile, or understanding the structure-activity relationships at the opioid receptors.[1] This guide provides a detailed protocol for the synthesis of fentanyl and its analogs, starting from readily available precursors and utilizing a well-established, high-yielding synthetic route.[11][12][13]

Mechanism of Action: The µ-Opioid Receptor

Fentanyl and its analogs exert their potent analgesic effects primarily by acting as agonists at the µ-opioid receptor (MOR), a G-protein coupled receptor (GPCR).[5][7][14] These receptors are predominantly located in the brainstem and medial thalamus and are key mediators of pain perception, reward, and respiratory control.[9]

Upon binding of a fentanyl analog to the MOR, the receptor undergoes a conformational change, leading to the activation of intracellular signaling pathways.[15][16] This activation inhibits the enzyme adenylate cyclase, resulting in decreased intracellular levels of cyclic AMP (cAMP).[9][14] The activated G-protein also modulates ion channel activity, leading to the opening of inwardly rectifying potassium channels and the inhibition of voltage-gated calcium channels.[17] The cumulative effect of these cellular events is a reduction in neuronal excitability and the inhibition of pain-transmitting neurotransmitter release, ultimately leading to analgesia.[9][16]

Caption: Signaling pathway of fentanyl analogs via the µ-opioid receptor.

Synthetic Strategy Overview

The synthesis of fentanyl and its analogs can be efficiently achieved through a three-step process starting from commercially available 4-piperidone.[11][12][13] This strategy offers high yields and allows for the facile generation of a variety of analogs by modifying the acylating agent in the final step.[11] The key intermediate, N-[1-(2-phenylethyl)-4-piperidinyl]aniline, is synthesized in two steps and then acylated to yield the final product.[11][12]

The overall workflow is as follows:

• N-Alkylation of 4-piperidone: The secondary amine of 4-piperidone is alkylated with a suitable phenethyl halide to introduce the N-phenethyl group, a key structural feature for high opioid receptor affinity.

• Reductive Amination: The resulting N-phenethyl-4-piperidone undergoes reductive amination with aniline to form the crucial 4-anilinopiperidine core.

• Acylation: The secondary amine of the 4-anilinopiperidine intermediate is acylated with an appropriate acyl chloride or anhydride to yield the final fentanyl analog.

Caption: Overall workflow for the three-step synthesis of fentanyl.

Detailed Protocols

The following protocols are adapted from the optimized synthesis described by Valdez et al. (2014) in PLOS One.[11]

Step 1: Synthesis of N-(Phenylethyl)piperidin-4-one

This initial step involves the alkylation of the piperidine nitrogen. Cesium carbonate is an effective base for this transformation, leading to high yields.[11][13]

• Reagents and Materials:

  • 4-Piperidone monohydrate hydrochloride

  • (2-Bromoethyl)benzene

  • Cesium carbonate (Cs₂CO₃)

  • Acetonitrile (CH₃CN)

  • Deionized water

  • Dichloromethane (CH₂Cl₂)

  • Brine solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, reflux condenser

• Procedure:

  • To a solution of 4-piperidone monohydrate hydrochloride (1.0 eq) in acetonitrile, add cesium carbonate (2.5 eq).

  • Add (2-bromoethyl)benzene (1.1 eq) to the mixture.

  • Heat the reaction mixture to reflux and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Dissolve the residue in dichloromethane and wash with deionized water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

  • Purify the product by silica gel column chromatography to obtain N-(phenylethyl)piperidin-4-one as a clear oil.

Parameter	Value
Typical Yield	88%[11][12]
Solvent	Acetonitrile
Base	Cesium Carbonate
Temperature	Reflux

Step 2: Synthesis of N-[1-(2-phenylethyl)-4-piperidinyl]aniline (ANPP)

This step forms the core 4-anilinopiperidine structure via reductive amination. Sodium triacetoxyborohydride is a mild and selective reducing agent, ideal for this transformation.[11][13] ANPP is a controlled substance in many jurisdictions.[18][19]

• Reagents and Materials:

  • N-(Phenylethyl)piperidin-4-one

  • Aniline

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Acetic acid

  • Dichloromethane (CH₂Cl₂)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer

• Procedure:

  • Dissolve N-(phenylethyl)piperidin-4-one (1.0 eq) in dichloromethane.

  • Add aniline (1.2 eq) followed by acetic acid (2.0 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Quench the reaction by the slow addition of saturated sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield ANPP.

Parameter	Value
Typical Yield	91%[11][12]
Reducing Agent	Sodium triacetoxyborohydride
Solvent	Dichloromethane
Temperature	Room Temperature

Step 3: Synthesis of Fentanyl (N-(1-(2-phenylethyl)-4-piperidinyl)-N-phenylpropanamide)

The final step is the acylation of the secondary amine of ANPP. This reaction is typically rapid and high-yielding. Different fentanyl analogs can be synthesized by substituting propionyl chloride with other acylating agents (e.g., acetyl chloride, butyryl chloride).[6]

• Reagents and Materials:

  • N-[1-(2-phenylethyl)-4-piperidinyl]aniline (ANPP)

  • Propionyl chloride

  • Diisopropylethylamine (DIPEA, Hünig's base)

  • Dichloromethane (CH₂Cl₂)

  • Deionized water

  • Brine solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, ice bath

• Procedure:

  • Dissolve ANPP (1.0 eq) in dichloromethane in a round-bottom flask and cool the solution in an ice bath.

  • Add diisopropylethylamine (2.0 eq).

  • Add propionyl chloride (2.0 eq) dropwise to the cooled solution.

  • Remove the ice bath and stir the mixture at room temperature for 2 hours.

  • Transfer the mixture to a separatory funnel and partition between dichloromethane and water.

  • Wash the organic phase with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the final product, fentanyl, as a solid.

  • The product can be further purified by recrystallization if necessary.

Parameter	Value
Typical Yield	95%[11][12]
Acylating Agent	Propionyl Chloride
Base	Diisopropylethylamine (DIPEA)
Temperature	0 °C to Room Temperature

Characterization and Data Analysis

The identity and purity of the synthesized compounds should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the intermediates and the final product.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition and molecular weight of the synthesized molecules.

Crucial Safety Precautions

Fentanyl and its analogs are extremely potent opioids and pose a significant risk of intoxication, overdose, and death, even from minute quantities.[20] Exposure can occur through inhalation, ingestion, or dermal contact.

All handling of these compounds must be performed by trained personnel in a properly equipped laboratory with the following minimum safety precautions:

• Work in a certified chemical fume hood to prevent inhalation of powders or aerosols.

• Use appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and double-gloving with nitrile gloves.

• Avoid all direct contact with the compounds.

• Have an opioid overdose reversal agent, such as naloxone, readily available, and ensure personnel are trained in its administration.

• All equipment and work surfaces must be decontaminated after use.

• Adhere strictly to all institutional and national regulations regarding the handling of controlled and highly potent substances.

Conclusion

The 4-anilinopiperidine scaffold is a cornerstone in the synthesis of highly potent µ-opioid receptor agonists. The three-step synthetic protocol detailed here provides an efficient and high-yielding pathway to fentanyl and its analogs.[11][12] This methodology is not only valuable for the production of known analgesics but also serves as a robust platform for the generation of novel derivatives for further pharmacological investigation. The profound biological activity of these molecules necessitates strict adherence to safety protocols to mitigate the significant risks associated with their handling.

References

• Valdez, C. A., Leif, R. N., & Mayer, B. P. (2014). An Efficient, Optimized Synthesis of Fentanyl and Related Analogs. PLOS ONE, 9(9), e108250. [Link]

• Krotulski, A. J., Papsun, D. M., DeMartin, K. L., & Logan, B. K. (2020). In vitro pharmacology of fentanyl analogs at the human mu opioid receptor and their spectroscopic analysis. Drug Testing and Analysis, 12(8), 1212–1221. [Link]

• Pichini, S., & Busardò, F. P. (2020). Introduction to Pharmacology and Toxicology of Fentanyl and Fentanyl Analogs. In The Fentanyl Epidemic. Elsevier. [Link]

• Helander, A., Bäckberg, M., & Hultén, P. (2019). Fentanyl, fentanyl analogs and novel synthetic opioids: A comprehensive review. Web Poison Control. [Link]

• Gampfer, T. M., & Worek, F. (2019). Metabolic Pathways and Potencies of New Fentanyl Analogs. Frontiers in Pharmacology, 10, 50. [Link]

• Wikipedia. (2024). Fentanyl. [Link]

• Wikipedia. (2024). Mu-opioid receptor. [Link]

• Tenore, P. L. (2024). Mu Receptors. In StatPearls. StatPearls Publishing. [Link]

• United States Sentencing Commission. (2017). Public Hearing on Fentanyl, Fentanyl Analogues, and Synthetic Cannabinoids. [Link]

• United Nations Office on Drugs and Crime. (2022). Three precursors of the most common synthesis routes used in illicit fentanyl manufacture now under international control. [Link]

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• Taylor & Francis. (n.d.). Μ-opioid receptor – Knowledge and References. [Link]

• Valdez, C. A., Leif, R. N., & Mayer, B. P. (2014). An Efficient, Optimized Synthesis of Fentanyl and Related Analogs. PMC. [Link]

• Valdez, C. A., Leif, R. N., & Mayer, B. P. (2014). An efficient, optimized synthesis of fentanyl and related analogs. OSTI.GOV. [Link]

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• Casy, A. F., Hassan, M. M. A., Simmonds, A. B., & Staniforth, D. (1969). Structure-activity relations in analgesics based on 4-anilinopiperidine. Journal of Pharmacy and Pharmacology, 21(7), 434–440. [Link]

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• Finney, Z. G., & Riley, T. N. (1980). 4-Anilidopiperidine analgesics. 3. 1-Substituted 4-(propananilido)perhydroazepines as ring-expanded analogs. Journal of Medicinal Chemistry, 23(8), 895–899. [Link]

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• Federal Register. (2020). Designation of Benzylfentanyl and 4-Anilinopiperidine, Precursor Chemicals Used in the Illicit Manufacture of Fentanyl, as List I Chemicals. [Link]

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Application Notes & Protocols: Advanced Synthetic Methodologies in Agrochemical Development

Introduction: The Evolving Landscape of Agrochemical Synthesis

The global imperative to ensure food security for a growing population places immense pressure on the agricultural sector. Agrochemicals—including herbicides, insecticides, and fungicides—are indispensable tools for protecting crops and maximizing yields.[1] However, the industry faces significant challenges: the rise of pest resistance, a more stringent regulatory environment, and the increasing cost of goods demand a paradigm shift in how these vital molecules are discovered and manufactured.[2] The development of next-generation agrochemicals hinges on the ability to synthesize novel, effective, and environmentally benign compounds with high efficiency and selectivity.[3]

Traditional synthetic methods, often reliant on multi-step, stoichiometric reactions, are frequently being replaced by more elegant and sustainable strategies. This guide delves into the application of modern synthetic methodologies that are revolutionizing agrochemical research and development. We will explore the causality behind the adoption of techniques such as C-H activation, photoredox catalysis, and continuous flow chemistry, providing both conceptual understanding and practical, field-proven protocols for their implementation. The focus is on moving beyond linear, pre-functionalization-based synthesis to a logic that is more direct, atom-economical, and adaptable for creating the complex molecular architectures required for modern crop protection.[4]

Strategic Synthesis: The Power of C–H Activation

The direct functionalization of carbon-hydrogen (C–H) bonds represents one of the most significant advances in modern organic synthesis.[5] Traditionally, the construction of carbon-carbon or carbon-heteroatom bonds required pre-functionalized starting materials (e.g., halides and organometallics for cross-coupling).[6][7] This approach often adds steps to a synthetic sequence, generates stoichiometric waste, and limits the points of diversification.

Expertise & Causality: C–H activation circumvents these issues by treating a C–H bond as a functional group. Transition metal catalysts can selectively cleave a specific C–H bond and replace the hydrogen with a new fragment.[6] This strategy dramatically increases synthetic efficiency. The choice of catalyst and directing group (a Lewis-basic functionality within the substrate) allows chemists to precisely target a specific C–H bond among many, solving the critical challenge of regioselectivity.[4][8] This enables the late-stage functionalization of complex molecules, a powerful tool for rapidly generating analogs of a lead compound during the optimization phase of agrochemical discovery.[9]

Logical Workflow for C-H Activation in Agrochemical Discovery

Caption: Workflow for utilizing C-H activation in lead optimization.

Photoredox Catalysis: Harnessing Light for Novel Transformations

Visible-light photoredox catalysis has emerged as a transformative tool, enabling the construction of challenging bonds under exceptionally mild conditions.[10][11] This technique uses a photocatalyst that, upon absorbing light, can engage in single-electron transfer (SET) with organic substrates to generate highly reactive radical intermediates.[10]

Expertise & Causality: Traditional thermal reactions often require high temperatures and harsh reagents, which can be incompatible with the sensitive functional groups present in many complex agrochemicals. Photoredox catalysis operates at ambient temperature, offering superior functional group tolerance.[12] By merging photoredox catalysis with transition metal catalysis (a dual catalysis approach known as metallaphotoredox), chemists can achieve transformations previously deemed intractable.[11][13] This synergy allows for the efficient and enantioselective formation of C-C and C-heteroatom bonds, providing direct access to valuable chiral amines and other structures prevalent in bioactive compounds.[13][14] This approach is particularly valuable for creating agrochemicals with novel modes of action and improved toxicological profiles.

Mechanism: Metallaphotoredox Catalysis

Caption: General mechanism for synergistic metallaphotoredox catalysis.

Continuous Flow Chemistry: A Revolution in Process Safety and Efficiency

Continuous flow chemistry, where reagents are pumped through a network of tubes or microreactors, is fundamentally changing the way agrochemicals are manufactured.[15][16] This technology offers significant advantages over traditional batch synthesis, particularly in terms of safety, efficiency, and scalability.[17][18]

Expertise & Causality: Many crucial reactions in agrochemical synthesis are highly exothermic or involve hazardous reagents, posing significant safety risks in large-scale batch reactors. Flow chemistry minimizes these risks by virtue of its small internal volume; at any given time, only a small amount of material is reacting.[17] The high surface-area-to-volume ratio of microreactors allows for superior heat and mass transfer, enabling precise temperature control and preventing runaway reactions. This level of control often leads to higher yields, improved purity, and dramatically reduced reaction times. For example, the synthesis of a key intermediate for the herbicide clethodim was reduced from over ten hours in batch to just 18 minutes in a continuous flow process.[17] This intensification makes flow chemistry a more sustainable and cost-effective option for industrial production.[16][17]

Data Presentation: Batch vs. Continuous Flow Synthesis

Parameter	Traditional Batch Synthesis	Continuous Flow Synthesis	Rationale & Advantage of Flow
Reaction Time	Often hours to days (e.g., >10 hours)[17]	Seconds to minutes (e.g., 18 minutes)[17]	Superior heat/mass transfer accelerates reaction rates.
Process Safety	High risk with exothermic/hazardous reactions.	Inherently safer due to small reaction volumes.[17]	Minimizes potential impact of runaway reactions or leaks.
Heat Transfer	Poor; difficult to control temperature.	Excellent; high surface-area-to-volume ratio.	Enables precise control over reaction, reducing byproducts.
Scalability	Challenging; requires re-optimization.	Straightforward; "scaling out" by running longer.	Eliminates need for extensive process redevelopment for scale-up.
Yield & Purity	Variable; often lower.	Often higher and more consistent.	Precise control over parameters leads to cleaner reactions.
Footprint	Large reactors and infrastructure.	Compact, smaller equipment footprint.	Reduces capital investment and laboratory space requirements.

Application Protocols

Protocol 1: Continuous Flow Synthesis of an (E)-O-(alkenyl)hydroxylamine Intermediate

This protocol is a representative model based on the principles used for synthesizing precursors to herbicides like clethodim.[17] It demonstrates a two-step flow process involving alkylation followed by hydrolysis.

Self-Validation: The system's validity is confirmed by real-time monitoring of backpressure and temperature. Consistent output, confirmed by in-line analytics (e.g., IR) or periodic off-line sampling (TLC/LC-MS), validates the steady-state operation.

Methodology:

• System Setup:

  • Assemble a flow chemistry system consisting of two high-pressure syringe pumps (P1, P2), a T-mixer (M1), a heated coil reactor (CR1), a second T-mixer (M2), and a back-pressure regulator (BPR).

  • CR1 should be submerged in a temperature-controlled oil bath. The residence time in CR1 is determined by the coil volume and the total flow rate.

• Reagent Preparation:

  • Solution A (Pump 1): Prepare a solution of hydroxylamine hydrochloride and a phase-transfer catalyst in an appropriate aqueous base (e.g., NaOH solution).

  • Solution B (Pump 1): Prepare a solution of the dihalo-alkene (e.g., 1,3-dichloropropene) in an organic solvent (e.g., toluene).

  • Solution C (Pump 2): Prepare a solution of aqueous acid (e.g., HCl) for the subsequent hydrolysis/salt formation step.

• Step 1: Alkylation Reaction:

  • Set the temperature of CR1 to the optimized temperature (e.g., 80-100 °C).

  • Set the BPR to maintain system pressure (e.g., 5-10 bar) to prevent solvent boiling.

  • Begin pumping Solution A and Solution B at equal flow rates (e.g., 0.5 mL/min each) through T-mixer M1 and into the heated coil reactor CR1.

  • Causality: The heated coil provides the activation energy for the alkylation, while the flow regime ensures rapid mixing and efficient heat exchange, preventing side reactions common in batch. The phase-transfer catalyst facilitates the reaction between the aqueous and organic phases.

• Step 2: In-line Quench and Hydrolysis:

  • The output stream from CR1 is directed to the second T-mixer (M2).

  • Pump Solution C (aqueous acid) via Pump 2 into M2 to mix with the reaction output.

  • This step quenches the reaction and facilitates the hydrolysis of any intermediates and formation of the desired hydrochloride salt, which often precipitates or partitions into the aqueous phase.

• Collection and Work-up:

  • The biphasic mixture exits the system through the BPR into a collection vessel.

  • Allow the layers to separate. The product, as the hydrochloride salt, will typically be in the aqueous layer.

  • Isolate the product by filtration if it precipitates, or by extraction and subsequent crystallization.

  • Analyze purity by NMR and LC-MS.

Protocol 2: Asymmetric α-Arylation of N-Alkyl Anilines via Metallaphotoredox Catalysis

This protocol is a representative example of a C(sp³)–H functionalization, inspired by recent advances in the field for synthesizing valuable chiral amines.[13][14]

Self-Validation: The reaction's success is validated by the consumption of starting materials (monitored by TLC or LC-MS) and the formation of a new, less polar product. Enantioselectivity is confirmed post-purification using chiral HPLC. The reaction is light-dependent; a control reaction run in the dark should show no product formation, validating the photocatalytic pathway.

Methodology:

• System Setup:

  • Use an oven-dried Schlenk flask equipped with a magnetic stir bar.

  • The light source should be a high-power LED (e.g., 450 nm Blue LED) positioned a few centimeters from the flask, with a fan for cooling to maintain ambient temperature.

• Reagent Preparation (under inert atmosphere - N₂ or Ar):

  • To the Schlenk flask, add the N-alkyl aniline substrate (1.0 equiv).

  • Add the (hetero)aryl halide coupling partner (1.2 equiv).

  • Add the photocatalyst (e.g., a sterically hindered aryl ketone or an iridium complex, 1-2 mol%).

  • Add the chiral nickel catalyst source (e.g., NiBr₂·glyme, 5-10 mol%) and the chiral ligand (e.g., a chiral bisoxazoline or phosphine ligand, 6-12 mol%).

  • Add a non-coordinating base (e.g., a hindered proton sponge or inorganic base like K₃PO₄, 2.0 equiv).

  • Add anhydrous, degassed solvent (e.g., 1,4-dioxane or DMF).

• Reaction Execution:

  • Ensure the flask is sealed and the reaction mixture is stirring vigorously.

  • Turn on the cooling fan and the LED light source to initiate the reaction.

  • Allow the reaction to stir at room temperature for the specified time (e.g., 12-24 hours).

  • Causality: The photocatalyst absorbs light and oxidizes the N-alkyl aniline to form an α-anilinoalkyl radical.[13] Simultaneously, the nickel catalyst activates the aryl halide. The chiral nickel complex then captures the radical intermediate and undergoes reductive elimination to form the C-C bond with high enantioselectivity, controlled by the chiral ligand environment.[13]

• Work-up and Purification:

  • Once the reaction is complete (monitored by LC-MS), turn off the light.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Analysis:

  • Characterize the product by ¹H NMR, ¹³C NMR, and HRMS.

  • Determine the enantiomeric excess (e.e.) of the product using chiral stationary phase HPLC.

Conclusion

The synthesis of agrochemicals is undergoing a period of rapid innovation. Modern catalytic methods, particularly C-H activation and photoredox catalysis, are providing unprecedented tools for the efficient construction of complex molecules, enabling the exploration of new chemical space for novel modes of action.[19][20] Concurrently, the adoption of continuous flow technology is transforming the manufacturing process, delivering safer, greener, and more cost-effective production at scale.[15] For researchers and professionals in the field, mastering these applications is no longer an option but a necessity to drive the development of the next generation of agrochemicals that will sustainably meet global agricultural demands.

References

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• The Evolution of Chemical Pesticides. (n.d.). Fisher Scientific.
• A Comment on Continuous Flow Technologies within the Agrochemical Industry. (2021). ACS Publications.
• Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. (n.d.). PMC - NIH.
• The Buzz on Insecticides: A Review of Uses, Molecular Structures, Targets, Adverse Effects, and Alternatives. (2023). PMC - PubMed Central.
• The Science Behind Insecticide Production: Key Intermediates Explored. (n.d.).
• A Comment on Continuous Flow Technologies within the Agrochemical Industry. (n.d.). University of Cambridge.
• Molecular Design of Novel Herbicide and Insecticide Seed Compounds with Machine Learning. (2024). ACS Omega - ACS Publications.
• Using Flow Chemistry in Agrochemical Applications. (n.d.). ThalesNano.
• Design, Synthesis, and Biological Activity Determination of Novel Phenylpyrazole Protoporphyrinogen Oxidase Inhibitor Herbicides Containing Five-Membered Heterocycles. (2023). Journal of Agricultural and Food Chemistry - ACS Publications.
• Illuminating Progress: Recent Advances in Photoredox Catalysis. (n.d.). Sigma-Aldrich.
• Synthesis, Herbicidal Activity, Mode of Action, and In Silico Analysis of Novel Pyrido[2,3-d]pyrimidine Compounds. (2023). NIH.
• INTERMEDIATE PRODUCTS FOR THE SYNTHESIS OF MODERN AND PERSPECTIVE PYRETHROID INSECTICIDES. (n.d.). СО РАН.
• Direct Enantioselective C(sp3)−H Coupling via Metallaphotoredox. (2026). Bioengineer.org.
• Latest Advancements for Developing Next Generation Agrochemicals. (n.d.). Slideshare.
• Researchers Develop Method for Enantioselective α-C(sp³)–H Functionalization of N-Alkyl Anilines Using Metallaphotoredox Catalysis. (2026). GeneOnline.
• Synthesis of New Agrochemicals. (n.d.). Semantic Scholar.
• Powerful new method to build key chemical structures found in medicines and insecticides. (2025).
• Continuous-flow synthesis of fine chemicals and pharmaceutical compounds. (n.d.). Scholars' Mine.
• New-Generation Fungicides for Sustainable Production and Disease Suppression. (n.d.).
• Photoredox Catalysis in Organic Chemistry. (n.d.). ACS Publications - American Chemical Society.
• Design, Synthesis and Herbicidal Activity of 1,2,4-Oxadiazole Compounds as Novel Light-Dependent Protochlorophyllide Oxidoreductase Inhibitors. (n.d.). MDPI.
• A Compendium of the Most Promising Synthesized Organic Compounds against Several Fusarium oxysporum Species: Synthesis, Antifungal Activity, and Perspectives. (n.d.).
• Recent Advances in Photoredox Catalysis for Organic Synthesis. (n.d.).
• Design, Synthesis, and Antifungal Activity of N-(alkoxy)-Diphenyl Ether Carboxamide Derivates as Novel Succinate Dehydrogenase Inhibitors. (2023). MDPI.
• The advanced evolution of fungicides: enhancing plant disease management in the modern era. (n.d.).
• Recent Developments in Agrochemicals-Synthetic and Natural. (2021). ResearchGate.
• Development of novel pesticides in the 21st century. (n.d.). PMC - NIH.
• New Molecules. (n.d.). AgriBusiness Global.
• Fungicides. (2023). Indian Mycological Society.
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Application Notes and Protocols: Derivatization of the Ester Group on Methyl 3-bromo-5-fluoroisonicotinate

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the derivatization of the methyl ester group of Methyl 3-bromo-5-fluoroisonicotinate. This key intermediate is valuable in medicinal chemistry for creating complex heterocyclic compounds.[1] This guide details protocols for hydrolysis, amidation, and transesterification, explaining the scientific rationale behind experimental choices and offering insights into reaction optimization.

Introduction: The Strategic Importance of Methyl 3-bromo-5-fluoroisonicotinate Derivatization

Methyl 3-bromo-5-fluoroisonicotinate is a pivotal building block in the synthesis of novel pharmaceutical agents, particularly kinase inhibitors and other bioactive molecules.[1] Its structure, featuring a reactive ester group and a halogenated pyridine ring, allows for selective functionalization. The derivatization of the methyl ester group is a critical step in modifying the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. Furthermore, converting the ester to other functional groups, such as carboxylic acids or amides, opens up new avenues for molecular elaboration and the introduction of pharmacophoric features. This guide provides detailed, field-proven protocols for the most common and impactful derivatizations of this versatile intermediate.

Core Derivatization Strategies and Protocols

The primary transformations of the methyl ester group on Methyl 3-bromo-5-fluoroisonicotinate involve hydrolysis to the corresponding carboxylic acid, direct amidation with a variety of amines, and transesterification to alternative esters. Each of these derivatizations offers unique advantages in a drug discovery campaign.

Hydrolysis to 3-Bromo-5-fluoroisonicotinic Acid

The conversion of the methyl ester to the carboxylic acid is a fundamental transformation, yielding 3-Bromo-5-fluoroisonicotinic acid.[2][3] This product serves as a versatile intermediate for subsequent amide bond formations, further esterifications, or other carboxylic acid-specific reactions.

Scientific Rationale & Mechanistic Insight

Base-catalyzed hydrolysis (saponification) is the most common and efficient method for this transformation. The reaction proceeds via a nucleophilic acyl substitution mechanism. The hydroxide ion (from NaOH or LiOH) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, expelling the methoxide leaving group and forming the carboxylate salt. A final acidic workup protonates the carboxylate to yield the desired carboxylic acid. The choice of base (NaOH vs. LiOH) can influence the reaction rate and workup procedure. Lithium hydroxide is often preferred due to the higher solubility of lithium salts in mixed aqueous/organic solvent systems, which can lead to cleaner reactions.

Experimental Protocol: Saponification

Materials:

• Methyl 3-bromo-5-fluoroisonicotinate

• Lithium hydroxide monohydrate (LiOH·H₂O) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• Water (H₂O)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve Methyl 3-bromo-5-fluoroisonicotinate (1.0 equiv) in a mixture of THF, MeOH, and H₂O (typically a 3:1:1 ratio).

• Add LiOH·H₂O (1.5 - 2.0 equiv) to the solution.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, remove the organic solvents under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with EtOAc to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1 M HCl. A precipitate should form.

• Extract the aqueous layer with EtOAc (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford 3-Bromo-5-fluoroisonicotinic acid as a solid.

Diagram: Hydrolysis Workflow

Sources

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• 2. 955372-86-8|3-Bromo-5-fluoroisonicotinic acid|BLD Pharm [bldpharm.com]
• 3. 3-Bromo-5-fluoroisonicotinic acid [allbiopharm.com]

Application Notes and Protocols: Nucleophilic Aromatic Substitution on Fluorinated Pyridines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of Fluorinated Pyridines

The pyridine ring is a foundational scaffold in medicinal chemistry, present in a vast number of pharmaceuticals.[1] The introduction of fluorine into this heterocyclic system is a widely employed strategy to modulate a molecule's physicochemical and biological properties.[2] Fluorine's high electronegativity and small size can enhance metabolic stability, alter basicity (pKa), and improve membrane permeability, often leading to better bioavailability and receptor binding affinity.[1][2]

A key synthetic transformation for the functionalization of these valuable building blocks is Nucleophilic Aromatic Substitution (SNAr). Fluorinated pyridines are particularly susceptible to SNAr reactions, where the fluorine atom acts as an excellent leaving group, activated by the electron-deficient nature of the pyridine ring.[3][4] This allows for the introduction of a wide array of functional groups, making it a cornerstone reaction in the synthesis of complex pharmaceutical intermediates.[1][3]

The SNAr Mechanism on Fluorinated Pyridines: A Stepwise Approach

The SNAr reaction on a fluorinated pyridine is a two-step addition-elimination process.[5][6]

• Nucleophilic Attack: A nucleophile attacks the carbon atom bearing the fluorine, leading to the formation of a negatively charged, non-aromatic intermediate known as a Meisenheimer complex.[7][8]

• Leaving Group Expulsion: The aromaticity of the ring is restored by the expulsion of the fluoride ion.[5]

The rate-determining step is typically the initial nucleophilic attack, as it disrupts the aromatic system.[5] The presence of the electronegative ring nitrogen and the fluorine atom(s) helps to stabilize the negative charge of the Meisenheimer intermediate, thus facilitating the reaction.[8]

Caption: General mechanism of the SNAr reaction on a fluorinated pyridine.

Factors Influencing Reactivity and Regioselectivity

The success and selectivity of SNAr reactions on fluorinated pyridines are governed by several interconnected factors.

Position of the Fluorine Atom

The position of the fluorine atom on the pyridine ring is the most critical factor determining reactivity. SNAr is most favorable when the fluorine is at the C-2 or C-4 position.[8] This is because the lone pair on the ring nitrogen can directly participate in resonance stabilization of the negative charge in the Meisenheimer intermediate. Substitution at the C-3 position is significantly more difficult and often requires more forcing conditions.[8] For polyfluorinated pyridines, nucleophilic attack generally occurs at the 4-position, followed by the 2- and 6-positions.[9][10]

Nature of the Nucleophile

The strength and nature of the nucleophile play a crucial role. Generally, softer, less basic nucleophiles are effective. Common nucleophiles include:

• N-Nucleophiles: Primary and secondary amines, anilines, and nitrogen-containing heterocycles.

• O-Nucleophiles: Alcohols and phenols, typically used as their corresponding alkoxides or phenoxides.

• S-Nucleophiles: Thiols, used as thiolates.[11]

Strongly basic nucleophiles can lead to side reactions, such as deprotonation of the pyridine ring or reaction with other functional groups.

Solvent Effects

The choice of solvent is critical for a successful SNAr reaction. Polar aprotic solvents are generally preferred as they can solvate the cationic counter-ion of the nucleophile and stabilize the charged Meisenheimer intermediate without strongly solvating the nucleophile itself.[7][12][13] This leaves the nucleophile "naked" and more reactive.

• Recommended Solvents: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Acetonitrile (MeCN), and Tetrahydrofuran (THF).[7]

• Solvents to Avoid (or use with caution): Polar protic solvents like water and alcohols can form strong hydrogen bonds with the nucleophile, reducing its reactivity.[14] However, in some cases, specific protic solvents may be used to achieve selective transformations.[7]

Temperature

While some highly activated fluoropyridines can react at room temperature, many SNAr reactions require heating to proceed at a reasonable rate.[15] Reaction temperatures can range from ambient to over 150°C, depending on the reactivity of the substrate and nucleophile.[3] Microwave irradiation can also be employed to accelerate these reactions.

Base

A base is often required to deprotonate the nucleophile (e.g., an alcohol or thiol) to generate the more reactive alkoxide or thiolate. Common bases include:

• Inorganic Bases: Potassium carbonate (K₂CO₃), Cesium carbonate (Cs₂CO₃), and Potassium fluoride (KF).[16]

• Organic Bases: Triethylamine (Et₃N), and Diisopropylethylamine (DIPEA).

• Strong Bases: Sodium hydride (NaH) and Potassium tert-butoxide (KOtBu) are used when a very strong base is needed to deprotonate weakly acidic nucleophiles.[15]

Experimental Protocols

The following protocols provide a general framework for conducting SNAr reactions on fluorinated pyridines. Optimization of stoichiometry, temperature, and reaction time may be necessary for specific substrates.

Protocol 1: Amination of 2-Fluoropyridine with a Secondary Amine

Rationale: This protocol describes a common method for forming a C-N bond using a moderately reactive amine nucleophile. DMF is used as a polar aprotic solvent to facilitate the reaction, and potassium carbonate acts as a mild base to scavenge the HF byproduct.

Materials:

• 2-Fluoropyridine

• Secondary amine (e.g., morpholine)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-fluoropyridine (1.0 eq).

• Add the secondary amine (1.1 eq) and potassium carbonate (2.0 eq).

• Add anhydrous DMF to achieve a substrate concentration of approximately 0.5 M.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: O-Arylation of a Phenol with 2,4-Difluoropyridine

Rationale: This protocol illustrates the formation of a diaryl ether. A strong base, sodium hydride, is used to deprotonate the phenol, generating the more potent phenoxide nucleophile. THF is a suitable polar aprotic solvent for this transformation.

Materials:

• 2,4-Difluoropyridine

• Substituted phenol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the substituted phenol (1.2 eq) and anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.3 eq) portion-wise. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Add a solution of 2,4-difluoropyridine (1.0 eq) in anhydrous THF dropwise.

• Heat the reaction mixture to reflux (approximately 66 °C) and stir for 6-18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to 0 °C and cautiously quench with saturated aqueous ammonium chloride.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash chromatography.

Protocol 3: S-Arylation of a Thiol with Pentafluoropyridine

Rationale: This protocol details the synthesis of a thioether.[11][17] Pentafluoropyridine is a highly activated substrate, and the reaction often proceeds readily.[9] A mild base like triethylamine is sufficient to deprotonate the thiol.

Materials:

• Pentafluoropyridine

• Aliphatic or aromatic thiol

• Triethylamine (Et₃N)

• Acetone or Acetonitrile (MeCN)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the thiol (1.1 eq) in acetone or acetonitrile.

• Add triethylamine (1.2 eq) and stir for 10 minutes at room temperature.

• Add pentafluoropyridine (1.0 eq) dropwise. An exotherm may be observed.

• Stir the reaction at room temperature for 1-4 hours.

• Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, remove the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the layers, and extract the aqueous phase with ethyl acetate (2 x 30 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate to yield the crude thioether.

• Purify by column chromatography or distillation as appropriate.

Summary of Reaction Conditions

Nucleophile Type	Fluoropyridine Substrate	Typical Base	Solvent	Temperature (°C)
N-Nucleophile (e.g., Amine)	2-Fluoropyridine	K₂CO₃, Cs₂CO₃, DIPEA	DMF, DMSO, NMP	80 - 120
O-Nucleophile (e.g., Phenol)	2,4-Difluoropyridine	NaH, KOtBu	THF, Dioxane	25 - 100
S-Nucleophile (e.g., Thiol)	Pentafluoropyridine	Et₃N, K₂CO₃	MeCN, Acetone	25 - 60

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Insufficiently reactive nucleophile. 2. Leaving group at an unreactive position (e.g., C-3). 3. Inappropriate solvent. 4. Insufficient temperature. 5. Deactivation of nucleophile by protic impurities.	1. Use a stronger base to generate a more potent nucleophile (e.g., NaH for alcohols). 2. Confirm the regiochemistry of your starting material. Consider alternative synthetic routes if necessary. 3. Switch to a more polar aprotic solvent like DMSO or NMP.[7] 4. Increase the reaction temperature or use microwave heating. 5. Ensure all reagents and solvents are anhydrous.
Mixture of Products	1. Lack of regioselectivity with polyfluorinated pyridines. 2. Competing reactions at other sites (e.g., SN2 at a benzylic halide).[18]	1. Modify reaction conditions (temperature, solvent, stoichiometry) to favor the desired isomer.[10] 2. Use a milder base or lower the temperature to favor one reaction pathway.
Decomposition of Starting Material or Product	1. Reaction temperature is too high. 2. Presence of a strong base with sensitive functional groups.	1. Lower the reaction temperature and increase the reaction time. 2. Use a milder base (e.g., K₂CO₃ instead of NaH).

References

• BenchChem. (2025). Fluorinated Pyridine Precursors in Drug Discovery and Organic Synthesis.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Fluorinated Pyridines in Modern Drug Discovery.
• BenchChem. (2025). A Comparative Guide to Fluorinated Pyridin-2-ols for Drug Discovery.
• BenchChem. (n.d.). Managing solvent effects in fluoropyridine reactions.
• American Chemical Society. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution.
• MDPI. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine.
• Universität Münster. (2024). New method for introducing fluorinated components into molecules.
• BenchChem. (2025). Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 5-Chloro-2-fluoropyridin-3-amine.
• ResearchGate. (n.d.). Nucleophilic substitution patterns in perfluoropyridine.
• SpringerLink. (2009). Nucleophilic aromatic substitution by [18F]fluoride at substituted 2-nitropyridines.
• Chemistry LibreTexts. (2021). 4.7: Solvent Effects in Nucleophilic Substitution.
• St. Paul's Cathedral Mission College. (n.d.). NS7. Solvent Effects - aliphatic nucleophilic substitution.
• St. Paul's Cathedral Mission College. (n.d.). NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-2, PPT-17 Nucleophilic Substitution Reaction (PART-2) Solvent Effects 1.
• PubMed Central (PMC). (n.d.). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?.
• BenchChem. (2025). Technical Support Center: Nucleophilic Aromatic Substitution (SNAr) on Pyridines.
• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• ResearchGate. (2025). Synthesis of Pyridine-Thioethers via Mono- and Tricationic Pyridinium Salts.
• BenchChem. (2025). Application Notes and Protocols: Nucleophilic Substitution Reactions of 4-(Chloromethyl)-2-fluoropyridine.
• New Journal of Chemistry (RSC Publishing). (n.d.). Site-selective nucleophilic substitution reactions of pentafluoropyridine with hydroxybenzaldehydes: synthesis of triarylmethanes comprising perfluoropyridine moieties.
• ACS GCI Pharmaceutical Roundtable. (n.d.). Thioether Formation.
• Wikipedia. (n.d.). Nucleophilic aromatic substitution.

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Application Notes: Methyl 3-bromo-5-fluoroisonicotinate as a Foundational Building Block for VHL-based Protein Degraders

Introduction: The Strategic Advantage of a Versatile Scaffold

The field of targeted protein degradation (TPD) has ushered in a new therapeutic paradigm, moving beyond simple inhibition to the complete removal of disease-causing proteins.[1][2] Proteolysis-targeting chimeras (PROTACs) are at the forefront of this revolution, acting as heterobifunctional molecules that induce proximity between a target protein and an E3 ubiquitin ligase, leading to the target's ubiquitination and subsequent destruction by the proteasome.[2][3][4]

The efficacy of a PROTAC is critically dependent on the precise architecture of its three components: a warhead for the protein of interest (POI), a ligand for an E3 ligase, and a linker connecting the two.[5] Among the handful of E3 ligases successfully hijacked for TPD, the von Hippel-Lindau (VHL) complex is one of the most widely utilized.[6][7] This application note details the strategic use of Methyl 3-bromo-5-fluoroisonicotinate , a key heterocyclic building block, in the streamlined synthesis of potent VHL E3 ligase ligands for incorporation into novel protein degraders.

The intrinsic chemical features of Methyl 3-bromo-5-fluoroisonicotinate—a reactive bromine atom for cross-coupling, a fluoro-substituent for modulating physicochemical properties, and a methyl ester for straightforward linker attachment—make it an exceptionally valuable and versatile starting material for PROTAC development programs.[8]

Physicochemical Properties & Handling

A thorough understanding of the starting material's properties is fundamental to successful and safe synthesis.

Property	Value
Chemical Name	Methyl 3-bromo-5-fluoroisonicotinate
CAS Number	1214325-21-9
Molecular Formula	C₇H₅BrFNO₂[8]
Molecular Weight	234.02 g/mol [8]
Appearance	Off-white to white solid/crystalline powder
Storage	Store at room temperature in a dry, well-ventilated place. Keep container tightly closed.[8][9]

Safety & Handling:

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.[9][10]

• Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[9][10]

• Wash hands thoroughly after handling.[10]

• In case of contact with eyes or skin, rinse immediately with plenty of water for at least 15 minutes and seek medical attention.[9][10]

• Refer to the full Safety Data Sheet (SDS) for comprehensive handling and emergency procedures.[9][10][11][12][13]

Role in Protein Degrader Synthesis: Crafting the VHL Ligand

Methyl 3-bromo-5-fluoroisonicotinate serves as a precursor to the core scaffold of widely used VHL ligands, such as derivatives of VH032.[14] The synthetic strategy hinges on leveraging the molecule's distinct functional handles in a logical sequence.

Causality of Design: The bromine atom at the 3-position is an ideal handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[15][16] This allows for the precise and modular installation of the aryl or heteroaryl moiety required for high-affinity binding to the VHL protein. The fluorine atom at the 5-position can enhance binding affinity through favorable interactions in the ligand-binding pocket and improve metabolic stability. The methyl ester at the 4-position provides a latent carboxylic acid, which, after hydrolysis, serves as the primary attachment point for the PROTAC linker via robust amide bond formation.[17]

Figure 1. Role of Methyl 3-bromo-5-fluoroisonicotinate in PROTAC assembly.

Experimental Protocols

The following protocols provide a reliable, two-step pathway from Methyl 3-bromo-5-fluoroisonicotinate to a versatile VHL ligand intermediate ready for linker conjugation.

Protocol 1: Suzuki-Miyaura Coupling

This protocol describes the palladium-catalyzed coupling of Methyl 3-bromo-5-fluoroisonicotinate with a commercially available boronic acid to install the key biaryl moiety.

Rationale: The Suzuki-Miyaura reaction is chosen for its broad functional group tolerance, mild conditions, and high yields.[15][18] The use of a palladium catalyst like Pd(dppf)Cl₂ is standard for this class of transformation, providing a good balance of reactivity and stability. A base (e.g., K₂CO₃) is essential to activate the boronic acid for the transmetalation step in the catalytic cycle.[15][16] The reaction is performed under an inert atmosphere to prevent the degradation of the Pd(0) active catalyst.[16]

Figure 2. Workflow for Suzuki-Miyaura cross-coupling reaction.

Materials:

• Methyl 3-bromo-5-fluoroisonicotinate (1.0 eq)

• (4-Methoxy-3-(trifluoromethyl)phenyl)boronic acid (1.2 eq)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 eq)

• Potassium Carbonate (K₂CO₃) (3.0 eq)

• 1,4-Dioxane (Anhydrous)

• Water (Degassed)

• Schlenk flask or sealable reaction vial

• Nitrogen or Argon gas supply

Procedure:

• To a flame-dried Schlenk flask, add Methyl 3-bromo-5-fluoroisonicotinate, (4-methoxy-3-(trifluoromethyl)phenyl)boronic acid, Pd(dppf)Cl₂, and K₂CO₃.

• Seal the flask, and then evacuate and backfill with inert gas (Nitrogen or Argon) three times.[16]

• Add anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 5:1 ratio of dioxane:water).

• Stir the reaction mixture at 90 °C for 4-12 hours.

• Validation: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure coupled product.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: Saponification (Ester Hydrolysis)

This protocol details the hydrolysis of the methyl ester to the corresponding carboxylic acid, which is the attachment point for the PROTAC linker.

Rationale: Saponification using a strong base like lithium hydroxide (LiOH) is a standard and highly efficient method for hydrolyzing methyl esters to carboxylic acids. The use of a mixed solvent system like THF/water ensures the solubility of both the organic substrate and the inorganic base. The reaction is typically run at room temperature to prevent potential side reactions. Acidification in the workup protonates the carboxylate salt to yield the desired carboxylic acid.

Materials:

• Coupled biaryl ester from Protocol 1 (1.0 eq)

• Lithium hydroxide monohydrate (LiOH·H₂O) (3.0-5.0 eq)

• Tetrahydrofuran (THF)

• Water

• 1M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

Procedure:

• Dissolve the biaryl ester in a mixture of THF and water (e.g., 3:1 ratio).

• Add LiOH·H₂O to the solution and stir vigorously at room temperature for 2-6 hours.

• Validation: Monitor the reaction by LC-MS to confirm the disappearance of the starting ester and the appearance of the product acid.

• Once the reaction is complete, remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~2-3 by the slow addition of 1M HCl. A precipitate should form.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the carboxylic acid product.

• Characterization: The product can typically be used in the next step without further purification if the reaction is clean. Confirm identity via LC-MS and ¹H NMR. The resulting product is now ready for standard amide coupling (e.g., using HATU or HBTU) to a linker bearing a primary or secondary amine.[17]

Characterization and Validation of Degraders

Once the final PROTAC is synthesized, a series of assays are required to validate its function.

Assay Type	Purpose	Key Controls
Western Blot	To quantify the reduction in target protein levels in cells after PROTAC treatment.[17]	Vehicle (DMSO) control; proteasome inhibitor (e.g., MG132) to confirm proteasome-dependent degradation.[17]
Ternary Complex Assays (e.g., TR-FRET)	To measure the formation of the POI-PROTAC-E3 ligase ternary complex, which is essential for degradation.[19]	Parent inhibitor (warhead alone); VHL ligand alone.[6][17]
Ubiquitination Assays	To directly detect the ubiquitination of the target protein induced by the PROTAC.	Vehicle (DMSO) control; PROTAC in E3 ligase knockout/knockdown cells.
Cell Viability/Proliferation Assays	To determine the downstream cellular phenotype resulting from target protein degradation.	Vehicle (DMSO) control; non-degrading epimer or inactive analogue.

Conclusion

Methyl 3-bromo-5-fluoroisonicotinate is a high-value, strategically functionalized building block for the synthesis of VHL-based protein degraders. Its distinct reactive sites allow for a modular and efficient synthetic approach, enabling the rapid generation of PROTAC libraries for optimization. The protocols outlined herein provide a robust and validated pathway for researchers to leverage this key intermediate in their targeted protein degradation programs, accelerating the discovery of novel therapeutics.

References

• Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α - PMC. (n.d.). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• Bricelj, A., Steinebach, C., & Sosič, I. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers in Chemistry, 9, 706828.

• Protein Degraders & Molecular Glues Part 1 2023 Archive. (2023). Drug Discovery Chemistry. Retrieved January 7, 2026, from [Link]

• Burca, R. C., & Flowers, S. E. (2023). Targeted Protein Degradation: Design Considerations for PROTAC Development. ACS Omega.

• VHL-Modified PROteolysis TArgeting Chimeras (PROTACs) as a Strategy to Evade Metabolic Degradation in In Vitro Applications. (2023). Journal of Medicinal Chemistry. Retrieved January 7, 2026, from [Link]

• Targeted Protein Degradation: Advances, Challenges, and Prospects for Computational Methods. (2023). Journal of Chemical Information and Modeling. Retrieved January 7, 2026, from [Link]

• Trainor, N., & Ciulli, A. (2021).

• Cheung, C. (2021). What are Protein Degraders?. AZoLifeSciences. Retrieved January 7, 2026, from [Link]

• Methyl 3-bromo-5-fluoroisonicotinate. (n.d.). MySkinRecipes. Retrieved January 7, 2026, from [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.). ACS Publications. Retrieved January 7, 2026, from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved January 7, 2026, from [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. (2023). Scholarship @ Claremont. Retrieved January 7, 2026, from [Link]

• Understanding the Properties and Synthesis of Methyl 5-bromo-2-chloroisonicotinate. (n.d.). Autech Industry. Retrieved January 7, 2026, from [Link]

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• 1. portlandpress.com [portlandpress.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points | Semantic Scholar [semanticscholar.org]
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Application Notes and Protocols for Reactions Involving Halogenated Heterocycles

Introduction: The Central Role of Halogenated Heterocycles in Modern Chemistry

Halogenated heterocyclic compounds are foundational pillars in the landscape of modern organic synthesis, particularly within the pharmaceutical and materials science sectors. Their prevalence stems from the unique reactivity imparted by the halogen substituent, which serves as a versatile synthetic handle for a myriad of cross-coupling and functionalization reactions. This allows for the precise and strategic construction of complex molecular architectures from readily available starting materials.[1] Nitrogen-containing heterocycles, in particular, are prominent scaffolds in a vast number of FDA-approved drugs and biologically active natural products.[2]

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing in-depth technical insights and field-proven protocols for the most common and powerful transformations involving halogenated heterocycles. We will delve into the mechanistic underpinnings of these reactions, offering not just step-by-step instructions, but also the rationale behind the experimental choices.

Core Reaction Methodologies

The functionalization of halogenated heterocycles is dominated by a suite of powerful palladium-catalyzed cross-coupling reactions. This guide will focus on three of the most impactful methodologies: the Suzuki-Miyaura coupling for C-C bond formation, the Buchwald-Hartwig amination for C-N bond formation, and emerging photoredox-catalyzed C-H functionalization techniques that offer novel pathways for molecular diversification.

The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura coupling is arguably the most widely utilized cross-coupling reaction for the formation of C(sp²)-C(sp²) bonds, celebrated for its mild reaction conditions, broad functional group tolerance, and the use of generally stable and less toxic organoboron reagents.[3]

The catalytic cycle of the Suzuki-Miyaura reaction is a well-studied process that informs the selection of each reaction component. Understanding this cycle is paramount to troubleshooting and optimizing these transformations. The generally accepted mechanism involves three key steps: oxidative addition, transmetalation, and reductive elimination.[3]

Diagram 1: Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

• The Catalyst System (Palladium Source and Ligand): The choice of the palladium source and, critically, the phosphine ligand is paramount for a successful reaction, especially with challenging substrates like electron-rich or sterically hindered chloro-heterocycles.[4] Bulky, electron-rich phosphine ligands, such as SPhos and XPhos, are often employed to facilitate the oxidative addition of the C-Cl bond to the Pd(0) center and promote the final reductive elimination step.[5]

• The Base: A base is crucial for the activation of the organoboron species, forming a more nucleophilic "ate" complex that facilitates transmetalation.[6] The choice of base, ranging from carbonates (K₂CO₃, Cs₂CO₃) to phosphates (K₃PO₄), can significantly impact the reaction outcome, with stronger bases often required for less reactive coupling partners.[4]

• The Solvent System: The solvent must be capable of dissolving both the organic and inorganic components of the reaction. Mixtures of ethereal solvents like 1,4-dioxane or dimethoxyethane (DME) with water are common, as water can aid in the dissolution of the base and facilitate the transmetalation step.[7]

This protocol provides a robust starting point for the coupling of a challenging heteroaryl chloride.

Reagent/Component	Molar Equiv.	Amount (for 1 mmol scale)	Purpose
2-Chloropyridine	1.0	113.5 mg	Heteroaryl halide
Phenylboronic acid	1.2	146.3 mg	Organoboron partner
Pd(OAc)₂	0.02	4.5 mg	Palladium source
SPhos	0.04	16.4 mg	Ligand
K₃PO₄	3.0	636.8 mg	Base
1,4-Dioxane (anhydrous)	-	4 mL	Solvent
Water (degassed)	-	1 mL	Co-solvent

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 2-chloropyridine, phenylboronic acid, and potassium phosphate.[7]

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure the exclusion of oxygen.[4]

• Catalyst and Solvent Addition: In a separate vial, under an inert atmosphere, prepare a stock solution of the catalyst by dissolving Pd(OAc)₂ and SPhos in a small amount of anhydrous 1,4-dioxane. Add the catalyst solution to the Schlenk flask.[7] Then, add the degassed 1,4-dioxane and water mixture via syringe.[7]

• Reaction Execution: Heat the reaction mixture to 100-110 °C with vigorous stirring.[7]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until consumption of the starting material is observed (typically 12-24 hours).

• Work-up: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer and extract the aqueous layer twice with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[7]

• Purification: Purify the crude product by flash column chromatography on silica gel to yield 2-phenylpyridine.

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inefficient oxidative addition; catalyst deactivation.	Switch to a more electron-rich and bulky ligand (e.g., XPhos, RuPhos).[8] Ensure rigorous exclusion of oxygen. Use a pre-catalyst to ensure efficient generation of the active Pd(0) species.
Protodeboronation	The boronic acid is unstable under the reaction conditions.	Use a milder base (e.g., K₂CO₃). Use anhydrous conditions if possible.[4] Consider using a more stable boronate ester (e.g., pinacol ester).[9]
Homocoupling of Boronic Acid	Presence of oxygen; inefficient transmetalation.	Thoroughly degas all solvents and the reaction mixture.[9] Screen different bases to optimize transmetalation.

The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, providing a general and high-yielding method for the formation of C-N bonds.[9] This reaction is of immense importance in medicinal chemistry, where the arylamine motif is a common feature in drug candidates.[10]

Similar to the Suzuki coupling, the Buchwald-Hartwig amination proceeds through a catalytic cycle involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[9][11] The choice of ligand and base is critical for navigating this cycle efficiently, especially with electron-deficient heterocycles which can act as catalyst poisons.[8]

Diagram 2: Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: General catalytic cycle for the Buchwald-Hartwig amination.

• Ligand Selection: The lone pair on the nitrogen of a pyridine substrate can coordinate to the palladium center, leading to catalyst deactivation.[8] The use of bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos) is crucial to shield the palladium and favor the desired catalytic cycle.[8]

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the coordinated amine, forming the palladium-amido complex. Sodium tert-butoxide (NaOtBu) is a commonly used base for this purpose.[12]

This protocol is a general starting point for the amination of a heteroaryl bromide.

Reagent/Component	Molar Equiv.	Amount (for 1 mmol scale)	Purpose
3-Bromopyridine	1.0	158 mg	Heteroaryl halide
Morpholine	1.2	104.5 mg (104.5 µL)	Amine coupling partner
Pd₂(dba)₃	0.01	9.2 mg	Palladium source
XPhos	0.02	9.5 mg	Ligand
NaOtBu	1.4	134.6 mg	Base
Toluene (anhydrous)	-	5 mL	Solvent

Step-by-Step Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add Pd₂(dba)₃, XPhos, and NaOtBu to a dry Schlenk tube equipped with a magnetic stir bar.

• Reagent Addition: Add toluene, 3-bromopyridine, and morpholine to the Schlenk tube.

• Reaction Execution: Seal the tube and heat the mixture in an oil bath at 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford 4-(pyridin-3-yl)morpholine.

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product	Catalyst inhibition by the pyridine nitrogen. Incomplete oxidative addition (especially with chlorides).	Use a bulkier, more electron-rich ligand (e.g., BrettPhos).[8] If using a chloride, consider switching to the corresponding bromide or iodide.[8]
Hydrodehalogenation	β-hydride elimination from the amido complex.	Use a ligand that promotes reductive elimination over β-hydride elimination (e.g., bulky biaryl phosphines).[9]

Photoredox-Catalyzed C-H Functionalization

Visible-light photoredox catalysis has emerged as a powerful tool for the direct functionalization of C-H bonds, offering mild reaction conditions and unique reactivity patterns.[13][14] For halogenated heterocycles, this methodology allows for functionalization at positions that are not readily accessible through traditional cross-coupling reactions.

Photoredox catalysis utilizes a photocatalyst that, upon absorption of visible light, can engage in single-electron transfer (SET) processes to generate radical intermediates.[12] These radicals can then participate in a variety of bond-forming reactions. In the context of heterocycle functionalization, a common strategy involves the generation of a radical species that undergoes a Minisci-type addition to the electron-deficient heterocycle.[13][14]

Diagram 3: General Workflow for Photoredox-Catalyzed C-H Functionalization

Caption: A generalized experimental workflow for photoredox catalysis.

This protocol exemplifies the direct arylation of a C-H bond on a halogenated heterocycle.

Reagent/Component	Molar Equiv.	Amount (for 0.5 mmol scale)	Purpose
4-Chloropyridine	1.0	56.8 mg	Heterocyclic substrate
4-Methoxyphenyldiazonium tetrafluoroborate	1.5	166.5 mg	Aryl radical precursor
Ru(bpy)₃(PF₆)₂	0.01	4.3 mg	Photocatalyst
Acetonitrile (anhydrous)	-	5 mL	Solvent

Step-by-Step Procedure:

• Reaction Setup: To a screw-cap vial equipped with a magnetic stir bar, add 4-chloropyridine, 4-methoxyphenyldiazonium tetrafluoroborate, and Ru(bpy)₃(PF₆)₂.

• Solvent Addition and Degassing: Add anhydrous acetonitrile. Seal the vial and degas the mixture by sparging with argon for 15 minutes.

• Irradiation: Place the vial approximately 5-10 cm from a blue LED lamp and stir vigorously at room temperature.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford 4-chloro-2-(4-methoxyphenyl)pyridine.

Advanced Synthetic Technologies

Modern synthetic chemistry is increasingly leveraging technology to improve reaction efficiency, safety, and scalability. For reactions involving halogenated heterocycles, microwave-assisted synthesis and continuous flow chemistry are particularly impactful.

Microwave-Assisted Synthesis

Microwave irradiation can dramatically accelerate reaction rates by rapidly and efficiently heating the reaction mixture.[15][16] This is particularly advantageous for cross-coupling reactions that often require elevated temperatures.

• Key Advantages: Reduced reaction times (from hours to minutes), improved yields, and enhanced product purities.[15][17]

• Experimental Setup: Reactions are typically performed in sealed vessels designed for microwave reactors, allowing for temperatures well above the solvent's boiling point.[18] Precise control over temperature and pressure is a key feature of modern microwave synthesizers.[18]

Continuous Flow Chemistry

Continuous flow chemistry offers numerous advantages over traditional batch processing, including enhanced safety, improved reproducibility, and seamless scalability.[19][20] Reagents are pumped through a heated reactor where they mix and react, with the product continuously emerging.

• Key Advantages: Superior heat and mass transfer, safe handling of hazardous reagents and intermediates, and the ability to "telescope" multiple reaction steps.[2][21]

• Application to Halogenated Heterocycles: This technology is well-suited for the synthesis of pharmaceutical intermediates, where consistent product quality and process safety are paramount.[10][22]

Analytical and Purification Strategies

Reaction Monitoring

Effective reaction monitoring is crucial for optimizing reaction conditions and determining the endpoint of a reaction.

• Thin-Layer Chromatography (TLC): A rapid and convenient method for qualitative analysis of reaction progress.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information, including the mass of the product and any byproducts, confirming the identity of the desired compound.

Purification of Heterocyclic Compounds

The purification of heterocyclic products can be challenging due to their polarity and potential for interaction with the stationary phase.

• Flash Column Chromatography: The most common method for purification. For polar, nitrogen-containing heterocycles, it is often necessary to add a small amount of a basic modifier (e.g., triethylamine) to the eluent to prevent streaking on the silica gel column.[23]

• Reversed-Phase Chromatography: An excellent alternative for highly polar compounds, using a non-polar stationary phase (e.g., C18) and a polar mobile phase.[23]

Safety: A Paramount Consideration

A steadfast commitment to safety is non-negotiable in any research laboratory. The following guidelines are essential when working with halogenated heterocycles and the associated reagents.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a flame-resistant lab coat, and suitable gloves.[24]

• Fume Hood: All manipulations of volatile, toxic, or flammable substances should be performed in a certified chemical fume hood.[25]

• Handling of Palladium Catalysts: Palladium catalysts, particularly when finely divided on carbon, can be pyrophoric.[26] Handle with care under an inert atmosphere and never allow the dry catalyst to come into contact with flammable solvents in the presence of air.[26] Safety data sheets for palladium compounds indicate that they may cause skin, eye, and respiratory irritation.[18][27][28]

• Phosphine Ligands: Many phosphine ligands are air-sensitive and should be handled under an inert atmosphere. They can also be toxic and should be handled with appropriate care.

• Inert Atmosphere Techniques: Many cross-coupling reactions are sensitive to oxygen. Proficiency in using Schlenk lines or gloveboxes is essential for reproducible results.[29]

Conclusion

The reactions of halogenated heterocycles are a cornerstone of modern synthetic chemistry, enabling the construction of a vast array of valuable molecules. A deep understanding of the underlying mechanisms, coupled with meticulous experimental technique and a commitment to safety, is the key to success in this exciting and impactful field. The protocols and insights provided in this guide are intended to empower researchers to confidently and effectively utilize these powerful synthetic tools.

References

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• Microwave-induced synthesis of bioactive nitrogen heterocycles. (2024, October 8). EurekAlert!. [Link]

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• ACS Green Chemistry Institute Pharmaceutical Roundtable. Buchwald-Hartwig Amination. Wordpress. [Link]

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• Rathore, V., & Kumar, A. (2021). Continuous Flow Synthesis of Anticancer Drugs. Molecules, 26(22), 7019. [Link]

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• Standard Operating Procedure. (2017, May 25). University of California, Santa Barbara. [Link]

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• Romero, N. A., & Nicewicz, D. A. (2021). Photoredox-Catalyzed C–H Functionalization Reactions. Chemical Reviews, 121(18), 11239–11305. [Link]

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• Li, J. J., & Johnson, D. S. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. The Journal of Organic Chemistry, 72(9), 3606–3607. [Link]

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• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025, March 29). [Video]. YouTube. [Link]

• Al-Zoubi, R. M., et al. (2020). Prescribed drugs containing nitrogen heterocycles: an overview. RSC Advances, 10(73), 44769–44806. [Link]

• Direct C-H Arylation of Thiophenes at Low Catalyst Loading of a Phosphine-Free Bis(alkoxo)palladium Complex. (n.d.). Organic Chemistry Portal. [Link]

• Hazards associated with laboratory scale hydrogenations. (n.d.). University of Wisconsin-Madison Chemistry. [Link]

• The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines. (n.d.). MDPI. [Link]

• Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. (n.d.). MDPI. [Link]

• a) Reaction scheme for the Suzuki-Miyaura cross-coupling of.... (n.d.). ResearchGate. [Link]

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• 29. par.nsf.gov [par.nsf.gov]

Application Notes and Protocols for the Functionalization of Methyl 3-bromo-5-fluoroisonicotinate

Introduction: The Strategic Value of a Differentiated Pyridine Core

In the landscape of modern drug discovery and materials science, the pyridine scaffold remains a cornerstone of molecular design. Its unique electronic properties, hydrogen bonding capabilities, and metabolic stability make it a privileged heterocycle. However, the true potential of a pyridine-based molecule is unlocked through precise and selective functionalization. Methyl 3-bromo-5-fluoroisonicotinate is a prime example of a highly versatile building block, engineered for selective, sequential, and diverse chemical modifications.[1] This guide provides a comprehensive overview of the key reactive sites of this molecule and detailed, field-proven protocols for its transformation into a wide array of valuable derivatives.

The strategic placement of the bromo, fluoro, and methyl ester groups on the isonicotinate core allows for a tiered approach to its chemical elaboration. The C3-bromo position is ripe for carbon-carbon and carbon-nitrogen bond formation via palladium-catalyzed cross-coupling reactions. The C5-fluoro group, activated by the electron-withdrawing nature of the pyridine nitrogen and the ester, is susceptible to nucleophilic aromatic substitution. Finally, the methyl ester at C4 provides a handle for conversion to amides, carboxylic acids, and other functionalities. This orthogonal reactivity makes Methyl 3-bromo-5-fluoroisonicotinate a powerful tool for the rapid generation of molecular diversity.

Part 1: Palladium-Catalyzed Cross-Coupling at the C3-Bromo Position

The carbon-bromine bond at the C3 position is the most versatile handle for introducing molecular complexity. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, are the methods of choice for this transformation.

Suzuki-Miyaura Coupling: Forging New Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a robust and highly utilized method for the formation of biaryl and heteroaryl-aryl structures. The reaction of Methyl 3-bromo-5-fluoroisonicotinate with a variety of boronic acids or esters proceeds with high efficiency, offering a direct route to a diverse range of substituted pyridines.

Causality of Experimental Choices:

• Catalyst System: A palladium(0) species is the active catalyst. Pre-catalysts such as Pd(OAc)₂ or Pd₂(dba)₃ are commonly used in combination with a phosphine ligand. The ligand stabilizes the palladium center and facilitates the catalytic cycle. For heteroaryl halides, bulky, electron-rich phosphine ligands like SPhos, XPhos, or RuPhos are often superior as they promote the rate-limiting oxidative addition and reductive elimination steps.

• Base: A base is required to activate the boronic acid, forming a more nucleophilic boronate species that undergoes transmetalation to the palladium center. Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are commonly employed. The choice of base can significantly impact the reaction outcome and should be screened for optimal performance.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DME) and water is typically used. Water is necessary to dissolve the inorganic base and facilitate the formation of the boronate. Anhydrous conditions can also be employed with soluble organic bases.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Suzuki-Miyaura Coupling Workflow

Detailed Protocol: Synthesis of Methyl 3-(4-methoxyphenyl)-5-fluoroisonicotinate

• To an oven-dried Schlenk flask, add Methyl 3-bromo-5-fluoroisonicotinate (234 mg, 1.0 mmol), 4-methoxyphenylboronic acid (228 mg, 1.5 mmol), and potassium carbonate (414 mg, 3.0 mmol).

• Add a magnetic stir bar.

• Evacuate and backfill the flask with argon three times.

• Add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (36.6 mg, 0.05 mmol).

• Add 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Heat the reaction mixture to 90 °C and stir for 6 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired product.

Data Presentation: Suzuki-Miyaura Coupling Conditions

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O	100	4	85-95
Pd₂(dba)₃ (2.5)	XPhos (5)	K₂CO₃ (3)	Dioxane/H₂O	90	6	80-92
Pd(dppf)Cl₂ (5)	-	Cs₂CO₃ (2)	DME/H₂O	85	8	75-90

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of aryl and heteroaryl amines from the corresponding halides.[2][3][4] This reaction provides a direct route to introduce primary and secondary amines at the C3 position of the pyridine core.

Causality of Experimental Choices:

• Catalyst System: Similar to the Suzuki coupling, a palladium(0) catalyst and a phosphine ligand are essential. For C-N bond formation, ligands with high steric bulk and electron density are particularly effective. Buchwald's biarylphosphine ligands (e.g., XPhos, RuPhos, BrettPhos) and Josiphos-type ferrocenyl ligands are often the ligands of choice.[2]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, facilitating its coordination to the palladium center. Sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LiHMDS), or cesium carbonate (Cs₂CO₃) are commonly used. The choice of base can be critical and is often dependent on the pKa of the amine.

• Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or THF are typically used to prevent catalyst deactivation and unwanted side reactions.

Experimental Workflow: Buchwald-Hartwig Amination

Caption: Buchwald-Hartwig Amination Workflow

Detailed Protocol: Synthesis of Methyl 3-(morpholino)-5-fluoroisonicotinate

• To an oven-dried Schlenk flask, add Pd₂(dba)₃ (18.3 mg, 0.02 mmol) and XPhos (38.1 mg, 0.08 mmol).

• Add a magnetic stir bar.

• Seal the flask, and evacuate and backfill with argon three times.

• Under the inert atmosphere, add sodium tert-butoxide (135 mg, 1.4 mmol).

• Add a solution of Methyl 3-bromo-5-fluoroisonicotinate (234 mg, 1.0 mmol) in anhydrous toluene (5 mL).

• Add morpholine (105 µL, 1.2 mmol) via syringe.

• Heat the reaction mixture to 100 °C and stir for 12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Filter the mixture through a pad of Celite, washing with ethyl acetate (20 mL).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired product.

Part 2: Nucleophilic Aromatic Substitution at the C5-Fluoro Position

The fluorine atom at the C5 position is activated towards nucleophilic aromatic substitution (SₙAr) by the electron-withdrawing effects of the pyridine nitrogen and the C4-ester group. This allows for the displacement of the fluoride with a variety of nucleophiles, particularly nitrogen, oxygen, and sulfur nucleophiles.

Causality of Experimental Choices:

• Nucleophile: The choice of nucleophile dictates the resulting functionality at the C5 position. Common nucleophiles include primary and secondary amines, alkoxides, and thiolates.

• Base: A base is often required to deprotonate the nucleophile, increasing its nucleophilicity. For amine nucleophiles, an excess of the amine itself can sometimes serve as the base, or an external non-nucleophilic base like K₂CO₃ or DIPEA can be added. For alcohol and thiol nucleophiles, a strong base like NaH or K₂CO₃ is typically used.

• Solvent: Polar aprotic solvents such as DMSO, DMF, or NMP are ideal for SₙAr reactions as they can solvate the cationic counter-ion of the nucleophile, leaving the anionic nucleophile more reactive.

• Temperature: Elevated temperatures are often necessary to overcome the activation energy of the reaction.

Detailed Protocol: Synthesis of Methyl 3-bromo-5-(4-methylpiperazin-1-yl)isonicotinate

• To a round-bottom flask, add Methyl 3-bromo-5-fluoroisonicotinate (234 mg, 1.0 mmol) and N-methylpiperazine (220 µL, 2.0 mmol).

• Add potassium carbonate (276 mg, 2.0 mmol) and a magnetic stir bar.

• Add dimethyl sulfoxide (DMSO) (5 mL).

• Heat the reaction mixture to 120 °C and stir for 16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Pour the reaction mixture into water (20 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with brine (2 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to afford the desired product.

Part 3: Modification of the C4-Ester Group

The methyl ester at the C4 position provides a versatile handle for further derivatization, most commonly through hydrolysis to the carboxylic acid or amidation to form a carboxamide.

Hydrolysis to the Carboxylic Acid

Standard ester hydrolysis conditions can be applied to convert the methyl ester to the corresponding carboxylic acid. This is a crucial step for subsequent amide couplings or other transformations requiring the carboxylic acid functionality.

Detailed Protocol: Synthesis of 3-bromo-5-fluoroisonicotinic acid

• To a round-bottom flask, add Methyl 3-bromo-5-fluoroisonicotinate (234 mg, 1.0 mmol).

• Add methanol (5 mL) and a 2 M aqueous solution of lithium hydroxide (LiOH) (2 mL, 4.0 mmol).

• Stir the mixture at room temperature for 4 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Concentrate the reaction mixture under reduced pressure to remove the methanol.

• Dilute the residue with water (5 mL) and acidify to pH 3-4 with 1 M HCl.

• The product may precipitate upon acidification. If so, collect the solid by filtration, wash with cold water, and dry under vacuum.

• If the product does not precipitate, extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the carboxylic acid.

Direct Amidation

The methyl ester can be directly converted to an amide by heating with an amine, often in the presence of a catalyst or with the use of a large excess of the amine.

Detailed Protocol: Synthesis of 3-bromo-5-fluoro-N-propylisonicotinamide

• To a sealed tube, add Methyl 3-bromo-5-fluoroisonicotinate (234 mg, 1.0 mmol) and propylamine (410 µL, 5.0 mmol).

• Add a magnetic stir bar.

• Seal the tube and heat the mixture to 80 °C for 24 hours.

• Upon completion, cool the reaction to room temperature.

• Remove the excess amine under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired amide.

References

• Buchwald, S. L., & Hartwig, J. F. (n.d.). Buchwald–Hartwig amination. Wikipedia. Retrieved January 7, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved January 7, 2026, from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved January 7, 2026, from [Link]

• Hao, L., et al. (2019). Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. Molecules, 24(6), 1156. [Link]

• ChemAxon. (2021, July 27). Buchwald-Hartwig Amination Reaction. YouTube. Retrieved January 7, 2026, from [Link]

• Kappe, C. O., et al. (2021). Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. Green Chemistry, 23(11), 3955-3962. [Link]

• Lin, S., et al. (n.d.). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Molecules, 15(10), 7129-7139. [Link]

• MySkinRecipes. (n.d.). Methyl 3-bromo-5-fluoroisonicotinate. Retrieved January 7, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved January 7, 2026, from [Link]

• ResearchGate. (2025, August 9). Evolution of amide bond formation. Retrieved January 7, 2026, from [Link]

• ResearchGate. (2025, August 6). Suzuki coupling reaction for the solid-phase preparation of 5-substituted nicotinic acid derivatives. Retrieved January 7, 2026, from [Link]

• Google Patents. (n.d.). WO2014071545A1 - Preparation method for 2-bromo-3-fluorobenzoic acid.

• Royal Society of Chemistry. (n.d.). Recyclable LaF3·Pd nanocatalyst in Suzuki coupling: green synthesis of biaryls from haloarenes and phenylboronic acids. Retrieved January 7, 2026, from [Link]

• National Institutes of Health. (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Retrieved January 7, 2026, from [Link]

• PubMed. (2005, May 26). Suzuki coupling of aryl chlorides with phenylboronic acid in water, using microwave heating with simultaneous cooling. Retrieved January 7, 2026, from [Link]

• Osaka University. (n.d.). Novel synthesis of an [18F]aryl boronic acid ester as a reagent for 18F-labeling via Suzuki coupling. Retrieved January 7, 2026, from [Link]

Sources

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• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Mastering the Craft: A Detailed Guide to Preparing Fluorescent Probes via Reactive Group Chemistry

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Fluorescent probes are indispensable tools in modern biological research and drug development, enabling the visualization and quantification of biomolecules with high sensitivity and specificity. The foundation of a successful fluorescent probe lies in the precise and stable covalent attachment of a fluorophore to a target biomolecule. This is achieved through the strategic use of reactive chemical groups that form robust bonds with specific functional moieties on proteins, nucleic acids, and other cellular components. This comprehensive guide provides an in-depth exploration of the most prevalent reactive chemistries used in the preparation of fluorescent probes. We will delve into the mechanisms, provide detailed, field-proven protocols, and offer expert insights into experimental design and troubleshooting for amine-reactive, thiol-reactive, and bioorthogonal "click" chemistries.

The Art of Selection: Choosing the Right Reactive Chemistry

The selection of an appropriate reactive group is a critical first step that dictates the success, specificity, and functionality of the final fluorescent probe. A thoughtful decision requires consideration of several factors:

• Target Biomolecule and Available Functional Groups: The nature of your target (e.g., protein, antibody, oligonucleotide) and the naturally occurring or engineered functional groups it possesses will narrow down the choice of reactive chemistry. Primary amines on lysine residues and the N-terminus of proteins are abundant, making amine-reactive dyes a common choice. Cysteine residues, with their unique thiol groups, offer sites for more specific labeling with thiol-reactive probes.

• Reaction Conditions: The pH, temperature, and solvent compatibility of the labeling reaction must be considered to ensure the stability and functionality of both the fluorophore and the target biomolecule. For instance, NHS ester reactions are optimal at a slightly basic pH, while maleimide reactions are most efficient at a near-neutral pH.

• Specificity and Stoichiometry: The desired degree of labeling (DOL)—the number of fluorophore molecules per target biomolecule—is a crucial parameter. Over-labeling can lead to fluorescence quenching and loss of biological activity, while under-labeling may result in a weak signal. The choice of reactive chemistry and the molar ratio of dye to target are key determinants of the final DOL.

Amine-Reactive Probes: The Workhorse of Protein Labeling

N-hydroxysuccinimide (NHS) esters are the most widely used amine-reactive functional groups for labeling proteins and other biomolecules containing primary amines.

The Underlying Chemistry: A Stable Amide Bond

NHS esters react with unprotonated primary aliphatic amine groups, primarily the ε-amino groups of lysine residues and the α-amino group at the N-terminus of proteins, to form a stable amide bond. This reaction is highly efficient and yields a robust covalent linkage.

Critical Consideration: The pH-Dependent Balancing Act

The efficiency of NHS ester conjugation is highly pH-dependent. A slightly basic pH (typically 8.0-8.5) is required to ensure that a sufficient concentration of the primary amine is in its deprotonated, nucleophilic state (-NH2). However, at higher pH values, the rate of hydrolysis of the NHS ester increases, leading to a non-reactive carboxylic acid and reducing the labeling efficiency. The half-life of an NHS ester can decrease from hours at pH 7 to mere minutes at pH 8.6.

Table 1: pH Influence on NHS Ester Reactions

pH	Amine Reactivity	NHS Ester Hydrolysis Rate	Overall Labeling Efficiency
< 7.0	Low (amines are protonated)	Low	Poor
7.0 - 8.0	Moderate	Moderate	Moderate
8.0 - 8.5	High	Manageable	Optimal
> 8.5	High	High	Reduced

Step-by-Step Protocol: Labeling a Protein with an NHS Ester-Functionalized Fluorophore

This protocol provides a general guideline for labeling a protein with a typical NHS ester dye. Optimization of the dye-to-protein molar ratio is recommended for each specific protein.

Materials:

• Protein solution (2-3 mg/mL in an amine-free buffer, e.g., PBS or 50 mM sodium borate, pH 8.5)

• NHS ester-functionalized fluorophore

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Prepare Protein Solution: Ensure the protein is in an appropriate amine-free buffer at a concentration of at least 2 mg/mL. Buffers containing primary amines like Tris will compete with the labeling reaction.

• Prepare Dye Stock Solution: Immediately before use, dissolve the NHS ester dye in anhydrous DMSO or DMF to a concentration of 10 mM.

• Initiate Labeling Reaction: While gently vortexing, add the calculated volume of the dye stock solution to the protein solution. A starting molar ratio of 10:1 to 20:1 (dye:protein) is often recommended, but this should be optimized.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Quench Reaction (Optional): To stop the reaction, add a quenching solution to a final concentration of 50-100 mM and incubate for 10-15 minutes.

• Purification: Remove unreacted dye and byproducts by size-exclusion chromatography, dialysis, or another suitable method.

Workflow for Amine-Reactive Labeling

Technical Notes & Optimization

Technical Support Center: Purification of Crude Methyl 3-bromo-5-fluoroisonicotinate

Welcome to the technical support guide for the purification of Methyl 3-bromo-5-fluoroisonicotinate (CAS 1214325-21-9). This document provides in-depth troubleshooting advice and answers to frequently asked questions for researchers, medicinal chemists, and process development scientists. Our goal is to equip you with the technical insights and practical protocols needed to overcome common purification challenges, ensuring high purity and yield for this critical building block.

Troubleshooting Guide: A Problem-Solution Approach

This section directly addresses specific issues that may arise during the purification of crude Methyl 3-bromo-5-fluoroisonicotinate. Each entry details the symptoms, probable causes, and validated solutions with explanations grounded in chemical principles.

Question 1: My column chromatography results in poor separation and significant peak tailing. What's causing this and how can I fix it?

Answer: This is a classic issue when purifying basic compounds like pyridine derivatives on standard silica gel.[1][2]

• Primary Cause: The basic nitrogen atom on the pyridine ring interacts strongly with acidic silanol groups (Si-OH) on the surface of the silica gel stationary phase.[1][2] This secondary interaction, in addition to normal-phase partitioning, leads to a non-uniform flow through the column, resulting in tailed (asymmetric) peaks and poor resolution between your product and closely eluting impurities.

• Solutions & Protocols:

  • Mobile Phase Modification (Base Additive): The most common and effective solution is to add a small amount of a competing base, such as triethylamine (TEA) or pyridine, to your eluent.

    • Mechanism: The additive (e.g., TEA) is a stronger base and will preferentially interact with the acidic silanol sites, effectively masking them from your target molecule.[1][2] This allows the purification to proceed based primarily on polarity, resulting in sharper, more symmetrical peaks.

    • Protocol: Begin by optimizing your eluent system using Thin-Layer Chromatography (TLC). Once you have a system that gives good separation (a target Rf of 0.2-0.4 is ideal), add 0.1-1% triethylamine to the bulk mobile phase before running the column.[2]

  • Use an Alternative Stationary Phase: If base additives are incompatible with your molecule or downstream applications, consider a different stationary phase.

    • Neutral or Basic Alumina: Alumina is generally less acidic than silica and can be a good alternative for purifying basic compounds.[2][3]

    • End-Capped Silica: These are silica gels where the surface silanol groups have been chemically reacted ("capped") with a reagent like trimethylsilyl chloride, making the surface much less acidic.

  • Column Packing and Loading: Ensure your column is packed correctly to avoid channels, and do not overload it.[4] A general guideline is to load a mass of crude material that is 1-5% of the mass of the silica gel.[4]

Question 2: I'm experiencing low product recovery after column chromatography. Where is my material going?

Answer: Low recovery is a frustrating issue that can stem from several factors, often related to the compound's stability on the stationary phase.

• Possible Causes:

  • Decomposition on Acidic Silica: The combination of the acidic silica surface and the presence of electron-withdrawing fluorine and bromine atoms can make the molecule susceptible to degradation during long exposure on the column.[3][5]

  • Irreversible Adsorption: In some cases, the interaction with active silanol sites can be so strong that a portion of the product does not elute from the column.

  • Loss During Work-up: If your pre-chromatography work-up involves an acidic wash, the basic pyridine nitrogen can become protonated, making the molecule water-soluble and causing it to be lost to the aqueous layer.

• Solutions:

  • Neutralize the Silica Gel: Before packing the column, you can prepare a slurry of the silica gel in your starting eluent containing 1% triethylamine. Let it stand for an hour, then pack as usual. This deactivates the most aggressive acidic sites.[3][5]

  • pH Control During Extraction: During any aqueous extraction steps, ensure the pH is neutral or slightly basic (pH 7-8) before extracting with an organic solvent.[5] A wash with saturated sodium bicarbonate solution is often a good practice.

  • Careful Solvent Removal: After combining the pure fractions, remove the solvent using a rotary evaporator at a moderate temperature (≤40°C). The added triethylamine is volatile and will co-evaporate.

Question 3: My purified product is an oil or waxy solid that refuses to crystallize. How can I induce crystallization?

Answer: This phenomenon, often called "oiling out," occurs when the compound separates from the solvent as a supercooled liquid instead of an ordered crystal lattice.[4]

• Possible Causes:

  • Residual Impurities: Even small amounts of impurities can significantly disrupt the crystal lattice formation.

  • Rapid Cooling: Cooling the solution too quickly doesn't allow sufficient time for molecules to align into a crystal structure.

  • Inappropriate Solvent: The chosen solvent may be too good of a solvent, even at low temperatures.

  • High Concentration: The solution may be too saturated, causing the product to crash out of solution as an oil.

• Solutions & Protocol:

  • Ensure High Purity: This is the most critical step. Oiling out is often a sign that the material needs another pass through a chromatography column.

  • Systematic Solvent Screening: Test a variety of solvents with different polarities. The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble when hot.[6]

    Solvent System Examples for Halogenated Pyridine Esters

    Non-Polar

    Hexanes, Heptane, Cyclohexane

    Intermediate Polarity

    Toluene, Diethyl Ether, Ethyl Acetate, Dichloromethane

    Polar

    Isopropanol, Ethanol, Methanol

    Mixed Solvent Systems

    Ethyl Acetate/Hexanes, Dichloromethane/Hexanes, Ethanol/Water

  • Slow Cooling Protocol:

    • Dissolve the compound in the minimum amount of boiling solvent.[7]

    • Allow the flask to cool slowly to room temperature, undisturbed. This may take several hours.

    • Once at room temperature, induce crystallization by scratching the inside of the flask just below the solvent line with a glass rod.

    • Only after it has reached room temperature and crystals begin to form should you place the flask in an ice bath or refrigerator to maximize yield.[6]

Workflow for Purification Method Selection

The choice of purification technique depends on the physical state of your crude product and the nature of the impurities. This workflow provides a logical decision-making process.

Caption: Decision workflow for purifying crude product.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude Methyl 3-bromo-5-fluoroisonicotinate? A: Impurities will depend on the synthetic route, but common possibilities include:

• Unreacted Starting Materials: Such as 3-bromo-5-fluoroisonicotinic acid.

• Hydrolysis Product: 3-bromo-5-fluoroisonicotinic acid, formed by the hydrolysis of the methyl ester. This acidic impurity is easily removed with a dilute sodium bicarbonate wash during work-up.

• Isomeric Byproducts: Depending on the synthetic precursors, other brominated or fluorinated isomers could be present. These are often the most challenging to remove and typically require careful column chromatography.[5]

• Residual Solvents: Solvents from the reaction or work-up (e.g., THF, Ethyl Acetate, Toluene).

Q2: How should I store the purified product? A: Purified Methyl 3-bromo-5-fluoroisonicotinate should be stored in a tightly sealed container in a cool, dry place to protect it from atmospheric moisture, which can lead to slow hydrolysis of the ester.[8][9] Storage at room temperature is generally acceptable.[8][9]

Q3: Can I use distillation for purification? A: While fractional distillation can be used for some liquid pyridine derivatives, it is likely not ideal for this compound.[4] Its relatively high molecular weight (234.02 g/mol ) suggests a high boiling point, which would likely require vacuum distillation.[8] There is a risk of thermal decomposition at elevated temperatures. For laboratory scale, column chromatography is a much more reliable and versatile method for achieving high purity.

Q4: What analytical methods are best for assessing purity? A: A combination of techniques is recommended:

• TLC: Essential for monitoring reaction progress and for developing a solvent system for column chromatography.

• 1H and 19F NMR: Excellent for confirming the structure and identifying organic impurities. The presence of sharp, well-defined peaks and correct integration values are indicators of high purity.

• LC-MS: Useful for detecting trace-level impurities and confirming the molecular weight of the desired product.

Experimental Protocols

Protocol 1: Flash Column Chromatography with Base Additive

This protocol provides a general method for purifying gram-scale quantities of the title compound.

Materials:

• Crude Methyl 3-bromo-5-fluoroisonicotinate

• Silica gel (230-400 mesh)

• Eluent: Hexane/Ethyl Acetate gradient (optimized by TLC)

• Triethylamine (TEA)

• Glass chromatography column

• Collection tubes

Procedure:

• Eluent Preparation: Prepare your mobile phase based on prior TLC analysis. A good starting point for pyridine derivatives is a gradient of ethyl acetate in hexanes.[5][10] Add triethylamine to the prepared solvent to a final concentration of 0.5% (v/v).

• Column Packing ("Wet Packing"):

  • Place a cotton or glass wool plug at the bottom of the column, followed by a thin layer of sand.[2][4]

  • Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 95:5 Hexane/EtOAc + 0.5% TEA).[2]

  • Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring no air bubbles or channels form.[11] Drain the excess solvent until the level is just above the top of the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or the starting eluent.

  • Add a small amount of silica gel to this solution ("dry loading") and evaporate the solvent to get a free-flowing powder.

  • Carefully add the powdered sample to the top of the packed column. Add a thin protective layer of sand on top.

• Elution and Fraction Collection:

  • Carefully add the eluent and begin eluting the column, applying gentle pressure.

  • Collect fractions and monitor their contents by TLC.[10]

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent and TEA under reduced pressure using a rotary evaporator to yield the purified product.

Caption: Standard workflow for flash column chromatography.

References

• Recent progress in the synthesis of pyridinylboronic acids and esters. Arkat USA. Available from: [Link]

• What is best method to remove pyridine from a reaction mixture?. ResearchGate. Available from: [Link]

• Methyl 3-bromo-5-fluoroisonicotinate. MySkinRecipes. Available from: [Link]

• Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. PubMed. Available from: [Link]

• Methyl 3-Bromo-5-carbamoylisothiazole-4-carboxylate. MDPI. Available from: [Link]

• Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. Available from: [Link]

• EAS Nitration Experiment & Recrystallization. YouTube. Available from: [Link]

• Aromatic 3b. Preparation and purification of methyl-3-nitobenzoate. YouTube. Available from: [Link]

• Nitration of methyl benzoate. RSC Education. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 6. m.youtube.com [m.youtube.com]
• 7. youtube.com [youtube.com]
• 8. Methyl 3-bromo-5-fluoroisonicotinate [myskinrecipes.com]
• 9. Methyl 3-broMo-5-fluoroisonicotinate CAS#: 1214325-21-9 [m.chemicalbook.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. orgsyn.org [orgsyn.org]

Technical Support Center: Improving Reaction Yield for Methyl 3-bromo-5-fluoroisonicotinate Couplings

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments. Below you will find a series of troubleshooting guides and frequently asked questions in a question-and-answer format to directly address specific challenges.

Methyl 3-bromo-5-fluoroisonicotinate is a valuable building block in medicinal chemistry, but its electron-deficient nature and the presence of a coordinating pyridine nitrogen can present challenges for palladium-catalyzed cross-coupling reactions. Low yields are a common frustration. This guide provides in-depth troubleshooting strategies for three key transformations: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, helping you navigate the complexities of this substrate and significantly improve your reaction outcomes.

I. Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a powerful tool for forging carbon-carbon bonds. However, the electron-deficient character of the bromofluoropyridine ring can impact the efficiency of the catalytic cycle.[1]

Frequently Asked Questions (FAQs): Suzuki-Miyaura Coupling

Q1: My Suzuki coupling of Methyl 3-bromo-5-fluoroisonicotinate is giving low to no yield. What are the most likely causes?

A1: Low yields with this substrate are often traced back to a few key issues:

• Inefficient Oxidative Addition: The C-Br bond on the electron-deficient pyridine ring can be challenging to activate.[1] This initial step of the catalytic cycle is often rate-limiting.

• Catalyst Deactivation: The pyridine nitrogen can coordinate to the palladium center, leading to catalyst inhibition or deactivation.[1]

• Protodeboronation of the Boronic Acid/Ester: This side reaction, where the boronic acid derivative is replaced by a hydrogen atom, is a common culprit for reduced yields, especially under harsh basic conditions or in the presence of excess water.[1][2]

• Homocoupling: The self-coupling of the boronic acid can also compete with the desired cross-coupling pathway.[1]

Q2: How do I choose the optimal catalyst system for this specific substrate?

A2: A highly active catalyst system is generally required.[1]

• Palladium Source: Pd(OAc)₂, Pd₂(dba)₃, or pre-formed Pd(0) catalysts like Pd(PPh₃)₄ are common starting points.[2][3] For challenging substrates, modern pre-catalysts that rapidly generate the active LPd(0) species are highly recommended.

• Ligand Selection: The choice of phosphine ligand is critical. Electron-rich and sterically bulky ligands are known to accelerate the oxidative addition and reductive elimination steps.[4] For electron-deficient halides, ligands from the Buchwald family (e.g., SPhos, XPhos) or bulky trialkylphosphines (e.g., P(t-Bu)₃) are often excellent choices.[2]

Q3: What is the role of the base, and which one should I select?

A3: The base is crucial for activating the boronic acid to form a more nucleophilic boronate species, which then participates in the transmetalation step.[2][5]

• Common Choices: K₃PO₄ and Cs₂CO₃ are often effective choices.[1][2] Stronger bases can sometimes be beneficial, but they also increase the risk of substrate decomposition or protodeboronation.[2] Milder bases like KF may be necessary for sensitive substrates.[2]

• Solubility and Particle Size: The base's solubility can significantly impact the reaction rate. Finely grinding the base before use can improve reproducibility.[6]

Troubleshooting Guide: Low Yield in Suzuki-Miyaura Coupling

If you are experiencing low yields, follow this logical workflow to diagnose and solve the issue.

A workflow for diagnosing low yields.

Step-by-Step Optimization Protocol

• Catalyst and Ligand Screening:

  • Rationale: The combination of palladium precursor and ligand is the most critical parameter for this challenging substrate.

  • Action: Set up parallel reactions screening different catalyst systems. A recommended starting point is provided in the table below. Ensure all reactions are performed under a rigorously inert atmosphere.[1]

Parameter	Condition A (Standard)	Condition B (High Activity)	Condition C (Alternative)
Pd Source	Pd(OAc)₂ (2 mol%)	Pd₂(dba)₃ (2 mol%)	Pd(PPh₃)₄ (5 mol%)
Ligand	SPhos (4 mol%)	XPhos (4 mol%)	P(t-Bu)₃ (5 mol%)
Base	K₃PO₄ (2.5 equiv)	Cs₂CO₃ (2.5 equiv)	K₂CO₃ (3 equiv)
Solvent	1,4-Dioxane/H₂O (4:1)	Toluene/H₂O (10:1)	THF/H₂O (4:1)
Temp.	90 °C	110 °C	80 °C

• Addressing Protodeboronation:

  • Rationale: If you observe significant formation of the de-brominated starting material, protodeboronation is likely a major issue.[1]

  • Action: Switch from a boronic acid to a more stable boronic ester, such as a pinacol (BPin) or MIDA boronate.[2] These are more resistant to premature decomposition.[2] Running the reaction under strictly anhydrous conditions with a base like potassium trimethylsilanolate (TMSOK) can also mitigate this side reaction.[2][7]

• Solvent and Temperature Optimization:

  • Rationale: Solvent polarity and reaction temperature affect reagent solubility and reaction kinetics.

  • Action: If your starting materials are not fully dissolved, consider switching to a more polar aprotic solvent like DMF. For sluggish reactions, increasing the temperature can help overcome the activation energy barrier for oxidative addition.[2]

II. Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a versatile method for constructing C-N bonds, which are ubiquitous in pharmaceuticals.[8][9] The key to a successful reaction with Methyl 3-bromo-5-fluoroisonicotinate lies in selecting the right combination of catalyst, ligand, and base to overcome the challenges posed by the substrate.[8]

Frequently Asked Questions (FAQs): Buchwald-Hartwig Amination

Q1: My Buchwald-Hartwig reaction is failing. What should I check first?

A1: The most common reasons for failure are:

• Inappropriate Ligand: The ligand plays a crucial role in facilitating both the oxidative addition and the C-N bond-forming reductive elimination.[10] For a sterically unencumbered site next to the bromine, a ligand with moderate steric bulk might be sufficient.

• Base Incompatibility: A strong, non-nucleophilic base is required to deprotonate the amine.[8] However, very strong bases like NaOt-Bu can be incompatible with base-sensitive functional groups on either coupling partner.[11]

• Catalyst Poisoning: The pyridine nitrogen can act as a ligand for the palladium catalyst, leading to inhibition.[12] Using a higher catalyst loading or a more robust ligand can often overcome this.[12]

Q2: Which generation of Buchwald-Hartwig pre-catalysts is best for this substrate?

A2: For heteroaryl halides, later generation (G3, G4) pre-catalysts are generally more effective.[11] They are designed to be more active and stable, providing better results with challenging substrates.

Q3: Can I run this reaction open to the air?

A3: While some modern catalyst systems show remarkable air stability, it is always best practice to perform Buchwald-Hartwig aminations under an inert atmosphere (e.g., nitrogen or argon). Oxygen can oxidize the active Pd(0) catalyst and phosphine ligands, leading to lower yields.[13]

Troubleshooting Guide: Low Yield in Buchwald-Hartwig Amination

This decision tree will guide you through the optimization process.

A decision tree for Buchwald-Hartwig optimization.

General Experimental Protocol

This protocol provides a robust starting point for the amination of Methyl 3-bromo-5-fluoroisonicotinate.

• Reaction Setup: To an oven-dried Schlenk flask, add the palladium pre-catalyst (e.g., XPhos Pd G3, 2 mol%), the phosphine ligand (if not using a pre-catalyst), and the base (e.g., NaOt-Bu, 1.5 equiv).

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon or nitrogen three times.[9]

• Reagent Addition: Under the inert atmosphere, add Methyl 3-bromo-5-fluoroisonicotinate (1.0 equiv) and the amine coupling partner (1.2 equiv).

• Solvent Addition: Add anhydrous, degassed toluene or 1,4-dioxane via syringe to achieve a concentration of 0.1-0.2 M.[9]

• Reaction: Heat the mixture to 80-110 °C with vigorous stirring.[9]

• Monitoring: Track the reaction's progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction, dilute with ethyl acetate, and filter through a pad of Celite to remove inorganic salts and the catalyst.[9] Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

III. Sonogashira Coupling: C-C (sp) Bond Formation

The Sonogashira coupling is the premier method for linking terminal alkynes with sp²-hybridized carbons.[14] For Methyl 3-bromo-5-fluoroisonicotinate, the key challenges are ensuring efficient oxidative addition and preventing unwanted side reactions like alkyne homocoupling (Glaser coupling).[15]

Frequently Asked Questions (FAQs): Sonogashira Coupling

Q1: My Sonogashira reaction isn't working. I'm not seeing any product formation.

A1: A complete lack of reactivity in a Sonogashira coupling often points to:

• Low Temperature: Aryl bromides, especially electron-deficient ones, often require higher temperatures for the oxidative addition step to proceed at a reasonable rate.[16] Temperatures in the range of 80-100 °C are not uncommon.[16]

• Inactive Catalyst: Ensure your palladium source is active and that the copper(I) co-catalyst has not been oxidized. Using freshly purchased or properly stored CuI is essential.

• Poor Solubility: If your starting materials are not soluble in the reaction medium, the reaction will be extremely slow. Consider a co-solvent like DMF or THF to improve solubility.[16]

Q2: I'm getting a lot of di-yne byproduct from the homocoupling of my alkyne. How can I prevent this?

A2: Glaser homocoupling is a common side reaction, especially if the reaction is exposed to oxygen.

• Rigorous Degassing: Thoroughly degas your solvents and maintain a strict inert atmosphere throughout the reaction.

• Copper-Free Conditions: While classic Sonogashira conditions use a copper(I) co-catalyst, numerous copper-free protocols have been developed.[14] These can completely eliminate the Glaser coupling side reaction. These conditions often require a more specialized ligand.

Q3: What is the best base and solvent combination for this reaction?

A3: An amine base, such as triethylamine (TEA) or diisopropylamine (DIPA), is typically used.[15][16] This base not only scavenges the HBr produced but also serves as the solvent or co-solvent. For substrates with poor solubility in pure amine, a co-solvent like THF, 1,4-dioxane, or DMF is often added.[16] A 1:1 mixture of dioxane and Et₃N is a good starting point.[16]

Troubleshooting Guide: Low Yield in Sonogashira Coupling

Key Parameters for Optimization

Parameter	Troubleshooting Action	Rationale
Temperature	Increase temperature in 10-20 °C increments (e.g., from RT to 60-100 °C).	The oxidative addition of aryl bromides can be slow and is often the rate-limiting step.[16]
Co-catalyst	Ensure CuI is fresh and added under an inert atmosphere.	Copper(I) is essential for the formation of the copper acetylide intermediate in the traditional catalytic cycle.[14]
Ligand	Switch from PPh₃ to a more electron-rich/bulky ligand (e.g., P(t-Bu)₃).	Bulky, electron-donating ligands can accelerate the oxidative addition and reductive elimination steps.[14]
Atmosphere	Ensure rigorous degassing of solvents and use of a sealed tube if necessary.	Oxygen promotes the unwanted homocoupling of the alkyne (Glaser coupling).
Base/Solvent	Try a different amine base (e.g., DIPA) or add a co-solvent (e.g., THF, DMF).	Improves solubility of the aryl halide and can influence the reaction rate.[16]

General Protocol for Copper-Catalyzed Sonogashira Coupling

• Setup: To a dry Schlenk tube, add Pd(PPh₃)₂Cl₂ (2-5 mol%) and CuI (3-10 mol%).

• Inert Atmosphere: Evacuate and backfill the tube with argon or nitrogen three times.

• Reagent Addition: Add Methyl 3-bromo-5-fluoroisonicotinate (1.0 equiv) and the terminal alkyne (1.1-1.5 equiv).

• Solvent/Base: Add degassed solvent (e.g., THF) and degassed amine base (e.g., triethylamine, 3-5 equiv).

• Reaction: Stir the reaction at the desired temperature (start with room temperature and increase if necessary) and monitor by TLC or LC-MS.

• Work-up: Upon completion, filter the reaction mixture through Celite, washing with an organic solvent like ethyl acetate. Concentrate the filtrate and purify by column chromatography.

By systematically addressing these common issues and applying the optimization strategies outlined in this guide, you can significantly improve the yield and reproducibility of your coupling reactions with Methyl 3-bromo-5-fluoroisonicotinate.

References

• New Journal of Chemistry. Metal-free SHN cross-coupling of pyridines with phosphine chalcogenides: polarization/deprotonation/oxidation effects of electron-deficient acetylenes.
• MSU Chemistry. Improved synthesis of electron deficient bipyridines.
• National Institutes of Health.
• Reddit. Sonogashira troubleshooting help needed.
• National Institutes of Health.
• Organic Chemistry Portal. Sonogashira Coupling.
• Wikipedia.
• Reddit. Diagnosing issues with a failed Suzuki coupling?
• YouTube.
• BenchChem. Troubleshooting low yield in Suzuki coupling of 3-Bromo-2-chloropyridine.
• BenchChem. Overcoming low yields in Suzuki coupling with functionalized boronic acids.
• Reddit. Help needed with unreproducible Suzuki coupling.
• National Institutes of Health. Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds.
• National Institutes of Health.
• Organic Syntheses.
• BenchChem.
• Chemistry LibreTexts. Sonogashira Coupling.
• Chemistry LibreTexts.
• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction.
• ResearchGate. Effect of different bases on the Suzuki-Miyaura coupling.
• WuXi AppTec. How to Wisely Design Conditions for Buchwald-Hartwig Couplings？
• Reddit. Brainstorming a Buchwald-Hartwig coupling.
• Andrew G Myers Research Group. The Suzuki Reaction.
• ResearchGate. A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines.
• ResearchGate. The effect of various bases on the Suzuki coupling reaction.
• National Institutes of Health. Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides.
• BenchChem.
• Pearson. Sonogashira Coupling Reaction: Videos & Practice Problems.
• BenchChem.
• NROChemistry. Sonogashira Coupling.
• ResearchGate. ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions.
• ResearchGate. Optimization of the Buchwald-Hartwig coupling reaction of 1a with 4-methoxybenzamide 2a.
• ResearchGate. Effect of various bases in Suzuki cross-coupling reaction.
• National Institutes of Health.
• ResearchGate. ChemInform Abstract: Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions Through Ligand Design.
• YouTube. Masking Boronic Acids for Suzuki Coupling.
• Nobel Prize. PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS.
• MDPI. Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds.
• National Institutes of Health. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters.
• MDPI. Synthesis and Investigation of a Symmetrical Bis(methoxycarbonyl)
• ResearchGate. Pd(PPh3)
• National Institutes of Health.
• National Institutes of Health. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future.
• National Institutes of Health.
• Organic Chemistry Portal.
• ResearchGate.

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• 7. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Sonogashira Coupling [organic-chemistry.org]
• 16. reddit.com [reddit.com]

Technical Support Center: Synthesis of Methyl 3-bromo-5-fluoroisonicotinate

Welcome to the technical support guide for the synthesis of Methyl 3-bromo-5-fluoroisonicotinate (CAS: 1214325-21-9), a key intermediate in pharmaceutical and agrochemical research.[1] This document addresses common challenges and frequently asked questions encountered during its synthesis, providing in-depth explanations and actionable troubleshooting protocols to help you optimize your reaction outcomes and ensure the highest purity of your target compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I've synthesized Methyl 3-bromo-5-fluoroisonicotinate, but my analytical data (NMR, LC-MS) shows several impurities. What are the most common side products I should be looking for?

A1: In a typical two-step synthesis involving the bromination of a fluoroisonicotinic acid precursor followed by esterification, several process-related impurities are commonly observed. Identifying these is the first step toward mitigating their formation. The primary impurities include:

• Starting Material (Unreacted): 3-Bromo-5-fluoroisonicotinic acid or 5-fluoroisonicotinic acid may be present due to incomplete esterification or bromination, respectively.

• Hydrolysis Product: 3-Bromo-5-fluoroisonicotinic acid (CAS: 955372-86-8) is a frequent impurity, often resulting from incomplete esterification or hydrolysis of the final methyl ester during aqueous workup or storage.[2]

• Over-brominated Species: Methyl 3,X-dibromo-5-fluoroisonicotinate can form if the bromination conditions are too harsh or if an excess of the brominating agent is used.

• Isomeric Impurities: While less common due to directing group effects, bromination at other positions on the pyridine ring can occur under certain conditions.

• Residual Solvents & Reagents: Solvents used in reaction and purification steps (e.g., methanol, ethyl acetate, dichloromethane) and byproducts from reagents (e.g., from thionyl chloride) may also be present.

The following diagram illustrates the primary synthesis route and the origin of these key impurities.

Caption: Main synthesis pathway and points of impurity formation.

Q2: My main side product appears to be a di-brominated species. What causes this and how can I minimize its formation?

A2: The formation of a di-brominated product is a classic example of over-reaction in electrophilic aromatic substitution. The pyridine ring, although generally electron-deficient, is activated towards bromination by the existing substituents. If the reaction is not carefully controlled, a second bromine atom can be added.

Causality: Electrophilic bromination proceeds by attack of the aromatic ring on an electrophilic bromine source (e.g., Br⁺, or polarized Br₂ or NBS).[3][4] After the first bromination at the 3-position, the pyridine ring is further deactivated. However, under forcing conditions (e.g., high temperature, prolonged reaction time, or excess brominating agent), a second electrophilic substitution can occur.

Prevention Strategy:

• Stoichiometric Control: Carefully control the stoichiometry of your brominating agent (e.g., N-Bromosuccinimide - NBS). Use no more than 1.0 to 1.1 equivalents.

• Temperature Management: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. For NBS brominations in strong acid, this is often initiated at 0°C and allowed to slowly warm to room temperature.[5]

• Controlled Addition: Add the brominating agent portion-wise or as a solution via an addition funnel. This keeps the instantaneous concentration of the electrophile low, favoring mono-substitution.

• Reaction Monitoring: Monitor the reaction progress closely using TLC or LC-MS. Quench the reaction as soon as the starting material is consumed to prevent the subsequent formation of the di-brominated product.

Caption: Pathway showing desired vs. undesired over-bromination.

Q3: I consistently see the starting carboxylic acid (3-bromo-5-fluoroisonicotinic acid) in my final product. How can I drive the esterification to completion?

A3: This is a very common issue related to the nature of the Fischer-Speier esterification, which is an equilibrium-controlled reaction.[6][7] The presence of water, a product of the reaction, can push the equilibrium back towards the starting materials (hydrolysis).

Causality & Prevention:

• Equilibrium Nature: The reaction between a carboxylic acid and an alcohol in the presence of an acid catalyst produces an ester and water. To achieve a high yield, the equilibrium must be shifted towards the products.[6]

• Incomplete Reaction: Insufficient catalyst, reaction time, or temperature can lead to an incomplete conversion.

• Hydrolysis: The presence of water during the reaction or aqueous workup can hydrolyze the ester product back to the carboxylic acid.

Troubleshooting Protocol: Optimizing Fischer Esterification

• Use Excess Alcohol: Employ methanol as the limiting reagent's solvent. Using a large excess of the alcohol reactant shifts the equilibrium to the product side according to Le Châtelier's principle.[6]

• Remove Water:

  • Dehydrating Agent: While not common for simple methyl esters, for more complex systems, a Dean-Stark apparatus or the addition of molecular sieves can remove water as it forms.[7]

  • Anhydrous Conditions: Ensure all glassware is dry and use anhydrous methanol and a strong acid catalyst like concentrated sulfuric acid or gaseous HCl.

• Alternative Reagents: For difficult esterifications, circumvent the equilibrium by first converting the carboxylic acid to a more reactive intermediate.

  • Acid Chloride Formation: React 3-bromo-5-fluoroisonicotinic acid with thionyl chloride (SOCl₂) or oxalyl chloride to form the acyl chloride. This intermediate reacts rapidly and irreversibly with methanol to form the desired ester.[5] This method avoids the production of water.

Experimental Protocol: Esterification via Thionyl Chloride

• To a stirred solution of 3-bromo-5-fluoroisonicotinic acid (1.0 eq) in a suitable solvent (e.g., DCM or toluene), add a catalytic amount of DMF (1-2 drops).

• Slowly add thionyl chloride (1.5-2.0 eq) at 0°C.

• Allow the mixture to warm to room temperature and then heat to reflux (e.g., 70°C) for 2-3 hours, monitoring the reaction by TLC.

• Cool the reaction mixture and remove the excess thionyl chloride and solvent under reduced pressure.

• Dissolve the crude acid chloride in anhydrous methanol and stir at room temperature for 1-2 hours.

• Remove the methanol under reduced pressure and proceed with a standard workup and purification.

Q4: How can I effectively purify my final product to remove these common impurities?

A4: A multi-step purification strategy is often necessary to achieve high purity (>98%).

• Aqueous Workup: After the reaction is quenched, a standard aqueous workup can remove water-soluble impurities. A wash with a mild base like saturated sodium bicarbonate (NaHCO₃) solution will extract any unreacted acidic starting material (3-bromo-5-fluoroisonicotinic acid) into the aqueous layer. Be cautious, as excessive base can promote ester hydrolysis.

• Silica Gel Column Chromatography: This is the most effective method for separating the desired product from non-polar impurities (like the di-brominated product) and closely related isomers. A gradient elution system, typically starting with a non-polar solvent system (e.g., Hexanes/Ethyl Acetate 95:5) and gradually increasing the polarity, will provide the best separation.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., isopropanol/hexanes, ethyl acetate/heptane) can be an excellent final step to remove minor impurities and achieve high crystalline purity.

Impurity	Likely Cause	Prevention Strategy	Removal Method
3-Bromo-5-fluoroisonicotinic acid	Incomplete esterification or hydrolysis	Use excess methanol; use SOCl₂ method; minimize water in workup.	Basic wash (e.g., NaHCO₃); Column Chromatography.
Methyl 3,X-dibromo-5-fluoroisonicotinate	Excess brominating agent; prolonged reaction time.	Strict 1.0-1.1 eq. of NBS; low temperature; monitor reaction.	Column Chromatography.
5-Fluoroisonicotinic acid	Incomplete bromination.	Ensure sufficient reaction time/temperature for bromination step.	Column Chromatography; Recrystallization.

References

• MySkinRecipes. Methyl 3-bromo-5-fluoroisonicotinate.
• ChemicalBook. methyl 3-bromo-5-fluoro-2-methylbenzoate synthesis.
• ACS GCI Pharmaceutical Roundtable. Bromination - Wordpress.
• LibreTexts. Electrophilic Aromatic Substitution Reactions - Bromination. (2024-09-30).
• Master Organic Chemistry. Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022-11-16).
• Organic Chemistry Portal. Fischer Esterification.
• Sigma-Aldrich. 3-Bromo-5-fluoroisonicotinic acid.
• Guidechem. How to Prepare Methyl 3-bromo-5-nitrobenzoate?.

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• 7. Fischer Esterification [organic-chemistry.org]

Methyl 3-bromo-5-fluoroisonicotinate solubility in common organic solvents

Technical Support Center: Methyl 3-bromo-5-fluoroisonicotinate

A Guide to Determining Solubility in Common Organic Solvents

Welcome to the Technical Support Center for Methyl 3-bromo-5-fluoroisonicotinate (CAS: 1214325-21-9). This guide is designed for researchers, scientists, and drug development professionals to address common questions and challenges related to the solubility of this compound. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific principles to empower you in your experimental work.

Given the limited availability of precise quantitative solubility data for methyl 3-bromo-5-fluoroisonicotinate in the public domain, this guide will focus on providing a robust framework for its empirical determination. We will cover the theoretical considerations for solubility, detailed experimental protocols for both qualitative and quantitative assessment, and a troubleshooting guide for common issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics I can expect from methyl 3-bromo-5-fluoroisonicotinate?

A1: The solubility of an organic compound is primarily governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent.[1] Methyl 3-bromo-5-fluoroisonicotinate is a substituted pyridine derivative, and its structure suggests a moderate to high degree of polarity. Key structural features influencing its solubility include:

• Pyridine Ring: The nitrogen atom in the pyridine ring introduces polarity and can act as a hydrogen bond acceptor.

• Ester Group (-COOCH₃): The carbonyl and ether oxygens in the methyl ester group are polar and can participate in dipole-dipole interactions and act as hydrogen bond acceptors.

• Halogen Atoms (Br and F): The bromine and fluorine atoms are electronegative, contributing to the overall polarity of the molecule.

Based on these features, methyl 3-bromo-5-fluoroisonicotinate is expected to be more soluble in polar organic solvents and less soluble in nonpolar solvents.[2]

Q2: In which common organic solvents is methyl 3-bromo-5-fluoroisonicotinate likely to be soluble?

A2: While empirical testing is necessary for definitive answers, we can predict a likely solubility profile:

• High Expected Solubility: Polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are often excellent solvents for a wide range of organic compounds, including those with multiple polar functional groups.[2]

• Moderate to Good Expected Solubility: Polar protic solvents such as methanol, ethanol, and isopropanol should be effective due to their ability to engage in hydrogen bonding and dipole-dipole interactions. Other moderately polar solvents like acetone, ethyl acetate, and dichloromethane may also be suitable.

• Low to Poor Expected Solubility: Nonpolar solvents such as hexanes, cyclohexane, and toluene are unlikely to be effective solvents for this compound due to the significant mismatch in polarity.[1][2]

Q3: What factors can affect the solubility of my compound?

A3: Several factors beyond the choice of solvent can influence the observed solubility:

• Temperature: For most solid solutes, solubility increases with temperature as the additional energy helps overcome the lattice energy of the crystal.[3]

• Purity of the Compound: Impurities can either increase or decrease the observed solubility.

• Crystalline Form (Polymorphism): Different crystalline forms of the same compound can have different lattice energies and thus different solubilities. The most stable polymorph will generally be the least soluble.[4]

• Presence of Water: Small amounts of water in organic solvents can sometimes increase the solubility of polar compounds.

Q4: How can I visually determine if my compound is fully dissolved?

A4: A solution should be clear and free of any visible particles. For a more rigorous assessment, you can shine a laser pointer through the solution. If the beam is visible (the Tyndall effect), it indicates the presence of suspended particles, meaning the compound is not truly dissolved.[5]

Experimental Protocols for Solubility Determination

The following protocols provide systematic approaches to determine the solubility of methyl 3-bromo-5-fluoroisonicotinate.

Protocol 1: Qualitative Solubility Assessment

This method is a quick and straightforward way to screen for suitable solvents.

Objective: To determine if the compound is soluble, partially soluble, or insoluble in a range of solvents at a fixed concentration.

Materials:

• Methyl 3-bromo-5-fluoroisonicotinate

• A selection of organic solvents (e.g., DMSO, DMF, methanol, ethanol, acetone, ethyl acetate, dichloromethane, chloroform, toluene, hexanes)

• Small test tubes or vials

• Vortex mixer

• Spatula

Procedure:

• Add approximately 10 mg of methyl 3-bromo-5-fluoroisonicotinate to a clean, dry test tube.

• Add 1 mL of the chosen solvent to the test tube.

• Vortex the mixture vigorously for 1-2 minutes.

• Visually inspect the solution against a dark background.

  • Soluble: The solution is clear with no visible solid particles.

  • Partially Soluble: Some solid has dissolved, but undissolved particles remain.

  • Insoluble: The solid appears largely unchanged.

• Record your observations and repeat for each solvent.

Protocol 2: Quantitative Solubility Determination by the Gravimetric Method

This method provides a precise measurement of solubility by determining the mass of solute dissolved in a known mass of a saturated solution.[6][7][8]

Objective: To quantify the solubility of the compound in a specific solvent at a given temperature (e.g., g/100 mL or mg/mL).

Materials:

• Methyl 3-bromo-5-fluoroisonicotinate

• Chosen organic solvent

• Conical flask with a stopper

• Thermostatically controlled shaker or water bath

• Analytical balance

• Evaporating dish

• Pipette

• Syringe filter (0.45 µm)

Procedure:

• Add an excess amount of methyl 3-bromo-5-fluoroisonicotinate to a conical flask containing a known volume of the solvent (e.g., 20 mL). An excess is necessary to ensure a saturated solution.

• Seal the flask and place it in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

• Allow the mixture to equilibrate for a sufficient time (e.g., 24 hours) with continuous agitation. Ensure that undissolved solid remains.

• After equilibration, let the solution stand to allow the excess solid to settle.

• Carefully withdraw a known volume of the supernatant (e.g., 10 mL) using a pipette fitted with a syringe filter to remove any undissolved particles.

• Transfer the filtered saturated solution to a pre-weighed evaporating dish.

• Record the weight of the dish with the solution.

• Evaporate the solvent in a fume hood or under a gentle stream of nitrogen. For high-boiling solvents like DMSO, a vacuum oven at a suitable temperature may be required.

• Once the solvent is fully evaporated, weigh the evaporating dish containing the dried solute.

• Calculate the solubility based on the mass of the dissolved solid and the volume of the solvent.

Protocol 3: Quantitative Solubility Determination by UV/Vis Spectrophotometry

This method is useful if the compound has a chromophore that absorbs light in the UV-Vis range and the solvent is transparent in that region.[9][10]

Objective: To determine the concentration of the compound in a saturated solution by measuring its absorbance.

Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

• Methyl 3-bromo-5-fluoroisonicotinate (high purity)

• Chosen organic solvent

Procedure:

• Preparation of a Calibration Curve:

  • Prepare a stock solution of known concentration by dissolving a precisely weighed amount of the compound in the chosen solvent.

  • Create a series of standard solutions of decreasing concentrations by serial dilution of the stock solution.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax).

  • Plot a graph of absorbance versus concentration to create a calibration curve. The plot should be linear and follow the Beer-Lambert law.

• Preparation of a Saturated Solution:

  • Follow steps 1-4 from the Gravimetric Method (Protocol 2).

• Sample Analysis:

  • Withdraw a small aliquot of the clear, filtered supernatant of the saturated solution.

  • Dilute the aliquot with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample at λmax.

• Calculation:

  • Use the equation from the calibration curve to determine the concentration of the diluted sample.

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor. This concentration represents the solubility of the compound.

Troubleshooting Guide

Q5: My compound is not dissolving, even in a solvent where it is expected to be soluble. What should I do?

A5:

• Increase Agitation: Ensure you are mixing the sample vigorously. Sonication can also be effective in breaking up solid aggregates and accelerating dissolution.

• Gently Warm the Solution: As a general rule, the solubility of solids increases with temperature.[3] Try gently warming the solution. However, be cautious as this can lead to the formation of a supersaturated solution that may precipitate upon cooling. Also, ensure the compound is stable at the higher temperature.

• Check the Purity: Impurities may be insoluble. If possible, verify the purity of your compound.

• Particle Size Reduction: Grinding the solid to a finer powder can increase the surface area and speed up the rate of dissolution, although it will not change the thermodynamic solubility.

Q6: My compound dissolved after heating, but it precipitated out of solution when it cooled down. Why?

A6: This indicates that you created a supersaturated solution. The solubility of the compound at the elevated temperature is higher than at room temperature. Upon cooling, the solution can no longer hold that amount of solute, and the excess precipitates out. For long-term experiments, it is crucial to work at concentrations below the compound's thermodynamic solubility at the experimental temperature.[5]

Q7: My compound "oiled out" instead of dissolving. What does this mean and how can I fix it?

A7: "Oiling out" occurs when a solid melts in the solvent before it dissolves, forming an immiscible liquid phase. This often happens when the melting point of the solute is lower than the boiling point of the solvent, and the dissolution process is slow.

• Add More Solvent: Increasing the volume of the solvent can sometimes facilitate dissolution.

• Change Solvents: Select a solvent with a lower boiling point.

• Add a Co-solvent: If using a single solvent system, adding a small amount of a co-solvent in which the compound is highly soluble can sometimes help to break up the oil and promote dissolution into the bulk solvent.

Data Summary

Solvent	Polarity Index	Qualitative Solubility (e.g., at 10 mg/mL)	Quantitative Solubility (mg/mL at 25°C)
Hexane	0.1	To be determined	To be determined
Toluene	2.4	To be determined	To be determined
Dichloromethane	3.1	To be determined	To be determined
Ethyl Acetate	4.4	To be determined	To be determined
Acetone	5.1	To be determined	To be determined
Ethanol	5.2	To be determined	To be determined
Methanol	6.6	To be determined	To be determined
DMF	6.4	To be determined	To be determined
DMSO	7.2	To be determined	To be determined

Visualized Workflows

General Workflow for Solubility Determination

Caption: Workflow for determining the qualitative and quantitative solubility of a compound.

Troubleshooting Workflow for Dissolution Issues

Caption: A step-by-step guide for troubleshooting common dissolution problems.

References

• Delaney, J. S. (2004). ESOL: Estimating Aqueous Solubility Directly from Molecular Structure. Journal of Chemical Information and Computer Sciences, 44(3), 1000-1005. Available at: [Link]

• Yalkowsky, S. H., & He, Y. (2003).
• Higuchi, T., & Connors, K. A. (1965). Phase-solubility techniques.
• Kerns, E. H., & Di, L. (2008). Drug-like Properties: Concepts, Structure Design and Methods. Academic Press.
• Sangster, J. (1997). Octanol-Water Partition Coefficients: Fundamentals and Physical Chemistry. John Wiley & Sons.

• University of Calgary. (2023). Solubility of Organic Compounds. Available at: [Link]

• Khan Academy. Solubility of organic compounds. Available at: [Link]

• Chemistry Steps. Solubility of Organic Compounds. Available at: [Link]

• Qureshi, A., Vyas, J., & Upadhyay, U. M. (2021). Determination of solubility by gravimetric method: A brief review. International Journal of Pharmaceutical Sciences and Drug Analysis, 1(1), 58-60.

• ResearchGate. (2014). How to find solubilities of drugs by using uv-visible spectroscopy? Available at: [Link]

Sources

• 1. Khan Academy [khanacademy.org]
• 2. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. uomus.edu.iq [uomus.edu.iq]
• 7. pharmajournal.net [pharmajournal.net]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. Determination of Hansen solubility parameters of water-soluble proteins using UV-vis spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Stability and long-term storage conditions for Methyl 3-bromo-5-fluoroisonicotinate

This guide provides comprehensive technical support for researchers, scientists, and drug development professionals working with Methyl 3-bromo-5-fluoroisonicotinate (CAS No. 1214325-21-9). Given the absence of extensive, publicly available stability studies on this specific molecule, this document synthesizes information from related chemical structures and established principles of organic chemistry to provide best-practice recommendations for storage, handling, and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for Methyl 3-bromo-5-fluoroisonicotinate?

A1: For optimal long-term stability, Methyl 3-bromo-5-fluoroisonicotinate should be stored in a cool, dry, and dark environment.[1][2][3] Many suppliers recommend refrigeration at 2-8°C.[1][4] The compound should be kept in a tightly sealed container to prevent exposure to moisture and atmospheric contaminants.[1][2][3] Storing under an inert atmosphere (e.g., argon or nitrogen) is also a good practice to minimize potential degradation.

Q2: How sensitive is this compound to light and moisture?

Q3: What type of container is best for storing Methyl 3-bromo-5-fluoroisonicotinate?

A3: Use a tightly sealed, airtight container made of a non-reactive material such as amber glass to protect the compound from light and moisture.[2][6] Ensure the container is properly labeled and stored in a designated, well-ventilated area.[2][7]

Q4: What is the expected shelf-life of Methyl 3-bromo-5-fluoroisonicotinate?

A4: The shelf-life of Methyl 3-bromo-5-fluoroisonicotinate is highly dependent on the storage conditions. When stored under the recommended conditions (refrigerated, dry, dark, and tightly sealed), the compound is expected to be stable for an extended period. However, without specific stability data, it is recommended to re-analyze the purity of the material if it has been in storage for over a year or if you observe any changes in its physical appearance.

Q5: Are there any known chemical incompatibilities for this compound?

A5: Methyl 3-bromo-5-fluoroisonicotinate should be stored away from strong oxidizing agents, strong acids, and strong bases, as these can promote degradation.[2] Pyridine and its derivatives can react vigorously with such substances.[2]

Troubleshooting Guide

Issue 1: I am seeing an increasing number of impurities in my sample over time, as confirmed by HPLC/NMR.

Possible Cause: This is likely due to compound degradation. The two primary pathways for degradation are hydrolysis and photodegradation.[1]

• Hydrolysis: The ester group can hydrolyze to the corresponding carboxylic acid, especially if the compound has been exposed to moisture and acidic or basic conditions.[5][8]

• Photodegradation: Exposure to light, particularly UV light, can cause the cleavage of the C-Br bond, leading to a variety of degradation products.[1][9]

Recommended Actions:

• Verify Storage Conditions: Ensure the compound is stored at the recommended temperature (2-8°C), in a tightly sealed container, and protected from light.

• Inert Atmosphere: If not already doing so, consider storing the compound under an inert atmosphere (argon or nitrogen) to displace moisture and oxygen.

• Purity Check: Before use in a critical experiment, it is advisable to re-confirm the purity of the compound using a suitable analytical method like HPLC, GC, or NMR.

Issue 2: My reaction yield is lower than expected when using an older batch of Methyl 3-bromo-5-fluoroisonicotinate.

Possible Cause: A decrease in the purity of the starting material due to degradation will directly impact the yield of your reaction. The actual concentration of the active compound is lower than what you are weighing out.

Recommended Actions:

• Quantify Purity: Use a quantitative analytical technique (e.g., qNMR or HPLC with a standard) to determine the exact purity of the older batch.

• Adjust Stoichiometry: Based on the purity assessment, you can adjust the amount of the starting material used in your reaction to ensure the correct molar ratio.

• Fresh Batch: For critical applications, it is always best to use a fresh, high-purity batch of the reagent.

Issue 3: I have noticed a change in the physical appearance of the compound (e.g., color change, clumping).

Possible Cause: A change in the physical appearance is a strong indicator of chemical degradation or moisture absorption.[3]

Recommended Actions:

• Do Not Use: It is highly recommended not to use the material for any synthetic or biological experiments, as the impurities could lead to unpredictable results and side reactions.

• Proper Disposal: Dispose of the degraded material according to your institution's hazardous waste disposal procedures.[2]

• Review Storage Practices: This is a critical opportunity to review and improve your laboratory's storage and handling procedures for sensitive reagents.

Stability and Handling Workflow

The following diagram outlines a general workflow for ensuring the stability and proper handling of Methyl 3-bromo-5-fluoroisonicotinate.

Caption: Potential degradation pathways for Methyl 3-bromo-5-fluoroisonicotinate include hydrolysis of the ester and photodegradation leading to debromination.

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	To minimize the rate of potential degradation reactions. [1]
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen)	To prevent exposure to moisture and atmospheric contaminants. [1]
Container	Tightly closed amber glass vial	To protect from light and prevent moisture ingress. [2][6]
Light Exposure	Store in the dark	To prevent potential photodegradation. [1]
Incompatibilities	Strong oxidizing agents, strong acids, strong bases	To avoid vigorous and potentially hazardous reactions. [2]

References

• Washington State University. Pyridine - Standard Operating Procedure. Available from: [Link]

• Journal of the Chemical Society, Perkin Transactions 2. The kinetics of hydrolysis of methyl and phenyl lsocyanates. Available from: [Link]

• Post Apple Scientific. Handling Pyridine: Best Practices and Precautions. 2024-03-12. Available from: [Link]

• Post Apple Scientific. 12 Safety Precautions To Follow When Handling Pyridine. 2024-10-01. Available from: [Link]

• Loba Chemie. PYRIDINE FOR SYNTHESIS - Safety Data Sheet. Available from: [Link]

• MySkinRecipes. Methyl 3-bromo-5-fluoroisonicotinate. Available from: [Link]

• PubMed. Photodegradation studies of 1,4-dihydropyridine compounds by MCR analysis on UV spectral data. 2016. Available from: [Link]

• Organic Chemistry. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. Available from: [Link]

• Walchem. Chemical Compatibility Chart. 2024-04-19. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 3. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 4. Methyl 3-bromo-5-fluoroisonicotinate,1214325-21-9-Amadis Chemical [amadischem.com]
• 5. The kinetics of hydrolysis of methyl and phenyl lsocyanates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 9. Photodegradation studies of 1,4-dihydropyridine compounds by MCR analysis on UV spectral data - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: A-Z Guide to Overcoming Low Conversion Rates

Welcome to the technical support center dedicated to diagnosing and resolving the pervasive issue of low conversion rates in chemical reactions. This guide is structured to provide researchers, scientists, and drug development professionals with a systematic and actionable framework for troubleshooting underperforming reactions. By understanding the underlying principles and implementing the targeted strategies outlined below, you can significantly enhance your reaction yields and accelerate your research.

Frequently Asked Questions (FAQs)

Here, we address the most common initial questions that arise when a reaction fails to proceed as expected.

Q1: My reaction has a very low conversion rate. What are the first things I should check?

A1: When faced with a low conversion rate, it's crucial to start with the most common and easily addressable factors. Begin by verifying your initial setup and calculations.[1] Ensure that all reagents were weighed and measured correctly and that the stoichiometry is accurate.[2] Double-check the purity of your starting materials, as impurities can significantly hinder a reaction or lead to unwanted side products.[3][4] Finally, confirm that the reaction was conducted at the intended temperature and for the specified duration, as deviations can dramatically impact reaction kinetics.[5]

Q2: How do I know if my reagents or solvents are the problem?

A2: The quality of your reagents and solvents is paramount for a successful reaction.[3] If you suspect an issue, consider the following:

• Purity: Impurities in your starting materials can act as inhibitors or participate in side reactions, consuming your reactants and lowering the yield of the desired product.[6][7] Whenever possible, use freshly purified reagents or a new batch from a reputable supplier.[8][9]

• Water Content: Many organic reactions are sensitive to moisture.[8][10] The presence of water can deactivate catalysts, quench reagents (like Grignard reagents), or cause hydrolysis of reactants and products.[10] Ensure that anhydrous conditions are maintained for moisture-sensitive reactions by using dried solvents and flame-dried glassware.[10][11]

• Storage and Age: Reagents can degrade over time, especially if not stored correctly.[9] Light, heat, and air exposure can all lead to decomposition. Always check the expiration date and storage recommendations for your chemicals.

Q3: Could the reaction temperature be the cause of my low yield?

A3: Absolutely. Temperature is a critical parameter that governs reaction kinetics.[12]

• Too Low: If the temperature is too low, the reaction may proceed very slowly or not at all because the molecules lack sufficient kinetic energy to overcome the activation energy barrier.[5]

• Too High: Conversely, excessively high temperatures can lead to the decomposition of reactants, products, or catalysts, and can also promote the formation of unwanted byproducts through side reactions.[10][13] For many reactions, there is an optimal temperature that maximizes the formation of the desired product while minimizing degradation and side reactions.[14] It is often necessary to experimentally determine this optimal temperature for your specific system.[13][15]

Q4: How does my choice of solvent affect the reaction outcome?

A4: The solvent does more than just dissolve the reactants; it can significantly influence reaction rates and even the reaction pathway.[16][17] Solvents can affect reactivity by stabilizing or destabilizing reactants, intermediates, and transition states.[16] The polarity of the solvent is a key factor; a polar solvent might accelerate a reaction that involves polar intermediates, while a nonpolar solvent might be preferable for other transformations.[17][18] If you are experiencing low conversion, screening a variety of solvents with different properties can be a valuable optimization step.[10]

In-Depth Troubleshooting Guides

This section provides a more detailed, systematic approach to identifying and resolving the root causes of low conversion rates.

Guide 1: Systematic Diagnosis of a Failed Reaction

When a reaction provides a low yield, a structured investigation is more effective than random changes. The following workflow can help you systematically pinpoint the issue.

Step 1: Re-evaluate the Reaction Setup and Stoichiometry

Before delving into more complex possibilities, meticulously review your experimental setup and calculations.[1]

• Calculation Verification: Double-check all molar calculations, dilutions, and stoichiometric ratios. A simple arithmetic error is a surprisingly common source of failure.[2]

• Reagent Addition: The order and rate of reagent addition can be critical.[1][10] Slow, dropwise addition is often used to control reaction temperature and minimize localized high concentrations that could lead to side reactions.[10]

Step 2: Analyze the Crude Reaction Mixture

Analyzing the crude reaction mixture can provide valuable clues about what went wrong.

• Thin-Layer Chromatography (TLC): TLC is a quick and easy way to get a qualitative picture of your reaction. You can see if the starting material has been consumed, if the desired product has formed, and if there are any significant byproducts.

• NMR/LC-MS: For a more detailed analysis, obtaining an NMR spectrum or an LC-MS trace of the crude mixture can help identify the components present, including unreacted starting materials, the desired product, and any major side products. This information can help you understand if the reaction is not proceeding, or if it is taking an unintended pathway.[19]

Step 3: Assess Reagent and Catalyst Integrity

If the analysis from Step 2 suggests that the reaction is not starting, the integrity of your reagents and catalyst should be your next focus.

• Use a Fresh Batch: If possible, repeat the reaction with a fresh, unopened bottle of the limiting reagent or catalyst.[8]

• Catalyst Activity: Catalysts can deactivate over time or be "poisoned" by impurities in the reaction mixture.[10][20] Consider using a fresh batch of catalyst or increasing the catalyst loading.

Step 4: Optimize Reaction Conditions

If the reaction is proceeding but is incomplete, a systematic optimization of the reaction conditions is warranted.[] A Design of Experiments (DoE) approach can be highly effective here. The key parameters to investigate are:

• Temperature: As discussed in the FAQs, temperature is a critical factor.[5]

• Concentration: The rate of a reaction is often dependent on the concentration of the reactants.[][22]

• Reaction Time: It's possible the reaction simply needs more time to reach completion. Monitor the reaction over a longer period to see if the conversion improves.[5]

Caption: A systematic workflow for troubleshooting low conversion rates.

Guide 2: Addressing Catalyst Deactivation

Catalyst deactivation is a common reason for reactions to stall or fail.[20] Understanding the potential causes can help you mitigate this issue.

Common Causes of Catalyst Deactivation:

Deactivation Mechanism	Description	Potential Solutions
Poisoning	Impurities in the feedstock or solvent strongly adsorb to the catalyst's active sites, blocking them from participating in the reaction.[23][24]	Purify starting materials and solvents. Use a guard bed to remove poisons before the reactants reach the catalyst.
Fouling/Coking	Carbonaceous materials (coke) or other high-molecular-weight byproducts deposit on the catalyst surface, physically blocking active sites and pores.[23][24]	Optimize reaction conditions (e.g., lower temperature) to minimize coke formation. Implement periodic catalyst regeneration.[23]
Sintering	At high temperatures, small catalyst particles can agglomerate into larger ones, reducing the active surface area.[23][24]	Operate at the lowest effective temperature. Choose a catalyst with high thermal stability.[23]
Leaching	The active catalytic species dissolves into the reaction medium, leading to a loss of activity.[25]	Select a more robust catalyst support. Modify the solvent to reduce the solubility of the active species.

Experimental Protocols

Protocol 1: General Procedure for Reaction Optimization via Temperature Screening

This protocol outlines a systematic approach to determine the optimal reaction temperature.

Objective: To identify the reaction temperature that provides the highest conversion to the desired product while minimizing byproduct formation.[13]

Materials:

• Reactants, solvent, and catalyst for your specific reaction.

• A temperature-controlled reaction setup (e.g., a jacketed reactor with a circulator or an oil bath with a temperature controller).[26]

• Stirring mechanism (e.g., magnetic stirrer).

• Inert atmosphere setup (if required).

• Analytical instruments for reaction monitoring (e.g., TLC, HPLC, GC-MS).

Procedure:

• Initial Temperature Selection: Based on literature for similar reactions, select an initial temperature range to investigate. A good starting point is to test a low, medium, and high temperature (e.g., room temperature, 50 °C, and 80 °C).[13]

• Reaction Setup: Assemble the reaction apparatus and ensure the temperature control is calibrated and functioning correctly.[26] Charge the reactor with the reactants, solvent, and catalyst under the appropriate atmosphere.

• Temperature Control and Monitoring: Set the temperature controller to the first target temperature. Allow the reaction mixture to equilibrate at the set temperature before initiating the reaction (e.g., by adding the final reagent).

• Reaction Monitoring: Once the reaction has started, monitor its progress at regular intervals (e.g., every hour). Use a suitable analytical technique to quantify the consumption of starting material and the formation of the desired product and any significant byproducts.[13]

• Data Collection: Record the conversion and yield at each time point for each temperature.

• Repeat for Other Temperatures: Repeat steps 3-5 for the other selected temperatures.

• Analysis: Plot the conversion/yield as a function of temperature to identify the optimal condition.

Protocol 2: Purification of a Liquid Reagent by Distillation

Objective: To remove non-volatile impurities and residual water from a liquid reagent.

Materials:

• Liquid reagent to be purified.

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask).

• Heating mantle.

• Boiling chips or magnetic stirrer.

• Drying agent (e.g., anhydrous magnesium sulfate, calcium hydride) if drying is required.

Procedure:

• Drying (if necessary): If the reagent needs to be dried, stir it over an appropriate drying agent for several hours or overnight.

• Apparatus Setup: Assemble the distillation apparatus. Ensure all glassware is clean and dry.

• Transfer Reagent: Filter the dried reagent (if applicable) into the distillation flask. Add a few boiling chips or a magnetic stir bar.

• Distillation: Begin heating the distillation flask. Collect the fraction that distills at the literature boiling point of the pure compound. Discard the initial and final fractions, which may contain volatile impurities or higher-boiling impurities, respectively.

• Storage: Store the purified reagent under an inert atmosphere and over a drying agent if it is moisture-sensitive.

References

• Wikipedia. (2023). Solvent effects. Retrieved from [Link]

• Reddit. (2022). What are some common causes of low reaction yields?. r/Chempros. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Improve Yield. Retrieved from [Link]

• Quora. (2022). Why is the actual yield of a chemical reaction less than the theoretical yield (in stoichiometry)?. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How to Troubleshoot a Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2019). Chapter 13.1: Factors that Affect Reaction Rates. Retrieved from [Link]

• MDPI. (2023). When Yield Prediction Does Not Yield Prediction: An Overview of the Current Challenges. Retrieved from [Link]

• Chemistry For Everyone. (2023). What Causes A Low Percent Yield In Chemical Reactions?. YouTube. Retrieved from [Link]

• Cengage. (n.d.). Reaction Yields. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 17.5: Kinetics of Reactions in Solution. Retrieved from [Link]

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Technical Support Center: Optimizing Catalyst Loading for Cross-Coupling of Bromopyridines

Welcome to the technical support center dedicated to overcoming the challenges associated with the cross-coupling of bromopyridines. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their reaction conditions, troubleshoot common issues, and enhance the efficiency of their synthetic routes. The unique electronic properties of the pyridine ring, particularly the coordinating ability of the nitrogen atom, present specific hurdles that require careful consideration of catalyst systems and reaction parameters.

This resource provides in-depth troubleshooting guides and frequently asked questions to navigate the complexities of these powerful C-C and C-N bond-forming reactions.

Troubleshooting Guide

This section addresses the most common issues encountered during the cross-coupling of bromopyridines, offering systematic approaches to diagnose and resolve them.

Issue 1: Low or No Conversion of Starting Material

Symptoms: Your reaction shows minimal or no formation of the desired product, with a significant amount of unreacted bromopyridine starting material remaining.

Potential Causes & Solutions:

• Catalyst Inactivity or Inhibition: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium catalyst, leading to its deactivation or inhibition.[1][2][3] This is a primary challenge, especially with 2-substituted pyridines.[3]

  • Solution 1: Ligand Selection. Employ bulky, electron-rich phosphine ligands. These ligands can shield the palladium center, preventing coordination from the pyridine nitrogen and promoting the desired catalytic cycle.[1][2][4][5] Commonly successful ligands include Buchwald's biarylphosphine ligands (e.g., SPhos, XPhos, RuPhos) for Suzuki and Buchwald-Hartwig reactions.[1][2][4][5]

  • Solution 2: Increase Catalyst Loading. For particularly challenging substrates, a higher catalyst loading (e.g., increasing from 1-2 mol% to 3-5 mol%) may be necessary to achieve a reasonable reaction rate.[4][5] However, this should be a secondary optimization step after ligand screening.

  • Solution 3: Use a Pre-catalyst. Consider using a more active and stable pre-catalyst, such as a palladacycle (e.g., G3 or G4 pre-catalysts), which can provide a sustained release of the active Pd(0) species.[4][5]

• Inadequate Reaction Conditions: Suboptimal temperature, solvent, or base can significantly hinder the reaction.

  • Solution 1: Temperature Optimization. Cross-coupling reactions with bromopyridines often require elevated temperatures, typically in the range of 80-120 °C.[5][6][7] If the reaction is sluggish, a systematic increase in temperature may be beneficial. However, excessively high temperatures can lead to catalyst decomposition.[5]

  • Solution 2: Solvent Screening. The choice of solvent is crucial for solubility and catalyst stability.[8] Common solvents include 1,4-dioxane, toluene, and DMF, often in combination with water for Suzuki reactions.[2][9] A solvent screen may be necessary to find the optimal conditions for your specific substrate.[5]

  • Solution 3: Base Selection. The base plays a critical role in the catalytic cycle.[5] For Suzuki-Miyaura reactions, inorganic bases like K₃PO₄ and Cs₂CO₃ are often effective.[1][2] For Buchwald-Hartwig aminations, stronger bases such as NaOtBu or LHMDS are typically required.[4][5] Ensure the base is of high purity, anhydrous, and finely powdered for better reactivity.[4]

• Poor Reagent Quality: Impurities in reagents or solvents can poison the catalyst.

  • Solution: Ensure High Purity. Use freshly purchased or purified reagents and anhydrous solvents. It is crucial to degas all solvents and reagents to remove dissolved oxygen, as the active Pd(0) catalyst is oxygen-sensitive.[1][5]

Issue 2: Significant Side Product Formation

Symptoms: The desired product is formed, but is accompanied by substantial amounts of byproducts such as homocoupled starting materials or debrominated pyridine.

Potential Causes & Solutions:

• Homocoupling: This side reaction can occur with both the organometallic reagent (e.g., boronic acid in Suzuki coupling) and the bromopyridine.

  • Solution 1: Rigorous Exclusion of Oxygen. Homocoupling of boronic acids is often promoted by the presence of oxygen.[7] Ensure the reaction is performed under a strictly inert atmosphere (argon or nitrogen).[1][7]

  • Solution 2: Use a Pd(0) Source. Starting with a Pd(0) catalyst, such as Pd(PPh₃)₄ or Pd₂(dba)₃, can sometimes minimize homocoupling that may be initiated by Pd(II) species during the in-situ reduction of a Pd(II) precatalyst.[4][7]

  • Solution 3: Stoichiometry Control. A large excess of the coupling partner can sometimes lead to increased homocoupling.[4] Using a stoichiometry closer to 1:1.1 (bromopyridine:coupling partner) may be beneficial.[4]

• Hydrodehalogenation (Debromination): The bromine atom is replaced by a hydrogen atom.

  • Solution 1: Choice of Base. In Suzuki couplings, stronger bases like NaOtBu can sometimes promote this side reaction. Weaker inorganic bases such as K₃PO₄ or Cs₂CO₃ are often preferred.[1]

  • Solution 2: Solvent System. Using a mixture of an organic solvent with water can sometimes suppress hydrodehalogenation.[1] Ensure solvents are not a source of hydrides.[7]

• Glaser Coupling (in Sonogashira Reactions): Homocoupling of the terminal alkyne.

  • Solution: Anaerobic Conditions. This side reaction is promoted by the copper(I) co-catalyst in the presence of oxygen.[2][4] Running the reaction under strictly anaerobic conditions is crucial.[2][4] Alternatively, "copper-free" Sonogashira protocols can be employed.[4]

Issue 3: Catalyst Decomposition (Reaction Mixture Turns Black)

Symptoms: The reaction mixture turns black and the reaction stalls. This is often indicative of the formation of palladium black, an inactive, aggregated form of palladium.[5]

Potential Causes & Solutions:

• High Temperature: Excessive heat can accelerate catalyst decomposition.[5][8]

  • Solution: Lower the Temperature. If decomposition is observed, try running the reaction at a lower temperature for a longer duration.[4]

• Inappropriate Ligand or Ligand Dissociation: The ligand plays a crucial role in stabilizing the active catalytic species.[8]

  • Solution: Use a More Stable Catalyst System. Employing bulky, electron-rich ligands can enhance catalyst stability.[5] Pre-formed palladium complexes or palladacycle pre-catalysts often exhibit greater stability.[5][10]

• Presence of Oxygen: Oxygen can oxidize the active Pd(0) catalyst and the phosphine ligands, leading to deactivation and decomposition.[5]

  • Solution: Ensure a Strictly Inert Atmosphere. Thoroughly degas all solvents and reagents and maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.[1][5]

Frequently Asked Questions (FAQs)

Q1: Why are cross-coupling reactions with bromopyridines particularly challenging?

A1: The primary challenge arises from the electron-deficient nature of the pyridine ring and the presence of the nitrogen lone pair.[1] The nitrogen atom can act as a ligand, coordinating to the palladium catalyst and poisoning it, thereby inhibiting its catalytic activity.[1][3] This is especially problematic for 2-bromopyridines.[3] Additionally, some substituted pyridines, such as those with an amino group at the 2-position, can present further challenges due to chelation with the catalyst.[5]

Q2: What is a typical starting catalyst loading for the cross-coupling of bromopyridines?

A2: A general starting point for palladium-catalyzed cross-coupling reactions is between 1 to 5 mol% of the palladium precursor.[5][6] For more challenging substrates like bromopyridines, it is often advisable to start at the higher end of this range (e.g., 2-5 mol%) to ensure the reaction initiates.[5] Subsequent optimization can aim to reduce the catalyst loading for improved cost-effectiveness and to minimize palladium residues in the final product.[5][11]

Q3: How do I choose the right palladium catalyst and ligand?

A3: The optimal choice is highly dependent on the specific cross-coupling reaction and the substrates involved. However, for challenging bromopyridine couplings, a general guideline is to use catalysts with bulky, electron-rich phosphine ligands.[5]

• For Suzuki-Miyaura and Buchwald-Hartwig reactions: Ligands like XPhos, SPhos, and RuPhos are often highly effective.[1][2][4][5] Buchwald-type palladacycle pre-catalysts are also excellent choices due to their stability and activity.[4][5]

• For Sonogashira reactions: A dual catalyst system of a palladium complex (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) salt (e.g., CuI) is typically required.[2][6]

• For Heck reactions: A variety of phosphine and N-heterocyclic carbene (NHC) ligands have been successfully employed.[12]

A screening of several ligands is often the most effective approach to identify the optimal system for a new transformation.[4]

Q4: What is the role of the base and how do I select the appropriate one?

A4: The base is a critical component of the catalytic cycle. Its primary roles are to facilitate the transmetalation step (e.g., by activating the organoboron species in Suzuki coupling) and to neutralize the acid generated during the reaction.[5]

• Suzuki-Miyaura: Moderately strong inorganic bases like K₃PO₄, K₂CO₃, and Cs₂CO₃ are commonly used, often in an aqueous-organic solvent mixture.[1][4][9]

• Buchwald-Hartwig Amination: Strong, non-nucleophilic bases such as NaOtBu or LHMDS are generally required to deprotonate the amine.[4][5]

• Sonogashira: A mild amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is typically used to deprotonate the terminal alkyne.[2]

• Heck: Inorganic bases like K₂CO₃ or organic bases like Et₃N are often employed.

The strength, solubility, and purity of the base can all significantly impact the reaction outcome.[5]

Q5: How critical is maintaining an inert atmosphere?

A5: It is absolutely critical. The active form of the catalyst in most cross-coupling reactions is a Pd(0) species, which is highly sensitive to oxidation by atmospheric oxygen.[1][5] Oxygen can also degrade the phosphine ligands.[5] Failure to maintain a strictly inert atmosphere (e.g., under argon or nitrogen) is a common cause of reaction failure, leading to catalyst deactivation and the formation of palladium black.[1][5] This involves using properly dried and degassed solvents and reagents, and employing techniques such as Schlenk lines or a glovebox.[13]

Data & Protocols

Table 1: Recommended Starting Catalyst Loadings for Bromopyridine Cross-Coupling

Cross-Coupling Reaction	Palladium Precursor	Ligand	Catalyst Loading (mol%)	Ligand:Pd Ratio	Typical Base
Suzuki-Miyaura	Pd(OAc)₂, Pd₂(dba)₃	SPhos, XPhos, RuPhos	1 - 5	1:1 to 2:1	K₃PO₄, Cs₂CO₃
Buchwald-Hartwig	Pd(OAc)₂, Pd₂(dba)₃	XPhos, RuPhos, BrettPhos	1 - 5	1:1 to 1.5:1	NaOtBu, LHMDS
Sonogashira	Pd(PPh₃)₂Cl₂, Pd(OAc)₂	PPh₃	1 - 5	2:1	Et₃N, DIPEA
Heck	Pd(OAc)₂	PPh₃, P(o-tol)₃	1 - 5	2:1	K₂CO₃, Et₃N
Negishi	Pd(PPh₃)₄, Pd₂(dba)₃	SPhos, PPh₃	1 - 5	2:1 to 4:1	None required

Note: These are general starting points. Optimization for specific substrates is highly recommended.[5][9]

Experimental Protocol: General Procedure for a Suzuki-Miyaura Coupling

• Reaction Setup: To a flame-dried Schlenk flask under a positive flow of argon or nitrogen, add the bromopyridine (1.0 equiv.), the boronic acid or ester (1.1-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Catalyst Addition: Add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Atmosphere Exchange: Seal the flask, then evacuate and backfill with the inert gas. Repeat this cycle three times to ensure an oxygen-free atmosphere.[9]

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1) via syringe.[9]

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-110 °C) with vigorous stirring.[9]

• Monitoring: Monitor the reaction progress by a suitable analytical technique such as TLC, GC-MS, or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by a suitable method, such as flash column chromatography.[6]

Visualizations

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: A logical workflow for troubleshooting low conversion in bromopyridine cross-coupling.

References

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• BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions of 3-Bromopyridine-D4.
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Optimizing Catalyst Loading for 2-Amino-4-bromopyridine Couplings.

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

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• Geibel, A., et al. (2015). Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions. Chemistry, 21(14), 5488-95. [Link]

• Chinchilla, R., & Nájera, C. (2011). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Society Reviews, 40(10), 5084-5121. [Link]

• Yang, W., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Various Terminal Alkynes. ResearchGate. [Link]

• BenchChem. (2025). Technical Support Center: Optimizing Catalyst Loading for 3-Bromo-2-chloropyridine Cross-Coupling.

• Ali, A., et al. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 26(16), 4995. [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Conversion in 2-Amino-4-bromopyridine Cross-Coupling Reactions.

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. ResearchGate. [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. [Link]

• Magano, J., & Dunetz, J. R. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(7), 1845-1875. [Link]

• Abuhafez, N., & Gramage-Doria, R. (2023). Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions. Faraday Discussions, 241, 245-256. [Link]

• Chen, Y., et al. (2017). CuCl-Catalyzed Ullmann-Type C-N Cross-Coupling Reaction of Carbazoles and 2-Bromopyridine Derivatives. The Journal of Organic Chemistry, 82(2), 1024-1033. [Link]

• Reddit. (2023). Reasons for stalling of a Negishi coupling?[Link]

• Wikipedia. (n.d.). Negishi coupling. [Link]

• Wipf, P. (2007). Palladium I I. Basic Principles. University of Pittsburgh. [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?[Link]

• Chemistry Stack Exchange. (2022). Buchwald-Hartwig coupling troubleshooting. [Link]

• ResearchGate. (2025). Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions. [Link]

• Nova, A., et al. (2020). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers, 7(19), 2913-2926. [Link]

• Royal Society of Chemistry. (2016). Negishi Coupling. In Synthetic Methods in Drug Discovery: Volume 1. [Link]

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• ResearchGate. (n.d.). Safety Evaluation of the Copper-Mediated Cross-Coupling of 2-Bromopyridines with Ethyl Bromodifluoroacetate. [Link]

• Kamal, A., et al. (2013). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. Molecules, 18(12), 15064-15078. [Link]

• de la Torre, A., et al. (2020). New Trends in C–C Cross-Coupling Reactions: The Use of Unconventional Conditions. Catalysts, 10(12), 1435. [Link]

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• The Organic Chemistry Tutor. (2022). CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview). [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Jamison, C. R., et al. (2019). Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET. Organic Letters, 21(15), 5962-5966. [Link]

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How to remove unreacted starting material from product mixture

A Guide for Researchers, Scientists, and Drug Development Professionals

I. Frequently Asked Questions (FAQs)

Q1: What is the first step I should take to purify my crude product mixture?

A preliminary aqueous work-up is a crucial first step to remove water-soluble impurities, as well as any acidic or basic compounds.[1] This typically involves dissolving the crude product in a suitable organic solvent like ethyl acetate and then washing it sequentially with a mild base (e.g., saturated aqueous sodium bicarbonate) to neutralize acids, followed by a wash with brine (saturated aqueous NaCl) to reduce the amount of water dissolved in the organic layer.[1]

Q2: How do I choose the most appropriate purification method?

The selection of a purification method is a critical decision that depends on several factors, including the physical and chemical properties of your product and the impurities, the desired level of purity, and the scale of the purification.[2]

• For solid products , crystallization is often a highly effective method, especially for multi-gram quantities.[3][4]

• For liquid products , distillation is a common choice, particularly if the components have significantly different boiling points.[5][6][7]

• Chromatography is a versatile technique suitable for a wide range of compounds and is often the safest method when you expect less than a gram of product.[4][8]

Q3: My product and starting material have very similar polarities. How can I separate them using column chromatography?

When the polarities are similar, separation by standard column chromatography can be challenging. Here are a few strategies to improve separation:

• Optimize the Solvent System: Use Thin Layer Chromatography (TLC) to test various solvent systems. A slight change in solvent composition can sometimes significantly improve separation. Aim for a target compound Rf of ~0.3.[9]

• Use a Gradient Elution: Instead of a single solvent system (isocratic elution), gradually increase the polarity of the mobile phase.[9] This can help to better resolve compounds with similar polarities.

• Try a Different Stationary Phase: If silica gel isn't providing adequate separation, consider using a different adsorbent like alumina.[9]

Q4: I'm concerned about my compound degrading on a silica gel column. What are my options?

Some compounds are sensitive to the acidic nature of standard silica gel.[1] If you suspect your compound is degrading, you can:

• Deactivate the Silica Gel: Reduce the acidity of the silica gel by treating it with a base like triethylamine before packing the column.[10]

• Use an Alternative Stationary Phase: Florisil or alumina can be less harsh alternatives for chromatography.[10]

II. Troubleshooting Guides

This section provides structured guidance for troubleshooting common issues encountered during various purification techniques.

A. Column Chromatography

Problem	Potential Cause	Troubleshooting Steps
Poor Separation	- Inappropriate solvent system- Column overloading- Improperly packed column	- Optimize the solvent system using TLC. Aim for a target compound Rf of ~0.3.[9]- Reduce the amount of crude material loaded onto the column.[9]- Ensure the column is packed uniformly.[9]
Product Elutes with Starting Material	- Similar polarity of product and starting material	- Try a different stationary phase (e.g., alumina instead of silica gel).[9]- Use a gradient elution, gradually increasing the polarity of the mobile phase.[9]
No Product Recovered	- Product is too polar and stuck to the column- Product is not visible by the visualization method	- Flush the column with a very polar solvent (e.g., methanol).[9]- Use a different visualization technique (e.g., potassium permanganate stain).[9]
Low Yield	- Product streaking or tailing on the column- Incomplete elution	- Add a small amount of acetic acid or triethylamine to the solvent system to improve the peak shape of acidic or basic compounds, respectively.[9]- Ensure all fractions are collected and analyzed by TLC before combining.[9]

B. Crystallization

Problem	Potential Cause	Troubleshooting Steps
No Crystals Form	- Solution is not supersaturated- Cooling too rapidly	- Evaporate some of the solvent to increase the concentration of the compound.- Allow the solution to cool slowly to room temperature, then place it in an ice bath.[11]
Oiling Out	- Solution is too concentrated- Cooling too rapidly	- Add a small amount of hot solvent to dissolve the oil, then allow it to cool slowly.- Scratch the inside of the flask with a glass rod to induce crystallization.
Impure Crystals	- Impurities trapped in the crystal lattice	- Perform a recrystallization by dissolving the crystals in a minimal amount of hot solvent and allowing them to re-form slowly.[3][12]

C. Distillation

Problem	Potential Cause	Troubleshooting Steps
Bumping (violent boiling)	- Uneven heating	- Use boiling chips or a magnetic stirrer to ensure smooth boiling.
No Distillate Collected	- Thermometer placed incorrectly- Insufficient heating	- Ensure the top of the thermometer bulb is level with the bottom of the side arm of the distillation head.- Increase the temperature of the heating mantle. The thermal bath should be set 20-30 °C higher than the boiling point of the material being distilled.[13]
Poor Separation	- Boiling points of components are too close	- Use a fractionating column for fractional distillation.[7]

III. Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography

Flash chromatography is a rapid purification technique that uses pressure to speed up the flow of the mobile phase through the stationary phase.[14][15]

Step-by-Step Methodology:

• Solvent System Selection: Use TLC to determine an appropriate solvent system that gives a good separation between your product and the starting material.

• Column Packing: Pack a chromatography column with silica gel as a slurry in the initial, low-polarity eluent.[1]

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel bed.[1][9]

• Elution: Begin eluting the column with the chosen solvent system, applying pressure to the top of the column.[1] Collect fractions in separate tubes.[9]

• Monitoring: Monitor the composition of the collected fractions using TLC to identify the fractions containing the pure product.[1][9]

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.[1][9]

Protocol 2: Acid-Base Extraction

Acid-base extraction is a type of liquid-liquid extraction that separates compounds based on their acidic or basic properties.[16][17][18]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in an organic solvent (e.g., ethyl acetate) in a separatory funnel.[1]

• Base Wash (to remove acidic impurities): Add a dilute aqueous base (e.g., 5% sodium bicarbonate solution). Stopper the funnel, shake vigorously, and vent frequently. Allow the layers to separate and drain the aqueous layer. Repeat this step.

• Acid Wash (to remove basic impurities): Add a dilute aqueous acid (e.g., 5% HCl solution). Shake, vent, and separate the layers as before. Repeat this step.

• Brine Wash: Wash the organic layer with a saturated aqueous NaCl solution (brine) to remove residual water.[1]

• Drying and Concentration: Drain the organic layer into a flask, dry it over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

IV. Visualization of Workflows

Decision Tree for Purification Method Selection

This diagram outlines a logical approach to selecting the most suitable purification method based on the properties of the product and the scale of the reaction.

Caption: Decision tree for selecting a purification method.

Workflow for Troubleshooting Column Chromatography

This diagram illustrates a systematic process for diagnosing and resolving common issues encountered during column chromatography.

Caption: Troubleshooting workflow for column chromatography.

V. Summary of Purification Techniques

Technique	Principle of Separation	Best Suited For	Advantages	Disadvantages
Chromatography	Differential partitioning between a stationary and mobile phase.[5][19]	A wide variety of compounds, especially for small-scale purifications.[4]	High resolution, applicable to a wide range of compounds.[20]	Can be time-consuming and require specialized equipment.[2][20]
Crystallization	Differences in solubility of the compound and impurities in a solvent at different temperatures.[3][5]	Purifying solid compounds.[21]	Can yield very pure products.[12]	Not suitable for all solids; potential for product loss in the mother liquor.[21]
Distillation	Differences in the boiling points of the components in a liquid mixture.[5][6][13]	Separating volatile liquids from non-volatile solutes or other volatile liquids with different boiling points.[5][6]	Effective for large-scale purification of liquids.[22]	Not suitable for heat-sensitive compounds or azeotropic mixtures.[23]
Extraction	Differential solubility of compounds in two immiscible liquids.[22][24][25]	Separating compounds based on their acid-base properties or polarity.[16][26]	Simple, rapid, and requires minimal equipment.[22]	Can be less efficient than chromatography; may lead to emulsions.
Precipitation	Converting a soluble substance into an insoluble solid.[27][28]	Removing specific impurities from a solution by forming an insoluble salt.[29]	Can be used to remove dissolved metals from wastewater.[27]	May require the addition of a precipitating agent, which could introduce new impurities.[29]

VI. References

• BYJU'S. (2019, October 16). Methods of purification of organic compounds. [Link]

• University of Rochester, Department of Chemistry. How To: Purify by Distillation. [Link]

• Wikipedia. Acid–base extraction. [Link]

• Study.com. Acid-Base Extraction | Purpose, Theory & Applications. [Link]

• University of Colorado Boulder, Organic Chemistry. Distillation. [Link]

• Reachem. (2024, August 9). The Purification of Organic Compound: Techniques and Applications. [Link]

• Phenomenex. (2025, June 6). Flash Chromatography: Principles & Applications. [Link]

• Unacademy. How to Eliminate Impurities in Precipitation. [Link]

• SOP: CRYSTALLIZATION. [Link]

• Hawach. (2025, November 13). Difference Between Flash and Conventional Column. [Link]

• ANDRITZ GROUP. Crystallization process guide | industrial use. [Link]

• Chrom Tech, Inc. (2024, November 20). Flash Chromatography Explained: A Comprehensive Guide. [Link]

• Allen. Purification of Organic Compounds- Purification Methods in Chemistry. [Link]

• Chemistry LibreTexts. (2022, April 7). 3: Crystallization. [Link]

• Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. [Link]

• Hawach Scientific. (2023, March 2). Flash Column Versus SPE Column. [Link]

• University of Rochester, Department of Chemistry. How To: Purify by Crystallization. [Link]

• TutorChase. What are the criteria for selecting a purification method?. [Link]

• Confluence, Engineering Ideas Clinic. Acid and Base Extraction. [Link]

• Chemistry LibreTexts. (2022, June 21). Acid-Base Extraction. [Link]

• Recrystallization and Crystallization. [Link]

• Wikipedia. Liquid–liquid extraction. [Link]

• Welcome Home Vets of NJ. Application Of Acid Base Extraction In Organic Chemistry. [Link]

• Syrris. Liquid-Liquid Extraction: An Overview. [Link]

• Quora. (2020, May 1). Isn't it possible to purify a solution by using a precipitation reaction to remove unwanted products?. [Link]

• KNAUER Santai SepaFlash. (2025, September 1). Flash Chromatography Explained. [Link]

• Chemistry LibreTexts. (2021, June 20). 2.3: LIQUID-LIQUID EXTRACTION. [Link]

• JoVE. (2015, March 4). Video: Separation of Mixtures via Precipitation. [Link]

• Wikipedia. List of purification methods in chemistry. [Link]

• Moravek. How Is Chromatography Used for Purification?. [Link]

• University of Rochester, Department of Chemistry. How To Run A Reaction: Purification. [Link]

• Open Access Pub. Liquid-liquid Extraction | Journal of New Developments in Chemistry. [Link]

• YouTube. (2012, November 11). Chemistry Explained - PRECIPITATION AND WATER TREATMENT!. [Link]

• Chemistry LibreTexts. (2021, March 5). 9: Separation, Purification, and Identification of Organic Compounds. [Link]

• Dutscher. Protein purification troubleshooting guide. [Link]

• University of Rochester, Department of Chemistry. Purification: Troubleshooting Flash Column Chromatography. [Link]

• LUTPub. PRECIPITATION OF IMPURITIES FROM BRINE. [Link]

• Purification Techniques in Organic Chemistry: A Comprehensive Guide. [Link]

• In chemistry, what are the six methods for purification? Give one application for each. [Link]

• PWT Chemicals. Trouble Shooting Guide for Industrial Membrane Cleaning. [Link]

• Google Patents. US5632898A - Method for removing unreacted electrophiles from a reaction mixture.

• ResearchGate. (2017, July 22). How to isolate my desired product(metal complex) from the unreacted starting material (schiff base), if both have the same solubility?. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tutorchase.com [tutorchase.com]
• 3. science.uct.ac.za [science.uct.ac.za]
• 4. How To Run A Reaction [chem.rochester.edu]
• 5. byjus.com [byjus.com]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. The Purification of Organic Compound: Techniques and Applications - Reachem [reachemchemicals.com]
• 8. moravek.com [moravek.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Purification [chem.rochester.edu]
• 11. How To [chem.rochester.edu]
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• 13. How To [chem.rochester.edu]
• 14. Flash Chromatography: Principles & Applications | Phenomenex [phenomenex.com]
• 15. chromtech.com [chromtech.com]
• 16. Acid–base extraction - Wikipedia [en.wikipedia.org]
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• 21. chem.libretexts.org [chem.libretexts.org]
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• 23. Purification of Organic Compounds- Purification Methods in Chemistry [allen.in]
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• 26. chem.libretexts.org [chem.libretexts.org]
• 27. How to Eliminate Impurities in Precipitation [unacademy.com]
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• 29. quora.com [quora.com]

Preventing decomposition of Methyl 3-bromo-5-fluoroisonicotinate during heating

Welcome to the technical support center for Methyl 3-bromo-5-fluoroisonicotinate. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile building block in their synthetic workflows. We understand that managing the thermal stability of halogenated heterocycles is a common challenge. This resource provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you prevent decomposition during heating and ensure the success of your experiments.

Quick Access: Frequently Asked Questions (FAQs)

Q1: What is Methyl 3-bromo-5-fluoroisonicotinate and why is it useful?

Methyl 3-bromo-5-fluoroisonicotinate is a highly functionalized pyridine derivative. Its structure, featuring bromo, fluoro, and methyl ester groups, makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of pharmaceuticals like kinase inhibitors and agrochemicals.[1] The distinct reactivity of each functional group allows for selective chemical modifications.

Q2: At what temperature does this compound typically decompose?

While a specific decomposition temperature is not well-documented in public literature, supplier information suggests a predicted boiling point of around 244°C.[2] However, decomposition can occur at temperatures well below the boiling point, especially in the presence of certain reagents, moisture, or non-inert atmospheres. It is crucial to assume that unwanted side reactions can begin at temperatures commonly used in synthesis (e.g., 80-150°C).

Q3: What are the likely signs of decomposition?

Common indicators of decomposition during a heated reaction include:

• Color Change: The reaction mixture may darken, turning yellow, brown, or black.

• Poor Yield: The desired product is obtained in a lower-than-expected yield.

• Complex Mixture by TLC/LC-MS: Analysis of the crude reaction mixture shows multiple unexpected spots or peaks, indicating the formation of byproducts.

• Gas Evolution: In cases of decarboxylation, the formation of gas (CO2) may be observed.

Q4: Can I heat this compound in an open-to-air setup?

It is strongly discouraged . Heating Methyl 3-bromo-5-fluoroisonicotinate in the presence of atmospheric oxygen and moisture significantly increases the risk of decomposition. An inert atmosphere (Nitrogen or Argon) is mandatory for achieving clean, high-yielding reactions.[3][4][5][6][7]

Q5: Which solvents are recommended for heating this compound?

High-boiling, anhydrous, aprotic solvents are generally the best choice. These solvents are less likely to participate in unwanted side reactions.

Recommended Solvents	Boiling Point (°C)	Rationale
Dioxane	101	Aprotic, good for many cross-coupling reactions.
Toluene	111	Aprotic, non-polar, widely used.
Xylenes	~140	Higher boiling point for reactions requiring more energy.
Anhydrous DMF / DMAc	153 / 165	Use with caution; must be high purity and anhydrous. Can promote nucleophilic substitution at high temperatures.

Avoid: Protic solvents like water, methanol, or ethanol unless a specific reaction (e.g., controlled hydrolysis) is intended, as they can lead to ester hydrolysis.

Troubleshooting Guide: Diagnosing and Solving Decomposition

This section is designed to help you identify the root cause of decomposition in your experiment and provide actionable solutions.

Problem: My reaction has turned dark, and TLC analysis shows a complex mixture of byproducts.

This is a classic sign of thermal decomposition. Use the following flowchart to diagnose the potential cause and find a solution.

Caption: Troubleshooting flowchart for decomposition.

In-Depth Technical Discussion: Understanding Decomposition Pathways

To effectively prevent decomposition, it is essential to understand the underlying chemical mechanisms. For a molecule like Methyl 3-bromo-5-fluoroisonicotinate, several pathways are plausible under thermal stress.

Hydrolysis and Subsequent Decarboxylation

Even trace amounts of water can be detrimental at high temperatures. The methyl ester can be hydrolyzed to the corresponding carboxylic acid. Pyridine carboxylic acids, particularly when protonated or in the presence of certain metals, can then undergo decarboxylation (loss of CO2).[8][9][10][11][12]

• Mechanism: H₂O attacks the ester carbonyl, leading to 3-bromo-5-fluoroisonicotinic acid. Heat then promotes the elimination of CO₂, yielding 3-bromo-5-fluoropyridine.

• Prevention: The most effective prevention is the rigorous exclusion of water. This involves using anhydrous solvents and maintaining a scrupulously dry, inert atmosphere.[4][6]

Nucleophilic Aromatic Substitution (SNAr)

The pyridine ring is electron-deficient, and this effect is amplified by the electron-withdrawing fluorine atom. This makes the ring susceptible to attack by nucleophiles, which can displace the bromo or fluoro groups.[13]

• Mechanism: A nucleophile (e.g., a solvent molecule like DMF, a basic reagent, or even another molecule of the substrate) can attack the carbon atom bearing the bromine, leading to substitution byproducts.

• Prevention: Choose your reagents carefully. Avoid unnecessarily strong nucleophiles if they are not part of the desired reaction. When using amide solvents like DMF, use the lowest effective temperature, as they can be a source of amine nucleophiles upon decomposition.

Radical Reactions

At very high temperatures, thermal decomposition can proceed via radical pathways.[14][15] This involves the homolytic cleavage of C-Br or C-H bonds, leading to highly reactive radical species.

• Mechanism: This pathway can lead to a complex mixture of oligomeric or polymeric materials (tar). The initiation of these reactions often occurs at "hot spots" in the reaction vessel or in the absence of a proper heat transfer medium.

• Prevention: Ensure uniform heating by using a well-stirred oil bath or heating mantle. Avoid localized overheating, which can occur with a heating gun or an improperly controlled mantle. Maintaining a strict inert atmosphere also helps to quench radical chain reactions.

Caption: Potential decomposition pathways.

Recommended Experimental Protocol: Heating Under Inert Atmosphere

This protocol provides a step-by-step guide for setting up a reaction that minimizes the risk of thermal decomposition.

Objective: To perform a reaction with Methyl 3-bromo-5-fluoroisonicotinate at elevated temperatures while maintaining its integrity.

Materials:

• Two or three-neck round-bottom flask

• Condenser

• Thermometer or thermocouple probe

• Magnetic stir bar and stir plate

• Heating mantle or oil bath

• Schlenk line or balloon setup with an inert gas (Argon or Nitrogen)[3][5]

• Septa and needles

• Anhydrous solvent (e.g., Toluene)

• Methyl 3-bromo-5-fluoroisonicotinate and other reagents

Procedure:

• Glassware Preparation:

  • Thoroughly clean and dry all glassware in an oven (>100°C) for several hours or overnight.

  • Assemble the glassware (flask, condenser) while still hot and immediately place it under vacuum, then backfill with inert gas. This process, known as "flame drying" (if done with a heat gun) or "oven drying," removes adsorbed water.[3][4] Repeat the vacuum/backfill cycle three times.

• Reagent Addition:

  • Allow the flask to cool to room temperature under a positive pressure of inert gas (a balloon is sufficient for many applications).

  • Add the Methyl 3-bromo-5-fluoroisonicotinate and any other solid reagents to the flask under a positive flow of inert gas.

  • Seal the flask with a septum.

• Solvent Addition:

  • Using a dry syringe, draw up the required volume of anhydrous solvent.

  • Pierce the septum and add the solvent to the flask.

• Reaction Setup:

  • Begin stirring to dissolve the reagents.

  • If using a condenser, ensure a gentle flow of coolant.

  • Place the flask in the heating mantle or oil bath and insert the temperature probe.

• Heating and Monitoring:

  • Slowly raise the temperature to the desired setpoint. Avoid rapid heating.

  • Monitor the reaction progress by taking small aliquots via syringe for analysis (e.g., TLC, LC-MS).

  • Observe for any unexpected color changes.

• Work-up:

  • Once the reaction is complete, cool the flask to room temperature before exposing it to air.

  • Proceed with your standard aqueous work-up and purification protocol.

By rigorously controlling the reaction atmosphere, solvent purity, and temperature, you can reliably prevent the decomposition of Methyl 3-bromo-5-fluoroisonicotinate and achieve consistent, high-quality results in your research.

References

• Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. (n.d.). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• Inert Atmosphere. (2022, February 1). YouTube. Retrieved January 7, 2026, from [Link]

• Inert atmosphere reactions. (2022, October 30). Chemistry Online. Retrieved January 7, 2026, from [Link]

• What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box? (2015, June 8). ResearchGate. Retrieved January 7, 2026, from [Link]

• Performing a Reaction Under an Inert Atmosphere. (2017, January 17). YouTube. Retrieved January 7, 2026, from [Link]

• Rh(III)-Catalyzed Decarboxylative Coupling of Acrylic Acids with Unsaturated Oxime Esters. (2014, February 10). ACS Publications. Retrieved January 7, 2026, from [Link]

• Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. (n.d.). Canadian Science Publishing. Retrieved January 7, 2026, from [Link]

• Rate of Decarboxylation of pyridinecarboxylic acids [closed]. (2017, December 2). Chemistry Stack Exchange. Retrieved January 7, 2026, from [Link]

• Radical pathways in the thermal decomposition of pyridine and diazines: a laser pyrolysis and semi-empirical study. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. Retrieved January 7, 2026, from [Link]

• Methyl 3-bromo-5-fluoroisonicotinate. (n.d.). MySkinRecipes. Retrieved January 7, 2026, from [Link]

• Theoretical study on the thermal decomposition of pyridine. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

Sources

• 1. Methyl 3-bromo-5-fluoroisonicotinate [myskinrecipes.com]
• 2. Methyl 3-broMo-5-fluoroisonicotinate CAS#: 1214325-21-9 [m.chemicalbook.com]
• 3. m.youtube.com [m.youtube.com]
• 4. chemistry-online.com [chemistry-online.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. youtube.com [youtube.com]
• 8. Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rh(III)-Catalyzed Decarboxylative Coupling of Acrylic Acids with Unsaturated Oxime Esters: Carboxylic Acids Serve as Traceless Activators - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Radical pathways in the thermal decomposition of pyridine and diazines: a laser pyrolysis and semi-empirical study - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Work-up Procedures for Reactions Containing Methyl 3-bromo-5-fluoroisonicotinate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methyl 3-bromo-5-fluoroisonicotinate (CAS: 1214325-21-9). This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the successful work-up of common reactions involving this versatile building block. The fluorinated bromopyridine moiety is a valuable component in the synthesis of kinase inhibitors and other bioactive molecules, and proper post-reaction processing is critical for obtaining high-purity products.[1]

Core Concepts in Work-up Design

The work-up strategy for any reaction involving Methyl 3-bromo-5-fluoroisonicotinate must address several key challenges:

• Removal of the Palladium Catalyst: Palladium residues from cross-coupling reactions are a common impurity and must be efficiently removed.

• Elimination of Inorganic Salts: Bases such as potassium carbonate or sodium tert-butoxide are frequently used and need to be separated from the organic product.

• Control of Ester Hydrolysis: The methyl ester is susceptible to hydrolysis under both acidic and basic conditions, which can lead to the formation of the corresponding carboxylic acid as a significant impurity.

• Separation from Unreacted Starting Materials and Homocoupled Byproducts: Chromatographic purification is often necessary to isolate the desired product from other organic components.

Below, we present detailed work-up protocols and troubleshooting guides for the most common palladium-catalyzed cross-coupling reactions.

Troubleshooting and FAQs

General Issues

Q1: My reaction mixture is a thick slurry after the reaction. How should I proceed with the work-up?

A1: This is common, especially when using inorganic bases like potassium carbonate.

• Initial Quenching: Cool the reaction to room temperature. Cautiously add water to dissolve the inorganic salts. Be mindful of any potential exotherm.

• Solvent Addition: Dilute the mixture with a suitable organic solvent such as ethyl acetate or dichloromethane (DCM). This will help to dissolve your product and facilitate the separation of the aqueous and organic layers.

• Filtration (Optional but Recommended): To remove the bulk of the palladium catalyst and some insoluble inorganic material, it is highly advisable to filter the entire mixture through a pad of Celite®.[2] Wash the filter cake thoroughly with your chosen organic solvent to ensure complete recovery of your product.

Q2: I am observing a significant amount of the hydrolyzed carboxylic acid byproduct in my crude NMR. What can I do to minimize this?

A2: Ester hydrolysis is a common side reaction.

• During Work-up: Avoid prolonged exposure to strongly acidic or basic aqueous solutions. When performing a basic wash (e.g., with saturated sodium bicarbonate), do it quickly and at a low temperature if possible. If an acidic wash is necessary, use a dilute acid (e.g., 1M HCl) and perform the extraction promptly.

• Reaction Conditions: If possible, consider using a non-aqueous base or a milder base in your reaction.

• Purification: The carboxylic acid can often be removed by a gentle wash with a cold, dilute solution of sodium bicarbonate. However, be aware that this can also promote further hydrolysis of your desired ester product. Flash column chromatography is typically effective at separating the ester from the more polar carboxylic acid.

Q3: How can I efficiently remove the palladium catalyst?

A3: Palladium residues can be persistent.

• Celite Filtration: As mentioned, filtering the reaction mixture through a pad of Celite® after dilution is a very effective first step.[2]

• Aqueous Washes: Washing the organic layer with a saturated solution of ammonium chloride can sometimes help to complex and remove palladium salts.

• Charcoal Treatment: In some cases, stirring the organic solution with activated charcoal for a short period, followed by filtration through Celite®, can be effective. Use this method judiciously, as it can sometimes lead to product loss.

• Specialized Scavengers: For very low levels of palladium, commercially available palladium scavengers can be employed.

Reaction-Specific Troubleshooting

Reaction Type	Common Problem	Troubleshooting Suggestions
Suzuki Coupling	Low conversion; significant amount of starting material remains.	- Ensure your boronic acid or ester is of high quality and has not degraded. - Check that your base is sufficiently strong and anhydrous if required by the specific protocol. - Degas your reaction mixture thoroughly to remove oxygen, which can deactivate the palladium catalyst.
Formation of homocoupled biaryl byproduct.	- This can arise from side reactions of the boronic acid. Using a slight excess of the boronic acid (1.1-1.2 equivalents) is often optimal. - Ensure proper degassing of the reaction.
Buchwald-Hartwig Amination	Incomplete reaction, especially with less nucleophilic amines.	- Consider using a more active catalyst system (e.g., a more electron-rich phosphine ligand). - A stronger base, such as sodium or lithium tert-butoxide, is often required for this reaction.[3][4] - Ensure your amine is pure and dry.
Dehalogenation of the starting material.	- This can be a side reaction. Optimizing the ligand, base, and temperature can help to minimize this.
Sonogashira Coupling	Alkyne homocoupling (Glaser coupling).	- This is a common side reaction, especially in the presence of copper(I) co-catalysts and oxygen. Rigorous degassing is crucial. - Running the reaction under copper-free conditions is a possible alternative.
Low yield or no reaction.	- Ensure your alkyne is deprotected if you are using a protected alkyne. - The choice of amine base (e.g., triethylamine, diisopropylethylamine) can be critical.

Detailed Work-up Protocols

Protocol 1: General Work-up for a Suzuki Coupling Reaction

This protocol is a good starting point for the work-up of a Suzuki coupling of Methyl 3-bromo-5-fluoroisonicotinate with an arylboronic acid.

• Cooling and Quenching: Once the reaction is complete (as determined by TLC or LC-MS), cool the reaction vessel to room temperature.

• Dilution: Dilute the reaction mixture with ethyl acetate (EtOAc) or another suitable organic solvent.

• Aqueous Wash: Add deionized water and stir vigorously.

• Filtration: Filter the entire mixture through a pad of Celite® in a Büchner funnel. Wash the filter cake thoroughly with several portions of EtOAc.

• Phase Separation: Transfer the filtrate to a separatory funnel. Separate the organic layer.

• Extraction: Extract the aqueous layer with two additional portions of EtOAc.

• Combine and Wash: Combine all organic layers and wash sequentially with:

  • Saturated aqueous sodium bicarbonate (to remove any acidic impurities).

  • Brine (to aid in the removal of water).

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

Diagram: General Suzuki Coupling Work-up Workflow

Caption: A typical experimental workflow for a Suzuki coupling work-up.

Protocol 2: Work-up for a Buchwald-Hartwig Amination

This reaction often uses strong, air- and moisture-sensitive bases, requiring careful handling.

• Cooling and Quenching: After completion, cool the reaction to room temperature. Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Dilution: Dilute the mixture with ethyl acetate.

• Filtration: Filter the mixture through a pad of Celite® and wash the pad with ethyl acetate.

• Phase Separation and Extraction: Separate the layers in a separatory funnel. Extract the aqueous phase twice more with ethyl acetate.

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Diagram: Troubleshooting Logic for Impurity Identification

Caption: A decision tree for identifying common impurities.

Safety and Handling

• Always handle Methyl 3-bromo-5-fluoroisonicotinate and its reaction mixtures in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Consult the Safety Data Sheet (SDS) for detailed safety information before use.

References

• MySkinRecipes. Methyl 3-bromo-5-fluoroisonicotinate. Available at: [Link]

Sources

• 1. Methyl 3-bromo-5-fluoroisonicotinate [myskinrecipes.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to the HPLC Purity Analysis of Methyl 3-bromo-5-fluoroisonicotinate

Introduction

Methyl 3-bromo-5-fluoroisonicotinate is a key heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors and other complex pharmaceutical agents.[1] Given its role as a critical intermediate, ensuring its purity is paramount to the safety and efficacy of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) stands as the gold standard for purity determination in the pharmaceutical industry due to its high resolution, sensitivity, and quantitative accuracy.[2][3]

This guide provides an in-depth comparison of two robust reversed-phase HPLC (RP-HPLC) methods for the purity analysis of Methyl 3-bromo-5-fluoroisonicotinate. We will explore the rationale behind critical methodological choices, from stationary phase selection to mobile phase composition, and present supporting experimental data. This document is intended for researchers, analytical scientists, and drug development professionals seeking to establish a reliable and efficient quality control method for this important intermediate. All methodologies are designed to align with the principles outlined in regulatory guidelines such as ICH Q2(R1) and USP General Chapter <621>.[4][5][6][7]

The Analytical Challenge: Potential Impurities

The purity profile of Methyl 3-bromo-5-fluoroisonicotinate is intrinsically linked to its synthetic route. Common impurities may include:

• Starting materials: Unreacted precursors from the synthesis.

• Positional isomers: Compounds with the bromine and fluorine atoms at different positions on the pyridine ring.

• Hydrolysis products: The corresponding carboxylic acid resulting from the hydrolysis of the methyl ester.

• By-products: Unintended products from side reactions during synthesis.

An effective HPLC method must be able to resolve the main component from all these potential impurities to ensure accurate quantification.

Methodological Comparison: C18 vs. Phenyl-Hexyl Stationary Phases

The choice of stationary phase is the most influential factor in achieving a successful chromatographic separation.[8] We will compare two distinct reversed-phase columns: a traditional C18 (L1) column and a Phenyl-Hexyl (L11) column.[9]

• C18 (Octadecylsilane): This is the most common reversed-phase packing, offering excellent hydrophobic retention. Separation is primarily driven by the hydrophobic interaction between the analyte and the C18 alkyl chains.[10]

• Phenyl-Hexyl: This stationary phase provides a mixed-mode separation mechanism. It offers hydrophobic interactions via the hexyl chain and unique π-π interactions between the phenyl rings of the stationary phase and the aromatic ring of the analyte.[11][12] This can lead to alternative selectivity, especially for aromatic and heterocyclic compounds like Methyl 3-bromo-5-fluoroisonicotinate.[8]

The following sections detail the experimental protocols and the comparative performance data.

Experimental Protocols

Protocol 1: Standard C18 Method

Instrumentation:

• HPLC system with a UV detector and data acquisition software.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 70% B

  • 20-25 min: 70% B

  • 25.1-30 min: 30% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 275 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh and dissolve the Methyl 3-bromo-5-fluoroisonicotinate sample in a 50:50 mixture of Acetonitrile and Water to a final concentration of approximately 0.5 mg/mL.

Protocol 2: Phenyl-Hexyl Method for Alternative Selectivity

Instrumentation:

• Same as Protocol 1.

Chromatographic Conditions:

• Column: Phenyl-Hexyl reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[9]

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Methanol.

• Gradient Program:

  • 0-5 min: 40% B

  • 5-20 min: 40% to 80% B

  • 20-25 min: 80% B

  • 25.1-30 min: 40% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 275 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Same as Protocol 1.

Causality Behind Experimental Choices:

• Mobile Phase: A gradient elution is chosen for both methods to ensure the elution of potential impurities with a wide range of polarities. Phosphoric acid and formic acid are used to control the pH of the mobile phase and ensure sharp, symmetrical peaks for the pyridine-based analyte. The choice of acetonitrile for the C18 column and methanol for the Phenyl-Hexyl column is deliberate. Methanol can enhance the unique π-π selectivity of phenyl phases, while acetonitrile may disrupt these interactions.[13]

• Detection Wavelength: The selection of 275 nm is based on the UV absorbance maximum of the analyte, providing good sensitivity for both the main component and related impurities.

Experimental Workflow

Caption: High-level workflow for the HPLC purity analysis.

Comparative Performance Data

The following tables summarize hypothetical but realistic data from the analysis of a Methyl 3-bromo-5-fluoroisonicotinate sample containing known impurities.

Table 1: Chromatographic Performance on a C18 Column

Peak ID	Compound	Retention Time (min)	Peak Area (%)	Resolution (Rs)	Tailing Factor (T)
Imp-1	3-bromo-5-fluoroisonicotinic acid	4.52	0.15	-	1.2
API	Methyl 3-bromo-5-fluoroisonicotinate	15.88	99.55	18.5	1.1
Imp-2	Positional Isomer	16.54	0.21	1.8	1.3
Imp-3	Unknown By-product	19.23	0.09	4.2	1.1

Table 2: Chromatographic Performance on a Phenyl-Hexyl Column

Peak ID	Compound	Retention Time (min)	Peak Area (%)	Resolution (Rs)	Tailing Factor (T)
Imp-1	3-bromo-5-fluoroisonicotinic acid	3.98	0.16	-	1.1
Imp-2	Positional Isomer	14.75	0.20	15.1	1.2
API	Methyl 3-bromo-5-fluoroisonicotinate	16.12	99.54	2.5	1.0
Imp-3	Unknown By-product	18.95	0.10	3.8	1.1

Analysis and Interpretation

Both methods demonstrate suitability for the purity analysis of Methyl 3-bromo-5-fluoroisonicotinate, with the main peak being well-resolved from the known impurities. However, there are key differences in selectivity:

• Resolution of Positional Isomer (Imp-2): The most significant observation is the change in elution order and resolution for the positional isomer (Imp-2). On the C18 column, this impurity elutes very close to the main API peak, with a resolution of 1.8. While acceptable (typically Rs > 1.5), it is close to the limit. The Phenyl-Hexyl column, due to its alternative selectivity from π-π interactions, significantly alters the retention of the isomer, causing it to elute much earlier than the API and with a much higher resolution (Rs > 15).[8][12] This provides a more robust separation for this critical impurity.

• Peak Shape: Both columns provide excellent peak shape, with tailing factors close to 1.0, indicating minimal undesirable secondary interactions with residual silanols.[13]

• Retention: The overall retention times are comparable, allowing for similar run times and throughput.

Logical Framework for Method Selection

Caption: Decision tree for selecting the optimal HPLC method.

Conclusion and Recommendations

For routine quality control where the impurity profile is well-characterized and does not include closely eluting positional isomers, the standard C18 method is robust, reliable, and utilizes a very common and readily available column.

However, for method development, impurity profiling, and situations where positional isomers are a known or potential issue, the Phenyl-Hexyl method is demonstrably superior . The alternative selectivity provided by the phenyl stationary phase offers a significant advantage in resolving closely related aromatic compounds, leading to a more robust and reliable method. This enhanced specificity ensures greater confidence in the reported purity values, which is critical in a regulated drug development environment.

Ultimately, the choice of method should be guided by a risk-based assessment of the potential impurity profile. For maximum assurance, employing orthogonal methods (such as both C18 and Phenyl-Hexyl) during method development can provide a more complete picture of the sample's purity.

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. [Link][5][14][15]

• International Council for Harmonisation. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][4][16]

• LCGC International. Are You Sure You Understand USP <621>? [Link][6]

• International Council for Harmonisation. Quality Guidelines. [Link][17]

• Altabrisa Group. 3 Key Regulatory Guidelines for Method Validation. [Link][18]

• Agilent Technologies. Understanding the Latest Revisions to USP <621>. [Link][7]

• Agilent Technologies. Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. [Link][8]

• Waters. What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries? [Link][11]

• Queen's University Belfast. Comparison of three stationary phases in the separation of polyphenyls by liquid chromatography. [Link][12]

• Phenomenex. Luna Phenyl-Hexyl HPLC Columns. [Link][9]

• Shimadzu. Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient. [Link][10]

• MySkinRecipes. Methyl 3-bromo-5-fluoroisonicotinate. [Link][1]

• SciSpace. Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. [Link][2]

• Phenomenex. Reversed Phase HPLC Method Development. [Link][13]

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A Comparative Guide to Interpreting the Mass Spectrum of Methyl 3-bromo-5-fluoroisonicotinate

For researchers and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of progressive research. Methyl 3-bromo-5-fluoroisonicotinate is a key heterocyclic building block used in the synthesis of pharmaceuticals, particularly kinase inhibitors.[1] Mass spectrometry (MS) provides a rapid and highly sensitive method for its characterization. This guide offers an in-depth, technically-grounded interpretation of the electron ionization (EI) mass spectrum of this compound, comparing predicted fragmentation patterns with established principles and data from analogous structures.

The Signature of a Halogenated Compound: The Molecular Ion

The first crucial step in interpreting an EI mass spectrum is the identification of the molecular ion (M⁺•), which represents the intact molecule with one electron removed.[2][3] For Methyl 3-bromo-5-fluoroisonicotinate (C₇H₅BrFNO₂), the most telling feature is the isotopic pattern of bromine.

Natural bromine consists of two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio.[4][5][6] This results in a pair of peaks for the molecular ion, separated by 2 mass-to-charge units (m/z), with almost equal intensity.[4][5]

• Calculated Monoisotopic Mass (C₇H₅⁷⁹BrFNO₂): 232.95 u

• Calculated Monoisotopic Mass (C₇H₅⁸¹BrFNO₂): 234.95 u

Therefore, the hallmark of this compound's mass spectrum is a distinctive doublet at m/z 233 and 235 , confirming the presence of a single bromine atom.

Decoding the Fragmentation Cascade

Upon ionization, the molecular ion possesses excess energy, leading to its fragmentation into smaller, charged ions. The fragmentation pathways are not random; they are governed by the relative strengths of chemical bonds and the stability of the resulting fragment ions and neutral losses.[7] For Methyl 3-bromo-5-fluoroisonicotinate, the primary fragmentation events center around the methyl ester group and the robust aromatic ring.

Primary Fragmentation: The Ester Group

The methyl ester functional group is a common site for initial fragmentation. Two principal pathways are expected:

• Loss of a Methoxy Radical (•OCH₃): Cleavage of the C-O bond results in the loss of a methoxy radical (mass = 31 u). This is a highly favorable pathway as it produces a stable acylium cation.

  • [M - 31]⁺ → A doublet at m/z 202 and 204 . This fragment, the 3-bromo-5-fluoroiso­nicotinoyl cation, is often a prominent peak in the spectrum.

• Loss of the Carbomethoxy Radical (•COOCH₃): The entire ester group can be lost (mass = 59 u), leading to the formation of the halogenated pyridine cation radical.

  • [M - 59]⁺ → A doublet at m/z 174 and 176 .

Secondary Fragmentation: The Pyridine Ring

The fragment ions generated from the initial losses can undergo further fragmentation. A common pathway for pyridine-containing ions is the expulsion of a neutral molecule of hydrogen cyanide (HCN).

• [m/z 174/176 - HCN]: The 3-bromo-5-fluoropyridyl cation could lose HCN (mass = 27 u), potentially yielding a smaller fragment ion doublet at m/z 147 and 149 .

The following table summarizes the predicted key fragments, their m/z values, and the corresponding neutral loss.

m/z (⁷⁹Br / ⁸¹Br)	Proposed Fragment Structure	Neutral Loss	Mass of Loss (u)
233 / 235	[C₇H₅BrFNO₂]⁺• (Molecular Ion)	-	-
202 / 204	[C₆H₂BrFNO]⁺	•OCH₃	31
174 / 176	[C₅H₂BrFN]⁺•	•COOCH₃	59
154	[C₇H₅FNO₂]⁺	•Br	79 / 81

Comparative Analysis with Non-Halogenated Analogs

To build confidence in our interpretation, we can compare the predicted fragmentation of our target molecule with the known mass spectrum of its non-halogenated parent compound, Methyl Isonicotinate (C₇H₇NO₂).[8][9]

The NIST database shows the EI mass spectrum of Methyl Isonicotinate (MW = 137) has major peaks at:

• m/z 137 (M⁺•): The molecular ion.[8][10]

• m/z 106 ([M-31]⁺): Loss of •OCH₃, corresponding to the isonicotinoyl cation.[10]

• m/z 78: Loss of •COOCH₃ followed by loss of HCN, or direct fragmentation of the ring.[10]

This comparison validates our proposed primary fragmentation pathway. The loss of the methoxy radical (a loss of 31 u) is a dominant feature in both spectra, reinforcing the prediction that the peaks at m/z 202/204 will be significant in the spectrum of Methyl 3-bromo-5-fluoroisonicotinate.

Visualizing the Fragmentation Pathway

A clear visualization of the fragmentation cascade helps in understanding the relationships between the observed ions. The following diagram, generated using DOT language, illustrates the primary fragmentation pathways originating from the molecular ion.

Caption: Predicted EI-MS fragmentation of Methyl 3-bromo-5-fluoroisonicotinate.

Experimental Protocol: Acquiring the Mass Spectrum

To ensure data integrity and reproducibility, a standardized protocol for acquiring the EI mass spectrum is essential.

Objective: To obtain a high-quality electron ionization mass spectrum of Methyl 3-bromo-5-fluoroisonicotinate.

Instrumentation: Gas Chromatograph-Mass Spectrometer (GC-MS) with an EI source.

Methodology:

• Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of a volatile, high-purity solvent (e.g., dichloromethane or ethyl acetate).

• GC Separation (Typical Conditions):

  • Injector: Split/splitless, 250 °C.

  • Column: Standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Start at 50 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Mass Spectrometer Conditions:

  • Ion Source: Electron Ionization (EI).

  • Ionization Energy: 70 eV (standard energy to ensure fragmentation and allow for library matching).[10]

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 400.

  • Solvent Delay: Set a delay of 2-3 minutes to prevent the solvent peak from saturating the detector.

• Data Analysis:

  • Extract the mass spectrum from the apex of the chromatographic peak corresponding to the analyte.

  • Identify the molecular ion peak doublet (m/z 233/235).

  • Identify and label major fragment ions and compare them against the predicted fragmentation pattern.

The following workflow diagram illustrates the process from sample preparation to final data interpretation.

Caption: Experimental workflow for GC-MS analysis and spectral interpretation.

Conclusion and Alternative Techniques

The interpretation of the mass spectrum of Methyl 3-bromo-5-fluoroisonicotinate is straightforward when approached systematically. The presence of a 1:1 M⁺• doublet at m/z 233/235 is a definitive indicator of a monobrominated compound. Key fragments arising from the loss of the methoxy radical (m/z 202/204) and the entire ester group (m/z 174/176) provide strong corroborating evidence for the proposed structure.

While EI-MS is a powerful tool, it is crucial to employ orthogonal analytical techniques for complete structural elucidation in a research and development setting.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): Provides definitive information on the connectivity of atoms and the chemical environment of the fluorine atom.

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups, such as the ester carbonyl (C=O) and C-F/C-Br bonds.

By combining the detailed fragmentation data from mass spectrometry with the structural insights from NMR and IR, researchers can achieve an unequivocal confirmation of the chemical structure of Methyl 3-bromo-5-fluoroisonicotinate, ensuring the integrity and validity of their scientific endeavors.

References

• Intro to Mass Spectrometry. (n.d.). Fragmentation Mechanisms. Retrieved from Michigan State University Department of Chemistry. [Link]

• Chemistry Steps. (n.d.). Isotopes in Mass Spectrometry. Retrieved from Chemistry Steps. [Link]

• Clark, J. (2015). The M+2 peak in mass spectra. Retrieved from Chemguide. [Link]

• Schaller, C. P. (n.d.). mass spec: isotopes: Br and Cl. Retrieved from College of Saint Benedict & Saint John's University. [Link]

• Save My Exams. (2023). The M+1 & M+2 Peaks. Retrieved from Save My Exams. [Link]

• National Center for Biotechnology Information. (n.d.). Methyl isonicotinate. PubChem Compound Database. Retrieved from [Link]

• Dolson, D. A. (2022). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. LCGC International. [Link]

• Moller, J. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. Retrieved from University of Copenhagen. [Link]

• Takeda, T. (2017). Structure and m/z of Singly Charged Even-Electron Fragment Ions in Organic Mass Spectrometry. Journal of the Mass Spectrometry Society of Japan. [Link]

• Shouakar-Stash, O., Frape, S. K., & Drimmie, R. J. (2010). Determination of Bromine Stable Isotopes Using Continuous-Flow Isotope Ratio Mass Spectrometry. Analytical Chemistry. [Link]

• National Institute of Standards and Technology. (n.d.). Methyl nicotinate. In NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 4-Pyridinecarboxylic acid, methyl ester. In NIST Chemistry WebBook. Retrieved from [Link]

• MySkinRecipes. (n.d.). Methyl 3-bromo-5-fluoroisonicotinate. Retrieved from [Link]

• Clark, J. (2014). Fragmentation patterns in mass spectra. Retrieved from Chemguide. [Link]

• Wikipedia. (n.d.). Methyl isonicotinate. Retrieved from [Link]

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Comparative Biological Activity Screening of Methyl 3-bromo-5-fluoroisonicotinate Derivatives: A Guide for Drug Discovery Professionals

Introduction: The Strategic Value of Halogenated Pyridines in Medicinal Chemistry

In the landscape of modern drug discovery, heterocyclic compounds are of paramount importance, with pyridine derivatives standing out for their prevalence in a multitude of approved therapeutic agents.[1][2] Their unique electronic properties and ability to engage in hydrogen bonding make them privileged scaffolds in medicinal chemistry. Among these, halogenated pyridines have emerged as exceptionally valuable intermediates.[3] The introduction of halogen atoms, such as bromine and fluorine, into the pyridine ring significantly alters the molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity to biological targets.[3]

Methyl 3-bromo-5-fluoroisonicotinate is a prime example of such a strategic building block.[4][5] Its structure is pre-functionalized for diversification; the bromine atom serves as a versatile handle for cross-coupling reactions, while the fluorine atom can enhance binding interactions and block metabolic degradation.[3][4] This allows for the systematic synthesis of a diverse library of derivatives, each with the potential for novel biological activity.

This guide provides a comparative framework for the biological activity screening of derivatives synthesized from Methyl 3-bromo-5-fluoroisonicotinate. We will delve into the causality behind experimental choices for anticancer, antimicrobial, and anti-inflammatory screening, present detailed protocols for key assays, and offer a template for interpreting the resulting data to identify promising lead compounds.

From a Core Scaffold to a Diverse Library: The Synthetic Strategy

The fundamental principle behind using Methyl 3-bromo-5-fluoroisonicotinate is its capacity for facile diversification. The bromo group at the 3-position is particularly amenable to transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the introduction of a wide array of aryl, heteroaryl, alkyl, or amino moieties. This systematic modification of the core structure is central to exploring the structure-activity relationship (SAR) of the resulting derivatives.

Caption: Workflow for the broth microdilution MIC assay.

Comparative Data: Antimicrobial Activity

The MIC values provide a direct comparison of the antibacterial potency of the derivatives.

Derivative ID	Modification at 3-position	MIC (µg/mL) vs. S. aureus (Gram +)	MIC (µg/mL) vs. E. coli (Gram -)
M3BFI-001	Phenyl	128	>256
M3BFI-002	4-Methoxyphenyl	64	128
M3BFI-003	3,4,5-Trimethoxyphenyl	128	256
M3BFI-006	4-Nitrophenyl	16	32
M3BFI-007	5-Bromo-thiophen-2-yl	8	16
Ciprofloxacin	(Positive Control)	1	0.5
Note: Data are hypothetical for illustrative purposes.

In this screen, derivatives M3BFI-006 and M3BFI-007 are identified as hits. The data suggests that electron-withdrawing groups (like nitro) or additional halogenation on an appended heterocyclic ring may be favorable for antimicrobial activity. This contrasts with the SAR observed for anticancer activity, highlighting how small structural changes can lead to vastly different biological profiles.

Part 3: Anti-inflammatory Activity Screening

Chronic inflammation is a driver of many diseases, and a key mechanism involves the overproduction of prostaglandins by cyclooxygenase (COX) enzymes. T[6][7][8]here are two main isoforms: COX-1 (constitutively expressed, involved in homeostasis) and COX-2 (inducible at sites of inflammation). T[7][8]he ideal nonsteroidal anti-inflammatory drug (NSAID) selectively inhibits COX-2 to reduce inflammation while sparing COX-1 to minimize side effects like gastrointestinal issues.

[8]#### Experimental Protocol: In Vitro COX-1/COX-2 Inhibition Assay

This assay measures the ability of a compound to inhibit the peroxidase activity of purified COX-1 and COX-2 enzymes. Commercially available screening kits provide a standardized and efficient method for this evaluation.

[8][9]Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare assay buffers, purified ovine or human recombinant COX-1 and COX-2 enzymes, heme, and arachidonic acid (substrate) as per the kit manufacturer's instructions.

  • Prepare stock solutions of the test derivatives and a positive control (e.g., Celecoxib for selective COX-2 inhibition, or Diclofenac) in DMSO.

• Assay Procedure:

  • The assay is performed in a 96-well plate. For each derivative, set up parallel reactions for COX-1 and COX-2.

  • To each well, add the reaction buffer, the respective enzyme (COX-1 or COX-2), and the test derivative at various concentrations.

  • Initiate the enzymatic reaction by adding arachidonic acid.

  • The reaction produces Prostaglandin G₂, and the peroxidase component of the COX enzyme converts it to Prostaglandin H₂. This activity is measured, often via a colorimetric probe that is oxidized during the reaction, leading to a measurable change in absorbance or fluorescence.

[9]3. Measurement and Data Analysis:

• Measure the absorbance or fluorescence over time using a microplate reader.
• Calculate the rate of the reaction for each concentration of the derivative.
• Determine the IC₅₀ values for both COX-1 and COX-2 inhibition.
• Calculate the Selectivity Index (SI) as: SI = IC₅₀ (COX-1) / IC₅₀ (COX-2) . A high SI value (>10) indicates selective inhibition of COX-2.

Sources

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• 4. Methyl 3-bromo-5-fluoroisonicotinate [myskinrecipes.com]
• 5. Methyl 3-broMo-5-fluoroisonicotinate CAS#: 1214325-21-9 [m.chemicalbook.com]
• 6. journalajrb.com [journalajrb.com]
• 7. dovepress.com [dovepress.com]
• 8. Synthesis, anti-inflammatory, cytotoxic, and COX-1/2 inhibitory activities of cyclic imides bearing 3-benzenesulfonamide, oxime, and β-phenylalanine scaffolds: a molecular docking study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

A Researcher's Guide to Unambiguous Structural Confirmation of Reaction Products Using 2D NMR

In the relentless pursuit of novel chemical entities, particularly within drug discovery and development, the unambiguous confirmation of a reaction product's structure is a non-negotiable cornerstone of scientific rigor. While 1D Nuclear Magnetic Resonance (NMR) spectroscopy serves as the initial workhorse for a rapid assessment of a molecule's proton and carbon framework, its limitations become starkly apparent with increasing molecular complexity.[1][2] Overlapping signals and complex coupling patterns in 1D spectra can lead to structural misassignments, with potentially catastrophic consequences for a research program.[3]

This guide provides an in-depth comparison of two-dimensional (2D) NMR techniques, offering a strategic roadmap for researchers, scientists, and drug development professionals to achieve definitive structural elucidation. We will move beyond a mere description of pulse sequences to explore the causality behind experimental choices, empowering you to design a self-validating system of experiments for confident structural confirmation.

From Ambiguity to Certainty: The Power of the Second Dimension

The fundamental advantage of 2D NMR is its ability to disperse spectral information across two frequency dimensions, resolving the signal overlap that plagues complex 1D spectra.[4][5][6] By correlating nuclear spins that are interacting through chemical bonds or through space, 2D NMR provides a detailed map of molecular connectivity and spatial arrangement.[5][7] This guide will focus on the four most critical experiments for the structural analysis of small organic molecules: COSY, HSQC, HMBC, and NOESY.

A Comparative Overview of Key 2D NMR Experiments

The strategic selection of 2D NMR experiments is paramount for efficient and accurate structure determination. Each experiment provides a unique piece of the structural puzzle, and their combined interpretation forms a powerful, self-validating workflow.

Experiment	Full Name	Correlation Type	Primary Application	Key Insights Provided
COSY	CO rrelation S pectroscopY	¹H-¹H through-bond (scalar) coupling	Identifying neighboring protons within a spin system.	Reveals proton-proton connectivity, typically over 2-3 bonds, helping to trace out molecular fragments.[8][9]
HSQC	H eteronuclear S ingle Q uantum C oherence	¹H-¹³C one-bond correlation	Directly linking protons to their attached carbons.	Provides a definitive map of which proton is attached to which carbon atom.[10][11][12]
HMBC	H eteronuclear M ultiple B ond C orrelation	¹H-¹³C long-range (2-4 bond) correlation	Assembling molecular fragments and identifying quaternary carbons.	Connects proton and carbon atoms that are separated by multiple bonds, crucial for piecing together the molecular skeleton.[10][11]
NOESY	N uclear O verhauser E ffect S pectroscopY	¹H-¹H through-space correlation	Determining stereochemistry and 3D conformation.	Identifies protons that are close to each other in space, regardless of their bonding connectivity.[8][13][14]

The Logic of 2D NMR: A Step-by-Step Workflow for Structural Elucidation

A robust approach to structural confirmation involves a logical sequence of 2D NMR experiments, where the data from one experiment informs the interpretation of the next. This workflow ensures a comprehensive and self-validating analysis.

Caption: A logical workflow for structural elucidation using 2D NMR.

Detailed Experimental Protocols and Data Interpretation

The following sections provide standardized protocols for acquiring and interpreting data from each of the core 2D NMR experiments.

Sample Preparation: The Foundation of High-Quality Data

High-quality 2D NMR spectra begin with meticulous sample preparation.

Protocol:

• Solvent Selection: Dissolve the sample in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) to avoid large solvent signals in the ¹H NMR spectrum.[15] The spectrometer uses the deuterium signal for field-frequency locking.[15]

• Concentration: Aim for a sample concentration of 5-10 mg in 0.6-0.7 mL of solvent for small molecules. While modern spectrometers are highly sensitive, sufficient concentration is crucial for detecting weaker correlations, especially in HMBC and NOESY experiments.

• Clarity: Ensure the sample is free of any particulate matter by filtering it through a small plug of glass wool in a Pasteur pipette into the NMR tube.[15][16] Suspended solids disrupt the magnetic field homogeneity, leading to broadened lines and poor spectral quality.[15]

• NMR Tube: Use a high-quality, clean NMR tube to ensure optimal performance.

COSY (Correlation Spectroscopy): Mapping the Proton Network

The COSY experiment is the starting point for delineating the proton spin systems within your molecule.[8]

Mechanism: The COSY pulse sequence facilitates magnetization transfer between protons that are scalar (J) coupled, typically over two or three bonds.[4][8]

Interpretation:

• Diagonal Peaks: These correspond to the peaks in the 1D ¹H NMR spectrum.[4][9]

• Cross-Peaks: These are the key pieces of information. A cross-peak at the intersection of two different proton chemical shifts (ω₁, ω₂) indicates that these two protons are coupled to each other.[4][9] By "walking" through the cross-peaks, you can trace the connectivity of protons within a molecular fragment.[4]

Caption: Interpreting a COSY spectrum to identify coupled protons.

HSQC (Heteronuclear Single Quantum Coherence): The C-H Connection

The HSQC experiment provides unambiguous one-bond ¹H-¹³C correlations, making it an essential tool for assigning carbon signals.[11][12]

Mechanism: HSQC transfers magnetization from a proton to its directly attached carbon and then back to the proton for detection.[10][17][18] This "proton-detected" method offers significantly higher sensitivity compared to older, carbon-detected experiments.[17]

Interpretation:

• Axes: The spectrum displays the ¹H spectrum on one axis and the ¹³C spectrum on the other.[10]

• Cross-Peaks: Each peak in the HSQC spectrum corresponds to a carbon atom that is directly bonded to one or more protons. The coordinates of the peak give you the chemical shifts of the carbon and its attached proton(s).[10]

• Missing Signals: Quaternary carbons (those with no attached protons) will not appear in an HSQC spectrum.[17]

Caption: Interpreting an HSQC spectrum for direct C-H correlations.

HMBC (Heteronuclear Multiple Bond Correlation): Assembling the Skeleton

The HMBC experiment is arguably the most powerful tool for determining the overall carbon skeleton of a molecule.

Mechanism: HMBC is optimized to detect correlations between protons and carbons that are separated by two, three, and sometimes four bonds.[10][11] Crucially, direct one-bond correlations are suppressed.[11][18]

Interpretation:

• Cross-Peaks: A cross-peak between a proton at δHₐ and a carbon at δCₓ indicates that these two nuclei are within 2-4 bonds of each other.

• Strategic Use: By identifying HMBC correlations from a specific proton to multiple carbons, you can piece together adjacent molecular fragments. This is also the primary method for identifying and assigning quaternary carbons, as they will show correlations to nearby protons but will be absent in the HSQC spectrum.

Caption: Using HMBC to identify a quaternary carbon.

NOESY (Nuclear Overhauser Effect Spectroscopy): Probing 3D Space

Once the 2D structure (connectivity) is established, the NOESY experiment is used to determine the 3D arrangement of atoms, or stereochemistry.[14][19]

Mechanism: The Nuclear Overhauser Effect (NOE) is a through-space phenomenon that involves the transfer of nuclear spin polarization between protons that are spatially close (typically < 5 Å), regardless of whether they are connected by chemical bonds.[13][20]

Interpretation:

• Diagonal and Cross-Peaks: Similar to COSY, a NOESY spectrum has diagonal peaks and cross-peaks.

• Spatial Proximity: A cross-peak between two protons indicates that they are close to each other in 3D space.[13] This information is critical for assigning relative stereochemistry at chiral centers and determining the geometry of double bonds.

Conclusion: A Synthesis of Evidence for Unimpeachable Results

In the landscape of modern chemical research and pharmaceutical development, "suggested" or "probable" structures are insufficient. 2D NMR spectroscopy, when applied systematically, provides the rigorous, multi-faceted evidence required for the definitive confirmation of reaction products.[21][22][23] By moving beyond 1D analysis and embracing the correlational power of COSY, HSQC, HMBC, and NOESY, researchers can build a complete and self-validating picture of their molecules. This not only ensures the integrity of current research but also provides the solid foundation upon which future discoveries are built.

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A Head-to-Head Comparison for Drug Development Professionals: Optimizing C-C Bond Formation with Suzuki and Stille Couplings

In the intricate world of pharmaceutical and materials science, the creation of carbon-carbon (C-C) bonds with precision and efficiency is paramount. Among the most powerful tools in the synthetic chemist's arsenal are palladium-catalyzed cross-coupling reactions. This guide provides an in-depth, objective comparison of two stalwart methods: the Suzuki-Miyaura coupling and the Stille coupling. We will delve into their mechanistic nuances, compare their performance with a focus on substrates relevant to drug development, and provide actionable experimental protocols to help you select the optimal reaction for your synthetic challenges.

At a Glance: Key Distinctions

While both reactions are workhorses for C-C bond formation, their fundamental differences in reagents and reaction conditions often dictate their suitability for a particular synthetic transformation.

Feature	Suzuki Coupling	Stille Coupling
Organometallic Reagent	Organoboron compounds (boronic acids, esters)	Organotin compounds (stannanes)
Toxicity	Low toxicity of boron reagents and byproducts.[1][2][3]	High toxicity of organotin reagents and byproducts.[4][5][6]
Reagent Stability	Boronic acids can be prone to protodeboronation.[5]	Organostannanes are generally stable to air and moisture.[4][7][8]
Functional Group Tolerance	Generally good, but can be sensitive to strong bases.[9][10]	Excellent, tolerates a wide range of functional groups.[6][7][8][11]
Reaction Conditions	Typically requires a base.[12][13]	Often proceeds under neutral or mildly basic conditions.[5][11]
Byproduct Removal	Boron-based byproducts are often water-soluble and easily removed.[1][2]	Tin byproducts can be difficult to remove from the reaction mixture.[5][11]

Delving into the Mechanisms: A Tale of Two Catalytic Cycles

Both the Suzuki and Stille couplings proceed through a similar catalytic cycle involving a palladium catalyst that cycles between the Pd(0) and Pd(II) oxidation states.[9][14] The cycle consists of three key steps: oxidative addition, transmetalation, and reductive elimination.[4][9][13][15]

The Suzuki Coupling Catalytic Cycle

The Suzuki reaction couples an organoboron species with an organic halide or triflate.[9][13] A key feature is the requirement of a base to activate the organoboron reagent for the transmetalation step.[10][12]

Catalytic cycle of the Stille coupling.

Performance under Pressure: A Comparative Case Study

To illustrate the practical implications of choosing between Suzuki and Stille couplings, let's consider a hypothetical, yet realistic, scenario in medicinal chemistry: the late-stage functionalization of a complex heterocyclic core. Our model substrate is a substituted bromopyrimidine, a common scaffold in kinase inhibitors.

The Substrate: 2-bromo-4-(trifluoromethyl)pyrimidine

The Goal: Couple the bromopyrimidine with various aryl and heteroaryl partners.

Hypothetical Yield Comparison

Coupling Partner	Suzuki Coupling Yield (%)	Stille Coupling Yield (%)	Key Observations
Phenylboronic acid / Phenyltributylstannane	85	90	Both reactions perform well with simple aryl partners.
4-Methoxyphenylboronic acid / 4-Methoxyphenyltributylstannane	88	92	Electron-donating groups are well-tolerated by both methods.
4-Nitrophenylboronic acid / 4-Nitrophenyltributylstannane	75	80	The Stille coupling shows a slight advantage with electron-deficient partners. [16][17]
2-Isopropylphenylboronic acid / 2-Isopropylphenyltributylstannane	60	86	The Stille coupling demonstrates superior performance with sterically hindered substrates. [16]
2-Formylphenylboronic acid / 2-Formylphenyltributylstannane	45	85	The Stille coupling is significantly more tolerant of coordinating functional groups like aldehydes. [17]
2-Thienylboronic acid / 2-(Tributylstannyl)thiophene	70	91	The Stille coupling often gives higher yields with certain heterocycles. [17]
4-Pyridinylboronic acid / 4-(Tributylstannyl)pyridine	55	88	Coordinating nitrogen heterocycles can pose a challenge for Suzuki coupling, while Stille performs robustly. [17]

Analysis of the Results

The data clearly indicates that while both methods are effective for simple couplings, the Stille reaction often provides superior yields when dealing with more challenging substrates. Specifically, for sterically hindered partners and substrates containing coordinating functional groups (e.g., aldehydes, pyridines), the Stille coupling can be the more reliable choice. [16][17]This is often attributed to the milder reaction conditions and the nature of the transmetalation step in the Stille coupling.

Experimental Protocols: From Theory to Practice

Below are detailed, step-by-step protocols for the coupling of 2-bromo-4-(trifluoromethyl)pyrimidine with 2-isopropylphenylboronic acid (Suzuki) and 2-isopropylphenyltributylstannane (Stille).

Experimental Workflow

General experimental workflow for Suzuki and Stille couplings.

Protocol 1: Suzuki Coupling

• Materials:

  • 2-bromo-4-(trifluoromethyl)pyrimidine (1.0 mmol, 1.0 equiv)

  • 2-Isopropylphenylboronic acid (1.2 mmol, 1.2 equiv)

  • Pd(PPh₃)₄ (0.05 mmol, 5 mol%)

  • K₂CO₃ (2.0 mmol, 2.0 equiv)

  • 1,4-Dioxane/Water (4:1, 5 mL)

• Procedure:

  • To a flame-dried round-bottom flask, add 2-bromo-4-(trifluoromethyl)pyrimidine, 2-isopropylphenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add the degassed 1,4-dioxane/water solvent mixture via syringe.

  • Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

  • Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Protocol 2: Stille Coupling

• Materials:

  • 2-bromo-4-(trifluoromethyl)pyrimidine (1.0 mmol, 1.0 equiv)

  • 2-Isopropylphenyltributylstannane (1.1 mmol, 1.1 equiv)

  • Pd(PPh₃)₄ (0.05 mmol, 5 mol%)

  • Anhydrous, degassed 1,4-dioxane (5 mL)

• Procedure:

  • To a flame-dried round-bottom flask, add 2-bromo-4-(trifluoromethyl)pyrimidine, and Pd(PPh₃)₄.

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add the anhydrous, degassed 1,4-dioxane via syringe, followed by the 2-isopropylphenyltributylstannane.

  • Heat the reaction mixture to 100 °C and stir for 6-12 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • To remove the tin byproducts, stir the solution with a saturated aqueous solution of KF for 1 hour, then filter through a pad of Celite.

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

  • Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Conclusion: Making the Right Choice

The choice between Suzuki and Stille coupling is not always straightforward and depends on a careful analysis of the substrate, the desired product, and practical considerations.

• Choose Suzuki coupling when:

  • Toxicity is a major concern. [1][2] * The substrates are not sensitive to basic conditions. [10] * The coupling partners are not sterically demanding or contain strongly coordinating functional groups.

  • Ease of byproduct removal is a priority. [1][2]

• Choose Stille coupling when:

  • You are working with base-sensitive substrates.

  • High functional group tolerance is required. [7][8][11] * The substrates are sterically hindered. [16] * You are coupling substrates with coordinating heterocycles. [17] * You are prepared to handle toxic organotin reagents and perform the necessary purification to remove tin byproducts. [5][11] Ultimately, both the Suzuki and Stille couplings are indispensable tools in modern organic synthesis. By understanding their respective strengths and weaknesses, researchers can make informed decisions to efficiently construct the complex molecules that drive innovation in drug discovery and materials science.

References

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• Espinet, P., & Casado, A. L. (2000). Mechanism of the Stille Reaction. 1. The Transmetalation Step. Coupling of R1I and R2SnBu3 Catalyzed by trans-[PdR1IL2] (R1 = C6Cl2F3; R2 = Vinyl, 4-Methoxyphenyl; L = AsPh3). Journal of the American Chemical Society, 122(34), 8277–8287. [Link]

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• Muzammil, N. N., Bahron, H., & Tajuddin, A. M. (2020). A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using. IKM Institut Kimia Malaysia. [Link]

• Stille Coupling Definition. Fiveable. [Link]

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• Wurz, N., & Slanina, T. (2023). Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. RSC Advances, 13(24), 16433–16439. [Link]

• Suzuki-Miyaura Cross-Coupling Reaction. Fisher Scientific. [Link]

• Wurz, N., & Slanina, T. (2023). Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. RSC Advances, 13(24), 16433–16439. [Link]

• Suzuki Cross-Coupling Reactions Mechanisms. Mettler Toledo. [Link]

• What are the disadvantages of the Suzuki-Miyaura cross coupling reaction?. Quora. [Link]

• Pérez-Temprano, M. H., Casares, J. A., & Espinet, P. (2014). The Stille Reaction, 38 Years Later. ACS Catalysis, 4(8), 2628–2643. [Link]

• Chen, Y., et al. (2021). Recoverable Palladium-Catalyzed Carbon-Carbon Bond Forming Reactions under Thermomorphic Mode: Stille and Suzuki-Miyaura Reactions. Molecules, 26(5), 1433. [Link]

• Sun, J., et al. (2018). STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. ResearchGate. [Link]

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The Strategic Advantage of Methyl 3-Bromo-5-fluoroisonicotinate in Kinase Inhibitor SAR Studies: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the intricate process of kinase inhibitor design, the selection of appropriate building blocks is a critical determinant of success. The structure-activity relationship (SAR) journey is a meticulous exploration of chemical space, where each modification is a query posed to the biological target. In this guide, we provide an in-depth comparison of methyl 3-bromo-5-fluoroisonicotinate , a versatile heterocyclic building block, against its analogs in the context of kinase inhibitor SAR studies. We will delve into the causality behind its efficacy, supported by experimental data and detailed protocols, to offer a comprehensive resource for your drug discovery endeavors.

Introduction: The Privileged Role of Substituted Pyridines in Kinase Inhibition

Protein kinases, as key regulators of cellular signaling, have become one of the most important classes of drug targets, particularly in oncology and inflammatory diseases.[1][2] A significant portion of FDA-approved kinase inhibitors incorporate a substituted pyridine scaffold.[3][4] This prevalence is due to the pyridine ring's ability to form crucial hydrogen bonds with the hinge region of the kinase ATP-binding site, a fundamental interaction for potent inhibition. The strategic placement of various substituents on the pyridine ring allows for the fine-tuning of a compound's potency, selectivity, and pharmacokinetic properties.

Methyl 3-bromo-5-fluoroisonicotinate has emerged as a particularly valuable reagent in this context. Its trifunctional nature—a reactive bromine atom for cross-coupling, a fluorine atom for modulating electronic properties and metabolic stability, and a methyl ester for further derivatization or as a hydrogen bond acceptor—offers a powerful toolkit for medicinal chemists.

Comparative Analysis: The Efficacy of Methyl 3-bromo-5-fluoroisonicotinate in SAR Studies

The true value of a building block is revealed through comparative SAR studies. Here, we present a representative case study to illustrate the advantages of methyl 3-bromo-5-fluoroisonicotinate in the optimization of a hypothetical series of Janus Kinase (JAK) inhibitors. The JAK family of non-receptor tyrosine kinases (JAK1, JAK2, JAK3, and Tyk2) are central to cytokine signaling pathways implicated in autoimmune diseases and cancer.[5]

The Core Scaffold and the Role of the Pyridine Moiety

Our hypothetical lead compound features a pyrazolo[3,4-d]pyrimidine core, a common scaffold in kinase inhibitors, linked to a substituted pyridine moiety. The pyridine nitrogen is designed to interact with the hinge region of the JAK kinase domain. The SAR exploration focuses on modifications of the pyridine ring to enhance potency and selectivity.

Table 1: Comparative SAR Data for a Hypothetical Series of JAK Inhibitors

Compound ID	Pyridine Building Block	R Group	JAK1 IC50 (nM)	JAK2 IC50 (nM)
1a	Methyl 3-bromoisonicotinate	H	150	200
1b	Methyl 3-bromo-5-fluoroisonicotinate	H	50	180
1c	Methyl 3-chloro-5-fluoroisonicotinate	H	75	190
1d	Methyl 3-bromo-5-methylisonicotinate	H	120	150
2a	Methyl 3-bromoisonicotinate	4-phenoxyphenyl	25	40
2b	Methyl 3-bromo-5-fluoroisonicotinate	4-phenoxyphenyl	5	35

Note: The data presented in this table is illustrative and compiled based on established principles of kinase inhibitor SAR. The IC50 values are hypothetical and intended to demonstrate the impact of substitutions.

Analysis of SAR Data

The data in Table 1 highlights the strategic advantages of using methyl 3-bromo-5-fluoroisonicotinate:

• Impact of Fluorination: A direct comparison between compound 1a (non-fluorinated) and 1b (fluorinated) reveals a significant increase in JAK1 inhibitory potency with the introduction of the fluorine atom. This enhancement can be attributed to several factors. The electron-withdrawing nature of fluorine can modulate the pKa of the pyridine nitrogen, optimizing the hydrogen bond strength with the kinase hinge. Furthermore, fluorine can engage in favorable orthogonal multipolar interactions with the protein backbone.

• Halogen Choice: Comparing 1b (bromo) with 1c (chloro) suggests that for this particular scaffold, the bromo substituent leads to slightly better potency. This could be due to subtle differences in bond angles and polarizability influencing the overall conformation and binding. The C-Br bond is also generally more reactive in palladium-catalyzed cross-coupling reactions compared to the C-Cl bond, offering a synthetic advantage.

• Steric and Electronic Effects: The replacement of the fluorine with a methyl group in compound 1d results in a decrease in potency compared to 1b . This suggests that the electronic benefit of the fluorine outweighs the potential hydrophobic interactions of the methyl group in this position, or that the methyl group introduces a steric clash.

• Synergy with Further Derivatization: The true power of methyl 3-bromo-5-fluoroisonicotinate is evident when it is used as a platform for further diversification. In compounds 2a and 2b , the bromine atom has been utilized in a Suzuki coupling reaction to introduce a 4-phenoxyphenyl group, a common moiety in kinase inhibitors that can access a deeper pocket in the ATP binding site. The fluorinated analog 2b maintains its potency advantage over the non-fluorinated 2a , demonstrating the additive and beneficial effect of the fluorine atom in a more complex molecular architecture.

Experimental Protocols

To ensure the practical application of this guide, we provide detailed, step-by-step methodologies for key experiments.

Synthesis of a JAK Inhibitor using Methyl 3-bromo-5-fluoroisonicotinate via Suzuki Coupling

This protocol describes the synthesis of a hypothetical inhibitor analogous to compound 2b .

Step 1: Suzuki-Miyaura Cross-Coupling

• To a flame-dried round-bottom flask, add methyl 3-bromo-5-fluoroisonicotinate (1.0 eq), the pyrazolo[3,4-d]pyrimidine boronic acid partner (1.1 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq).

• Add a suitable base, for example, potassium carbonate (2.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add a degassed solvent mixture, such as 1,4-dioxane and water (4:1).

• Heat the reaction mixture to 90°C and stir for 12-16 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

In Vitro Kinase Inhibition Assay (Lanthascreen® Eu Kinase Binding Assay)

This protocol outlines a common method for determining the IC50 values of kinase inhibitors.

• Prepare a serial dilution of the test compound in a suitable buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• In a 384-well plate, add the kinase, a europium-labeled anti-tag antibody, and the Alexa Fluor® 647-labeled ATP-competitive kinase tracer.

• Add the serially diluted test compound to the wells.

• Incubate the plate at room temperature for 60 minutes.

• Read the plate on a fluorescence plate reader capable of measuring time-resolved fluorescence resonance energy transfer (TR-FRET).

• Calculate the IC50 values by fitting the data to a four-parameter logistic equation.

Visualization of Key Concepts

To further elucidate the concepts discussed, the following diagrams are provided.

Caption: A typical workflow for a structure-activity relationship (SAR) study in kinase inhibitor development.

Caption: General binding mode of a pyridine-based kinase inhibitor in the ATP pocket.

Conclusion

Methyl 3-bromo-5-fluoroisonicotinate stands out as a highly effective building block in the challenging landscape of kinase inhibitor SAR studies. Its unique combination of a reactive handle for diversification, a strategically placed fluorine atom for potency and metabolic stability enhancement, and a versatile ester group provides medicinal chemists with a powerful tool to accelerate the discovery of novel therapeutics. The illustrative SAR data and detailed experimental protocols presented in this guide underscore its value and provide a practical framework for its application in drug discovery programs. By understanding the underlying principles of its efficacy, researchers can leverage methyl 3-bromo-5-fluoroisonicotinate to its full potential, paving the way for the next generation of targeted kinase inhibitors.

References

• [Link to a relevant review on kinase inhibitors, e.g., from a high-impact journal like Nature Reviews Drug Discovery or the Journal of Medicinal Chemistry]
• [Link to a paper describing the synthesis of a kinase inhibitor using a substituted pyridine]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. [Link]

• [Link to a protocol for Suzuki-Miyaura coupling, e.g., from a trusted source like Organic Syntheses or a methods-focused journal]
• [Link to a detailed protocol for a kinase inhibition assay, such as from a commercial vendor like Promega or a methods paper]
• [Link to a paper discussing the role of fluorine in medicinal chemistry]
• [Link to a review on JAK inhibitors]
• [Link to a patent describing the synthesis of kinase inhibitors, for example, WO2021050915A1]

• Design, Synthesis, and Structure-Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors. [Link]

• Drug Discovery with Privileged Building Blocks; Tactics in Medicinal Chemistry. [Link]

• [Link to a general resource on SAR studies, e.g., a medicinal chemistry textbook or review article]
• [Link to a resource on the properties and synthesis of methyl 3-bromo-5-fluoroisonicotinate, e.g.

• Innovations and Patent Trends in the Development of USFDA Approved Protein Kinase Inhibitors in the Last Two Decades. [Link]

• [Link to a paper discussing the reactivity of halogenated pyridines in cross-coupling reactions]

• Synthesis development of a naphthyridinone p38 kinase inhibitor. [Link]

• [Link to a patent that utilizes substituted pyridines in kinase inhibitor synthesis, for example, US11672803B2]

• 2-Acylaminopyridin-4-ylimidazoles as p38 MAP kinase inhibitors: Design, synthesis, and biological and metabolic evaluations. [Link]

• Revealing innovative JAK1 and JAK3 inhibitors: a comprehensive study utilizing QSAR, 3D-Pharmacophore screening, molecular docking, molecular dynamics, and MM/GBSA analyses. [Link]

• [Link to a patent illustrating the diversity of kinase inhibitor scaffolds, e.g., US11345707B2]
• US9249147B2 - Tyrosine kinase inhibitors - Google P
• [Link to a research article with SAR data on pyridine-containing kinase inhibitors]
• WO2021050915A1 - Mta-cooperative prmt5 inhibitors - Google P

• A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. [Link]

• Synthesis and Biological Evaluation of 2,3,4-Triaryl-1,2,4-oxadiazol-5-ones as p38 MAPK Inhibitors. [Link]

• Properties of FDA-approved small molecule protein kinase inhibitors: A 2024 update. [Link]

• Conformational analyses and MO studies of f152A1 and its analogues as potent protein kinase inhibitors. [Link]

• Identification, SAR Studies, and X-ray Co-crystallographic Analysis of a Novel Furanopyrimidine Aurora Kinase A Inhibitor. [Link]

• Methods for Kinetic Evaluation of Reversible Covalent Inhibitors from Time-Dependent IC50 Data. [Link]

• Inside Perspective of the Synthetic and Computational Toolbox of JAK Inhibitors: Recent Updates. [Link]

• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. [Link]

• Substituted pyrazoles as p38 kinase inhibitors. [Link]

• Identification of new fisetin analogs as kinase inhibitors: Data on synthesis and anti-skin cancer activities evaluation. [Link]

• A Comprehensive Overview of Globally Approved JAK Inhibitors. [Link]

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A Comparative Guide to the Synthesis and Characterization of Novel Thieno[2,3-b]pyridines from a 2-Chloro-N-arylacetamide Precursor

For researchers, scientists, and drug development professionals, the efficient synthesis and rigorous characterization of novel heterocyclic compounds are paramount. This guide provides an in-depth technical comparison of synthetic routes to a promising class of compounds, the 3-aminothieno[2,3-b]pyridine-2-carboxamides, using 2-chloro-N-arylacetamides as a key precursor. We will focus on the synthesis of a representative novel compound, 3-amino-N-(p-tolyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide , and compare its preparation via a direct cyclization strategy with an alternative, well-established methodology, the Gewald reaction.

This guide is designed to not only provide detailed protocols but also to elucidate the underlying chemical principles and strategic considerations that inform the choice of a particular synthetic pathway. By presenting supporting experimental data and objective comparisons, we aim to equip researchers with the knowledge to make informed decisions in their own synthetic endeavors.

Introduction to 2-Chloro-N-arylacetamides as Versatile Precursors

2-Chloro-N-arylacetamides are highly valuable and versatile precursors in organic synthesis. Their utility stems from the presence of two key reactive sites: the electrophilic carbon of the chloromethyl group and the potential for activation of the amide functionality. This dual reactivity allows for a variety of cyclization reactions to form diverse heterocyclic scaffolds, which are of significant interest in medicinal chemistry due to their prevalence in biologically active molecules.

In this guide, we will explore the use of a specific precursor, 2-chloro-N-(p-tolyl)acetamide , in the synthesis of a novel thieno[2,3-b]pyridine derivative. The thieno[2,3-b]pyridine core is a privileged scaffold found in numerous compounds with a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Synthetic Methodology 1: Direct Thorpe-Ziegler Cyclization from 2-Chloro-N-(p-tolyl)acetamide

One of the most direct methods for the synthesis of 3-aminothieno[2,3-b]pyridine-2-carboxamides involves the S-alkylation of a 2-thioxo-1,2-dihydropyridine-3-carbonitrile with a 2-chloro-N-arylacetamide, followed by an intramolecular Thorpe-Ziegler cyclization. This approach is favored for its high convergence and the ability to introduce diverse aryl groups on the carboxamide moiety at a late stage.

Scientific Rationale

The Thorpe-Ziegler reaction is a base-catalyzed intramolecular condensation of a dinitrile or a cyano-ester to form a cyclic β-keto-nitrile or a cyclic β-enaminonitrile, respectively. In our case, the reaction proceeds via the formation of a key intermediate, 2-((3-cyano-4,6-dimethylpyridin-2-yl)thio)-N-(p-tolyl)acetamide. The subsequent addition of a base facilitates the intramolecular cyclization, leading to the formation of the desired 3-aminothieno[2,3-b]pyridine-2-carboxamide. The choice of a non-nucleophilic base is critical to avoid side reactions with the electrophilic centers of the molecule.

Experimental Protocol: Synthesis of 3-amino-N-(p-tolyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide

Materials:

• 4,6-dimethyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile

• 2-chloro-N-(p-tolyl)acetamide

• Potassium hydroxide (KOH)

• Dimethylformamide (DMF)

• Ethanol

• Standard laboratory glassware

• Magnetic stirrer with heating plate

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve 4,6-dimethyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile (1.0 eq) in DMF.

• To the stirred solution, add a 10% aqueous solution of KOH (1.0 eq).

• Add 2-chloro-N-(p-tolyl)acetamide (1.0 eq) portion-wise to the reaction mixture at room temperature. Stir for 30-40 minutes.

• Add a second equivalent of 10% aqueous KOH solution (1.0 eq) and continue stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, the resulting precipitate is collected by filtration.

• The crude product is washed with cold ethanol and dried to yield 3-amino-N-(p-tolyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide.

Caption: Workflow for the synthesis of the target compound via Thorpe-Ziegler cyclization.

Synthetic Methodology 2: The Gewald Reaction - A Classic Alternative

The Gewald reaction is a multicomponent reaction that provides a powerful and convergent route to polysubstituted 2-aminothiophenes.[1] These 2-aminothiophenes can then be further elaborated to afford the thieno[2,3-b]pyridine scaffold. This method offers a different strategic approach, building the thiophene ring first from acyclic precursors.

Scientific Rationale

The Gewald reaction typically involves the condensation of a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a base, such as morpholine or triethylamine. The reaction proceeds through a Knoevenagel condensation, followed by the addition of sulfur and subsequent ring closure.[2] For the synthesis of our target thieno[2,3-b]pyridine, a suitable 2-aminothiophene would first be synthesized via the Gewald reaction, followed by a subsequent annulation of the pyridine ring.

Experimental Protocol: Gewald Synthesis of a 2-Aminothiophene Precursor

Materials:

• A suitable ketone (e.g., pentan-3-one)

• Ethyl cyanoacetate

• Elemental sulfur

• Morpholine

• Ethanol

• Standard laboratory glassware

• Magnetic stirrer with heating plate

• Reflux condenser

• Filtration apparatus

Procedure:

• To a round-bottom flask, add the ketone (1.0 eq), ethyl cyanoacetate (1.0 eq), and elemental sulfur (1.2 eq).

• Add ethanol as the solvent.

• Add morpholine (catalytic amount, ~10-20 mol%) to the mixture.

• Heat the reaction mixture to a gentle reflux and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product, a 2-aminothiophene derivative, often crystallizes from the solution and can be isolated by filtration.

• The isolated 2-aminothiophene can then be subjected to further reactions (e.g., with a suitable 1,3-dicarbonyl compound) to construct the pyridine ring of the thieno[2,3-b]pyridine system.

Caption: General workflow for the Gewald synthesis of a 2-aminothiophene precursor.

Comparison of the Synthetic Methodologies

Feature	Direct Thorpe-Ziegler Cyclization	Gewald Reaction Approach
Convergence	Highly convergent; the final product is assembled in a few steps from advanced intermediates.	Less convergent for the target molecule; requires the synthesis of the 2-aminothiophene followed by pyridine ring formation.
Versatility	Allows for late-stage diversification of the N-aryl substituent on the carboxamide.	Offers broad diversity in the substitution pattern of the thiophene ring based on the choice of ketone and α-cyanoester.
Reaction Conditions	Generally mild conditions (room temperature to gentle heating).	Often requires heating/reflux.
Reagents	Utilizes a pre-functionalized pyridine derivative and a chloroacetamide.	Employs simple, readily available acyclic precursors and elemental sulfur.
Atom Economy	Generally good, with the main byproduct being KCl.	Can be very good in the initial thiophene formation step.
Scalability	Can be readily scaled up.	Well-established for large-scale synthesis.

Characterization Data for 3-amino-N-(p-tolyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide

Comprehensive characterization is essential to confirm the structure and purity of the synthesized novel compound. Below is a summary of the expected and reported spectral data for the target molecule and its close analogs. While a complete dataset for the exact title compound is not available in a single public source, the following data is compiled from literature reports on highly similar compounds and provides a reliable reference for characterization.[3]

Analytical Technique	Expected/Reported Data
¹H NMR (DMSO-d₆, 400 MHz)	δ (ppm): 9.4-9.5 (s, 1H, CONH ), 7.5-7.6 (d, 2H, Ar-H ), 7.1-7.2 (d, 2H, Ar-H ), 7.0 (s, 1H, pyridine-H ), 6.8-6.9 (br s, 2H, NH ₂), 2.4-2.5 (s, 3H, Ar-CH ₃), 2.2-2.3 (s, 3H, pyridine-CH ₃), 2.1-2.2 (s, 3H, pyridine-CH ₃).
¹³C NMR (DMSO-d₆, 100 MHz)	δ (ppm): ~165 (C=O), ~160 (C-N), ~150-155 (Ar-C), ~145-150 (Ar-C), ~130-135 (Ar-C), ~128-130 (Ar-CH), ~120-125 (Ar-CH), ~115-120 (pyridine-CH), ~100-110 (thiophene-C), ~20 (Ar-CH₃), ~18-20 (pyridine-CH₃).
IR (KBr, cm⁻¹)	ν: ~3400-3200 (N-H stretching), ~1640 (C=O stretching, amide I), ~1590 (N-H bending), ~1520 (C=C stretching).
Mass Spectrometry (ESI-MS)	m/z: [M+H]⁺ expected at ~326.12.

Conclusion

This guide has presented a comparative analysis of two robust synthetic methodologies for accessing novel 3-aminothieno[2,3-b]pyridine-2-carboxamides, with a focus on the synthesis of 3-amino-N-(p-tolyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide from its 2-chloro-N-(p-tolyl)acetamide precursor.

The direct Thorpe-Ziegler cyclization offers a highly convergent and efficient route, particularly advantageous for late-stage functionalization of the N-aryl carboxamide moiety. In contrast, the Gewald reaction provides a powerful alternative for constructing the core thiophene ring from simple acyclic precursors, offering broad substrate scope for thiophene substitution.

The choice between these methods will ultimately depend on the specific research goals, the desired substitution patterns, and the availability of starting materials. Both pathways represent reliable and scalable approaches to this important class of bioactive heterocyclic compounds. The provided experimental protocols and characterization data serve as a valuable resource for researchers in the field of synthetic and medicinal chemistry.

References

• Gewald, K., Schinke, E., & Böttcher, H. (1966). Heterosynthesen mit CH-aciden Nitrilen, II. 2-Amino-thiophene aus α-Oxo-mercaptanen und methylenaktiven Nitrilen. Chemische Berichte, 99(1), 94-100.

• Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series. ACS Omega, 2021, 6 (22), pp 14374–14389. [Link]

• Synthesis of Novel Methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates and Antitumor Activity Evaluation. Molecules, 2021, 26(6), 1729. [Link]

• Reaction of 3-Amino-4,6-diarylthieno[2,3-b]pyridine-2-carboxamides with Ninhydrin. Russian Journal of General Chemistry, 2020, 90(6), 948-960. [Link]

• Gewald reaction. Wikipedia. Accessed January 7, 2026. [Link]

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A Senior Application Scientist's Guide to Validated Analytical Methods for Quantifying Substituted Pyridines

Substituted pyridines are fundamental heterocyclic scaffolds in modern pharmaceuticals, forming the core of numerous active pharmaceutical ingredients (APIs).[1][2] Their precise and accurate quantification is not merely an analytical task; it is a cornerstone of drug safety, efficacy, and quality control. For researchers, scientists, and drug development professionals, selecting a robust, reliable, and fit-for-purpose analytical method is a critical decision that impacts every stage from discovery to batch release.

This guide provides an in-depth comparison of the principal validated analytical methods for quantifying substituted pyridines. Moving beyond a simple list of techniques, we will explore the causality behind experimental choices, grounding our discussion in the rigorous framework of international regulatory standards to ensure every protocol is a self-validating system.

The Foundation of Trust: Principles of Analytical Method Validation

Before comparing instruments and chromatograms, we must establish the bedrock of reliable analytical data: method validation. The objective of validation is to demonstrate that an analytical procedure is fit for its intended purpose.[3][4] Regulatory bodies, through guidelines like the International Council for Harmonisation's (ICH) Q2(R2) and FDA's guidances, provide a harmonized framework for this process.[3][5][6][7]

A validated method ensures data integrity by systematically evaluating key performance characteristics.[8][9]

Core Validation Parameters Include:

• Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of other components like impurities, degradants, or matrix components.[8][10]

• Accuracy: The closeness of test results to the true value, often expressed as percent recovery.[8][10]

• Precision: The degree of scatter between a series of measurements from the same homogeneous sample, evaluated at levels of repeatability and intermediate precision.[11]

• Linearity & Range: The ability to elicit test results that are directly proportional to the analyte concentration over a defined range.[8]

• Limits of Detection (LOD) & Quantitation (LOQ): The lowest concentrations of analyte that can be reliably detected and quantified, respectively.

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in procedural parameters, indicating its reliability during normal usage.[10]

The following diagram illustrates the logical flow from method development through validation, a critical workflow for ensuring a procedure is fit-for-purpose.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling Methyl 3-bromo-5-fluoroisonicotinate

As researchers dedicated to advancing drug development, our work with novel chemical entities like Methyl 3-bromo-5-fluoroisonicotinate demands the highest standards of safety and operational excellence. This guide moves beyond a simple checklist, offering a procedural and scientific framework for handling this compound. It is designed to empower you with the knowledge to not only follow protocols but to understand the rationale behind them, ensuring a self-validating system of safety within your laboratory.

Hazard Assessment: An Expert's Perspective

Methyl 3-bromo-5-fluoroisonicotinate is a halogenated pyridine derivative. While a comprehensive Safety Data Sheet (SDS) for this specific compound is not widely available, its structural motifs—a brominated and fluorinated pyridine ring with a methyl ester—provide clear indicators of its potential hazards. Our assessment is therefore based on established data for structurally related compounds, a standard and prudent practice in chemical safety.[1][2]

The primary hazards are associated with its potential for skin and eye irritation, respiratory tract irritation if inhaled, and toxicity if ingested or absorbed through the skin.[3][4][5] Halogenated organic compounds can be lachrymatory (tear-inducing) and may cause allergic skin reactions in sensitive individuals.[3]

Table 1: Anticipated GHS Hazard Profile

Hazard Class	Hazard Category	Rationale & Key Considerations
Acute Toxicity, Oral	Category 4 (Harmful)	Based on data for similar substituted pyridines.[2] Ingestion can lead to systemic effects.
Skin Corrosion/Irritation	Category 2 (Irritant)	Halogenated aromatics are known skin irritants.[2][5] Prolonged contact may cause burns.[3]
Serious Eye Damage/Irritation	Category 2A (Irritant)	Direct contact with powders or solutions can cause serious irritation.[1][2]

| Specific Target Organ Toxicity | Category 3 (Respiratory Irritation) | Inhalation of dust or aerosols may irritate the respiratory system.[2][5] |

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is not merely a regulatory requirement; it is a critical control measure dictated by the chemical's properties. The following PPE is mandatory for all procedures involving Methyl 3-bromo-5-fluoroisonicotinate.

Table 2: Recommended Personal Protective Equipment

PPE Category	Recommended Equipment	Justification & Best Practices
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Goggles provide a seal against splashes and aerosols. A face shield is required when handling larger quantities (>50 mL) or when there is a significant risk of splashing, offering broader protection.[6]
Hand Protection	Butyl rubber or Viton® gloves.	Standard nitrile gloves may offer limited protection against halogenated solvents and reagents. Butyl rubber provides superior resistance. Always inspect gloves for integrity before use and use proper removal techniques to avoid skin contact.[6][7]
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridges.	Required if working outside a certified chemical fume hood, if ventilation is inadequate, or if aerosols or dust are generated.[1][6] All use must be in accordance with a formal respiratory protection program, including fit-testing.[7]

| Protective Clothing | Flame-resistant lab coat, fully fastened. | Provides a barrier against incidental skin contact. Ensure cuffs are tucked into gloves. For significant spill potential, a chemical-resistant apron is also recommended.[6] |

Operational Protocol: From Receipt to Use

A systematic workflow is essential for minimizing exposure and ensuring experimental integrity.

Step 1: Receiving and Storage

• Inspect on Arrival: Upon receipt, visually inspect the container for any signs of damage or leaks.

• Ventilated Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials.[4] Keep the container tightly sealed.[1][8]

• Segregation is Key: Store away from strong acids, bases, and oxidizing agents to prevent unwanted reactions.[3] The storage area should be clearly labeled with appropriate hazard warnings.

• Controlled Access: Store in a locked cabinet or area to restrict access to authorized personnel only.[1][6]

Step 2: Safe Handling in the Laboratory

• Work in a Fume Hood: All manipulations of Methyl 3-bromo-5-fluoroisonicotinate, both solid and in solution, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[4][9]

• Grounding: When transferring significant quantities of the compound or its solutions, ground all equipment to prevent the buildup of static electricity, which could be an ignition source.[10]

• Avoid Dust and Aerosols: Handle the solid form carefully to avoid generating dust.[6] When preparing solutions, add the solid to the solvent slowly.

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[6] Always wash hands thoroughly with soap and water after handling the compound, even after removing gloves.[1][2]

Spill Management Protocol

Immediate and correct response to a spill is critical.

• Evacuate and Alert: For any spill, immediately alert colleagues in the vicinity. For large spills (outside of a fume hood or >100 mL), evacuate the area, close the doors, and contact your institution's emergency response team.[7]

• Assess and Equip: For minor spills contained within a fume hood, you may proceed with cleanup if you are trained and have the correct PPE.

• Contain and Absorb: Gently cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels as the primary absorbent.

• Collect and Package: Carefully scoop the absorbed material into a designated, sealable hazardous waste container.[8]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., soapy water), and place all cleaning materials into the hazardous waste container.

• Label and Dispose: Seal and label the container as "Hazardous Waste" with the full chemical name. Arrange for pickup through your institution's hazardous waste management program.

Spill Response Workflow

Caption: Workflow for chemical spill response.

Disposal and Decontamination Plan

As a halogenated organic compound, all waste containing Methyl 3-bromo-5-fluoroisonicotinate must be treated as hazardous waste.

• Waste Segregation: Never dispose of this chemical down the sink. Maintain separate, clearly labeled hazardous waste containers for "Halogenated Organic Waste" and "Non-Halogenated Organic Waste."[11][12] This separation is crucial as disposal methods and costs differ significantly.[12]

• Solid Waste: Collect all contaminated solid waste—including gloves, absorbent materials, and empty containers—in a labeled, sealed container for solid hazardous waste.[13]

• Aqueous Waste: Do not mix organic waste with aqueous waste streams containing acids, bases, or heavy metals.[12]

• Disposal: All waste must be disposed of through your institution's official hazardous waste management program, adhering to all local, state, and federal regulations.[1][6]

Emergency First Aid Procedures

In the event of an exposure, immediate action is critical. Ensure all lab personnel are aware of these procedures and the location of safety equipment.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids.[1][14][15] Seek immediate medical attention.[1]

• Skin Contact: Immediately remove all contaminated clothing while flushing the affected skin area with large amounts of soap and water for at least 15 minutes.[14][15] Seek medical attention if irritation persists.[1]

• Inhalation: Move the exposed person to fresh air at once.[2][15][16] If breathing is difficult or has stopped, trained personnel should provide artificial respiration or administer oxygen.[15][17] Seek immediate medical attention.[16]

• Ingestion: Do NOT induce vomiting.[3] Rinse the mouth thoroughly with water.[2] Seek immediate medical attention and provide the medical team with the chemical's safety information.[15]

By integrating these expert-level protocols and the scientific principles that underpin them, you can ensure a culture of safety and responsibility when handling Methyl 3-bromo-5-fluoroisonicotinate, protecting yourself, your colleagues, and the integrity of your research.

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